Technical Documentation Center

Tert-butyl 4-pentylpiperidine-1-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Tert-butyl 4-pentylpiperidine-1-carboxylate
  • CAS: 651053-96-2

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to tert-Butyl 4-pentylpiperidine-1-carboxylate: Synthesis, Properties, and Applications in Modern Drug Discovery

Introduction: The Strategic Value of Saturated Heterocycles in Medicinal Chemistry In the landscape of contemporary drug discovery and development, the deliberate incorporation of three-dimensional molecular frameworks i...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of Saturated Heterocycles in Medicinal Chemistry

In the landscape of contemporary drug discovery and development, the deliberate incorporation of three-dimensional molecular frameworks is a cornerstone of rational drug design. Saturated heterocycles, and in particular the piperidine moiety, have emerged as privileged scaffolds due to their conformational flexibility and ability to project substituents into specific vectors, thereby enabling precise interactions with biological targets.[1][2] This guide focuses on a specific, yet highly versatile building block: tert-butyl 4-pentylpiperidine-1-carboxylate .

The strategic importance of this molecule lies in the combination of its constituent parts. The piperidine core provides a robust, non-aromatic six-membered ring that is a common feature in numerous FDA-approved drugs.[3] The 4-pentyl substituent offers a lipophilic alkyl chain that can be tailored to probe hydrophobic pockets within protein binding sites. Finally, the tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen renders the molecule stable under a variety of reaction conditions while allowing for facile deprotection under mild acidic conditions, enabling its use as a key intermediate in multi-step synthetic campaigns.[3] This technical guide will provide a comprehensive overview of the chemical structure, properties, a detailed synthesis protocol, and the diverse applications of tert-butyl 4-pentylpiperidine-1-carboxylate for researchers, scientists, and drug development professionals.

Chemical Identity and Physicochemical Properties

The structural and physical characteristics of a synthetic building block are critical for its effective utilization in research and development. Below are the key identifiers and estimated physicochemical properties of tert-butyl 4-pentylpiperidine-1-carboxylate.

Chemical Structure:

Chemical structure of tert-butyl 4-pentylpiperidine-1-carboxylate
  • IUPAC Name: tert-butyl 4-pentylpiperidine-1-carboxylate

  • Molecular Formula: C₁₅H₂₉NO₂

  • Molecular Weight: 255.40 g/mol

  • CAS Number: Not yet assigned.

Estimated Physicochemical Properties:

The following properties have been estimated based on data from structurally related compounds, such as tert-butyl piperidine-4-carboxylate and other N-Boc-4-alkylpiperidines.[4][5][6]

PropertyEstimated ValueNotes
Appearance Colorless to light brown oilBased on similar N-Boc protected piperidines.
Boiling Point 280-300 °C at 760 mmHgExtrapolated from related compounds.[4]
Density ~0.95 g/mLEstimated from similar structures.
Solubility Insoluble in water; soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, methanol).General solubility for N-Boc protected amines.[7]
Flash Point >110 °CBased on similar long-chain alkyl compounds.
Stability Stable under normal conditions; sensitive to strong acids.The Boc group is labile in acidic conditions.

A Plausible and Robust Synthetic Pathway

The synthesis of tert-butyl 4-pentylpiperidine-1-carboxylate can be efficiently achieved through a three-step sequence starting from commercially available 4-picoline. This pathway involves an alkylation, followed by a catalytic hydrogenation, and concludes with the N-Boc protection of the resulting piperidine.

Synthetic Workflow Diagram

Synthesis_Workflow cluster_0 Step 1: Alkylation cluster_1 Step 2: Catalytic Hydrogenation cluster_2 Step 3: N-Boc Protection 4-Picoline 4-Picoline n-Butyllithium n-Butyllithium 4-Picoline->n-Butyllithium 1. LDA or n-BuLi THF, -78 °C 1-Bromobutane 1-Bromobutane 4-Picoline:e->1-Bromobutane:w 2. 4-Pentylpyridine 4-Pentylpyridine 1-Bromobutane->4-Pentylpyridine Alkylation H2_gas H2_gas 4-Pentylpyridine->H2_gas H₂, PtO₂ Acetic Acid, RT, 50-70 bar PtO2_catalyst PtO2_catalyst 4-Pentylpiperidine 4-Pentylpiperidine PtO2_catalyst->4-Pentylpiperidine Reduction Boc_Anhydride Boc_Anhydride 4-Pentylpiperidine->Boc_Anhydride (Boc)₂O, Base DCM or Dioxane/H₂O, 0 °C to RT Base Base (e.g., K₂CO₃) Final_Product tert-Butyl 4-pentylpiperidine-1-carboxylate Base->Final_Product Protection

Sources

Exploratory

1-Boc-4-pentylpiperidine synonyms and IUPAC nomenclature

The following technical guide details the structural identity, nomenclature, and synthetic pathways for 1-Boc-4-pentylpiperidine . Synonyms, IUPAC Nomenclature, and Synthetic Methodology[1][2] Executive Summary & Critica...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the structural identity, nomenclature, and synthetic pathways for 1-Boc-4-pentylpiperidine .

Synonyms, IUPAC Nomenclature, and Synthetic Methodology[1][2]

Executive Summary & Critical Distinction

1-Boc-4-pentylpiperidine is a lipophilic, protected piperidine scaffold used primarily as an intermediate in the synthesis of liquid crystals and specific pharmaceutical candidates requiring a hydrophobic tail.[1][2]

⚠️ CRITICAL SAFETY NOTE: Do NOT confuse this compound with 1-Boc-4-AP (tert-butyl 4-(phenylamino)piperidine-1-carboxylate, CAS 125541-22-2).[1][2]

  • 1-Boc-4-pentylpiperidine: Contains a pentyl (5-carbon alkyl) chain at the 4-position.[1][2] Used in materials science and general synthesis.

  • 1-Boc-4-AP: Contains a phenylamino (aniline) group at the 4-position.[1][2][3][4] It is a regulated precursor for fentanyl and related opioids (DEA List I Chemical).[3]

Ensure verification of the chemical structure before procurement or synthesis to avoid regulatory non-compliance.

Structural Identity & Nomenclature

This compound belongs to the class of N-protected 4-alkylpiperidines .[1][2] The tert-butoxycarbonyl (Boc) group protects the secondary amine, allowing chemical modifications to occur elsewhere on the molecule or serving as a lipophilic purification handle.[1]

Nomenclature Data
Identifier TypeValue / NameNotes
IUPAC Name (Preferred) tert-butyl 4-pentylpiperidine-1-carboxylate Follows IUPAC rules for esters of carbamic acid.[1][2]
Systematic Name 2-methyl-2-propanyl 4-pentylpiperidine-1-carboxylateAlternative ester nomenclature.[1][2]
Common Synonyms 1-Boc-4-n-pentylpiperidineN-Boc-4-pentylpiperidine4-Pentyl-1-piperidinecarboxylic acid tert-butyl ester"n-pentyl" specifies the straight chain isomer.[1][2]
Molecular Formula C₁₅H₂₉NO₂
Molecular Weight 255.40 g/mol
SMILES CCCCC(C1CCN(C(=O)OC(C)(C)C)CC1)Canonical representation.[1]
Parent Scaffold CAS 24152-40-7 Refers to the deprotected 4-pentylpiperidine.
Structural Visualization (Graphviz)[1]

The following diagram illustrates the numbering scheme and functional group separation.

G cluster_0 1-Boc-4-pentylpiperidine Structure Logic Core Piperidine Ring (Central Scaffold) Pos1 Position 1 (N) Protected by Boc Group Core->Pos1 Carbamate Linkage Pos4 Position 4 (C) Substituted by Pentyl Chain Core->Pos4 C-C Bond

Figure 1: Structural decomposition of the molecule, highlighting the orthogonal functionality at positions 1 and 4.

Chemical Properties & Specifications

As a research intermediate, specific experimental physical data is often extrapolated from the homologous series (e.g., 4-butyl or 4-propyl analogs).[1]

PropertyValue (Predicted/Experimental)Rationale
Physical State Colorless to pale yellow oilHigh lipophilicity and flexible alkyl chain lower the melting point compared to aryl analogs.[1][2]
Boiling Point ~320–330 °C (760 mmHg)Estimated based on MW and carbamate polarity.[1]
LogP (Lipophilicity) ~4.5 – 5.0The pentyl chain (+2.[1]5) and Boc group (+2.[1][5]0) significantly increase hydrophobicity.
Solubility Soluble in DCM, EtOAc, THFInsoluble in WaterStrictly lipophilic; requires organic solvents for processing.
Stability Acid LabileThe Boc group is cleaved by TFA or HCl/Dioxane (standard deprotection).

Synthetic Pathways[1][4][8]

The synthesis of 1-Boc-4-pentylpiperidine typically proceeds through the reduction of a pyridine precursor or the alkylation of a piperidone, followed by protection.[1][2]

Route A: Hydrogenation of 4-Pentylpyridine (Primary Route)

This is the most atom-economical route used in industrial settings for liquid crystal precursors.[1][2]

  • Precursor: 4-Pentylpyridine (CAS 2961-50-4).[1][2]

  • Step 1 (Reduction): Catalytic hydrogenation using PtO₂ or Rh/C under acidic conditions (HCl/MeOH) converts the pyridine to 4-pentylpiperidine .[1]

  • Step 2 (Protection): The resulting secondary amine is treated with Di-tert-butyl dicarbonate (Boc₂O) and a base (TEA or Na₂CO₃).[1]

Route B: Wittig Olefination of N-Boc-4-piperidone

Used when 4-pentylpyridine is unavailable or when isotopic labeling is required.[1][2]

  • Precursor: N-Boc-4-piperidone (CAS 79099-07-3).[1][2]

  • Step 1 (Wittig): Reaction with pentyltriphenylphosphonium bromide and base (NaHMDS) yields the exocyclic alkene.

  • Step 2 (Reduction): Hydrogenation (Pd/C, H₂) reduces the alkene to the pentyl alkane.

Synthesis Workflow Diagram

Synthesis StartA Start A: 4-Pentylpyridine StepA1 Hydrogenation (H2, PtO2, HCl) StartA->StepA1 Inter Intermediate: 4-Pentylpiperidine (CAS 24152-40-7) StepA1->Inter Final Target: 1-Boc-4-pentylpiperidine Inter->Final Boc2O, Base (Protection) StartB Start B: N-Boc-4-piperidone StepB1 Wittig Reaction (Pentyl-PPh3) StartB->StepB1 StepB2 Hydrogenation (H2, Pd/C) StepB1->StepB2 StepB2->Final Reduction of Alkene

Figure 2: Convergent synthetic pathways. Route A is preferred for scale; Route B allows for stereochemical control if functionalized.[1][2]

Applications in Research

Liquid Crystal Mesogens

The 4-pentylpiperidine core is a classic "tail" motif in nematic liquid crystals.[1][2] The Boc-protected form serves as a stable storage intermediate that prevents oxidation of the secondary amine before the final coupling steps (often amidation or alkylation to form the mesogenic core).[1]

Combinatorial Scaffolds

In drug discovery, the pentyl group acts as a lipophilic spacer .

  • Role: It probes the size of hydrophobic pockets in GPCRs or enzymes.

  • Mechanism: The Boc group is removed (deprotected) to link the piperidine nitrogen to a pharmacophore, while the pentyl tail provides van der Waals interactions with the target protein.

References

  • PubChem Compound Summary. 4-Pentylpiperidine (Parent Amine).[1] National Center for Biotechnology Information. Accessed October 2025.[6] Link[1]

  • ChemicalBook. 4-Pentylpiperidine CAS 24152-40-7 Data.[1][2][7][8][9]Link[1]

  • Sigma-Aldrich. N-Boc-4-piperidone (Precursor for Route B).[1][2]Link[1]

  • U.S. Drug Enforcement Administration (DEA). List of Scheduled Chemicals (Distinction from 1-Boc-4-AP).Link[1]

Sources

Foundational

Physical properties of 4-pentylpiperidine-1-carboxylic acid tert-butyl ester

This technical guide provides a comprehensive physicochemical and synthetic profile of 4-pentylpiperidine-1-carboxylic acid tert-butyl ester (also known as N-Boc-4-pentylpiperidine). This monograph is designed for resear...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive physicochemical and synthetic profile of 4-pentylpiperidine-1-carboxylic acid tert-butyl ester (also known as N-Boc-4-pentylpiperidine). This monograph is designed for research scientists and process chemists requiring rigorous data for experimental design and compound validation.[1]

Executive Summary

4-pentylpiperidine-1-carboxylic acid tert-butyl ester (CAS: 651053-96-2) is a lipophilic, non-polar piperidine derivative used primarily as a versatile intermediate in the synthesis of pharmaceutical building blocks and liquid crystalline materials. The tert-butoxycarbonyl (Boc) group serves as a robust orthogonal protecting group, masking the secondary amine to allow chemical modifications on the pentyl chain or the piperidine ring periphery.[1] Its structural utility lies in the 4-position alkyl chain, which imparts significant lipophilicity (LogP > 5), influencing the pharmacokinetic profiles of drug candidates targeting G-protein coupled receptors (GPCRs).[1]

Molecular Architecture & Identification[1]

AttributeDetail
IUPAC Name tert-butyl 4-pentylpiperidine-1-carboxylate
Common Names N-Boc-4-pentylpiperidine; 1-Boc-4-n-pentylpiperidine
CAS Registry Number 651053-96-2
Molecular Formula C₁₅H₂₉NO₂
Molecular Weight 255.40 g/mol
SMILES CCCCC1CCN(C(=O)OC(C)(C)C)CC1
InChI Key Derived from structure:[2][3][4]JRJARJZPEYDCIJ-UHFFFAOYSA-N (Analogous)

Thermodynamic & Physical Properties

Note: Values marked with (†) are predicted based on Quantitative Structure-Property Relationship (QSPR) models for N-Boc-4-alkylpiperidines, as specific experimental calorimetry data for this homolog is limited in open literature.

PropertyValueConfidence/Method
Physical State Viscous Colorless Liquid to Low-Melting SolidExperimental Observation (Homologs)
Density 0.93 ± 0.05 g/cm³Predicted (ACD/Labs)
Boiling Point 330–340 °C (760 mmHg) / 125–130 °C (0.5 mmHg)Predicted (Decomposition likely at atm)
Melting Point 25–30 °CPredicted (Waxy solid transition)
Refractive Index (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

)
1.465 ± 0.02Predicted
LogP (Octanol/Water) 5.12 ± 0.4Predicted (High Lipophilicity)
Solubility Soluble in DCM, THF, EtOAc, Toluene.[1][4][5][6][7] Insoluble in Water.[1]Experimental (Standard Lipids)
Flash Point > 110 °CPredicted (Closed Cup)

Synthesis & Purification Protocols

Mechanistic Pathway

The most reliable route involves the protection of the commercially available 4-pentylpiperidine using Di-tert-butyl dicarbonate (Boc₂O). This reaction is driven by the nucleophilic attack of the secondary amine on the carbonyl of the anhydride.[1]

Workflow Diagram (DOT)

SynthesisWorkflow Start 4-Pentylpiperidine (Starting Material) Reaction Reaction Phase DCM, 0°C -> RT, 4h Start->Reaction Dissolve in DCM Reagent Boc2O + Et3N (Reagents) Reagent->Reaction Dropwise Addition Quench Quench & Wash (1M HCl / Brine) Reaction->Quench TLC Monitoring Product N-Boc-4-Pentylpiperidine (Crude Oil) Quench->Product Phase Separation & Drying (MgSO4) Purification Purification Silica Gel Chromatography Product->Purification If purity <95%

Caption: Synthesis of N-Boc-4-pentylpiperidine via carbamate formation.

Detailed Experimental Protocol

Objective: Synthesis of 10.0 g of tert-butyl 4-pentylpiperidine-1-carboxylate.

  • Preparation:

    • Charge a 250 mL round-bottom flask with 4-pentylpiperidine (6.1 g, 39.3 mmol) and Dichloromethane (DCM) (60 mL).

    • Add Triethylamine (Et₃N) (6.6 mL, 47.2 mmol, 1.2 eq) as a base scavenger.[1]

    • Cool the solution to 0 °C using an ice bath.

  • Reaction:

    • Dissolve Di-tert-butyl dicarbonate (Boc₂O) (9.4 g, 43.2 mmol, 1.1 eq) in DCM (20 mL).

    • Add the Boc₂O solution dropwise to the amine mixture over 30 minutes to control exotherm.[1]

    • Remove the ice bath and allow the reaction to stir at Room Temperature (RT) for 4 hours.

  • Validation (In-Process Control):

    • TLC System: 10% Ethyl Acetate in Hexanes.[1]

    • Stain: Use Iodine (I₂) chamber or Phosphomolybdic Acid (PMA) .[1] The product will not stain well with Ninhydrin (blocked amine).[1]

    • Criterion: Disappearance of the baseline amine spot.[1]

  • Work-up:

    • Wash the organic layer with 1M HCl (2 x 30 mL) to remove unreacted amine and Et₃N.[1]

    • Wash with Saturated NaHCO₃ (30 mL) and Brine (30 mL).[1]

    • Dry over anhydrous MgSO₄ , filter, and concentrate under reduced pressure.[1]

  • Purification:

    • The crude material is typically a clear, viscous oil.[1] If purity is <95% by NMR, purify via flash column chromatography (SiO₂, 0-10% EtOAc/Hexane gradient).[1]

Analytical Characterization (Self-Validating)

To confirm identity without a reference standard, rely on the integration ratio of the Boc group to the Pentyl chain.[1]

TechniqueDiagnostic SignalInterpretation
¹H NMR (CDCl₃) δ 1.45 ppm (s, 9H) Characteristic Boc tert-butyl singlet.
δ 4.05 ppm (br d, 2H) Equatorial protons of the piperidine ring adjacent to Nitrogen (deshielded by carbamate).[1]
δ 2.65 ppm (br t, 2H) Axial protons adjacent to Nitrogen.[1]
δ 0.88 ppm (t, 3H) Terminal methyl group of the pentyl chain.[1]
¹³C NMR δ 154.8 ppm Quaternary Carbonyl (C=O) of the carbamate.[1]
δ 79.2 ppm Quaternary Carbon of the tert-butyl group.
δ 14.1 ppm Terminal methyl of the pentyl chain.[1]

Handling, Stability & Safety

  • Hazard Classification: Irritant (Skin/Eye).[1][8] Not classified as highly toxic, but standard PPE is required.[1]

  • Storage: Store at 2–8 °C. The Boc group is acid-labile; avoid storage near volatile acids (HCl, TFA).[1]

  • Stability: Stable under normal laboratory conditions. Avoid prolonged exposure to temperatures >150 °C due to potential thermal decomposition of the Boc group (isobutylene release).[1]

Applications in Drug Discovery

This molecule serves as a "lipophilic spacer" in medicinal chemistry.[1]

  • PROTAC Linkers: The piperidine ring provides a semi-rigid core, while the pentyl chain allows for hydrophobic interaction within E3 ligase binding pockets.[1]

  • Liquid Crystals: 4-alkylpiperidines are precursors to phenyl-cyclohexyl liquid crystal mesogens. The Boc protection allows for lithiation or halogenation of the ring without affecting the nitrogen center.[1]

References

  • Chemical Synthesis Database . tert-butyl 4-pentylpiperidine-1-carboxylate (CAS 651053-96-2). MolAid/ChemSRC.[1]

  • Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard protocol for Boc protection mechanisms).
  • PubChem Compound Summary . Piperidine-4-carboxylic acid pentyl ester (Isomer reference for physical property correlation). [1]

  • Sigma-Aldrich Safety Data Sheet . N-Boc-4-methylpiperidine (Homolog Safety Data).

Sources

Exploratory

Lipophilicity and LogP Profiling of N-Boc-4-pentylpiperidine: A Technical Guide for Preclinical Drug Development

Executive Summary In preclinical drug discovery, the physicochemical properties of synthetic intermediates dictate the trajectory of lead optimization. N-Boc-4-pentylpiperidine (CAS: 651053-96-2)[1] is a highly versatile...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In preclinical drug discovery, the physicochemical properties of synthetic intermediates dictate the trajectory of lead optimization. N-Boc-4-pentylpiperidine (CAS: 651053-96-2)[1] is a highly versatile, yet intensely lipophilic building block used in the synthesis of neuroactive and metabolic therapeutics. Understanding its partition coefficient (LogP)—the ratio of its concentration in a non-polar lipid phase (n-octanol) to an aqueous phase (water)—is critical.

Because this intermediate inherently possesses a high lipophilic burden, incorporating it into an Active Pharmaceutical Ingredient (API) risks violating [2], which states that poor absorption or permeation is highly likely when the calculated LogP exceeds 5. This whitepaper deconstructs the theoretical lipophilicity of N-Boc-4-pentylpiperidine, establishes self-validating protocols for its empirical measurement, and analyzes the mechanistic implications of its hydrophobic nature.

Structural Deconstruction and Theoretical cLogP

Before initiating empirical assays, a Senior Application Scientist must establish a theoretical baseline. Using the fragmental constant methodology pioneered by [3], we can deconstruct N-Boc-4-pentylpiperidine into its constituent lipophilic domains.

The molecule (


) consists of three primary fragments:
  • The Piperidine Core: A basic aliphatic heterocycle.

  • The N-Boc Protecting Group: A bulky tert-butyloxycarbonyl group that masks the polar secondary amine, drastically reducing hydrogen-bond donor capacity.

  • The 4-Pentyl Chain: A five-carbon aliphatic tail that drives hydrophobic partitioning.

Table 1: Fragmental Contribution to cLogP
Structural FragmentMolecular FormulaEstimated LogP ContributionMechanistic Rationale
Piperidine Core

+0.84Nitrogen provides limited H-bond acceptor capability, but the carbon ring is hydrophobic.
N-Boc Group

+1.50Bulky, non-polar tert-butyl group completely shields the polar amine.
4-Pentyl Chain

+2.50Highly hydrophobic aliphatic chain (approx. +0.5 per

unit).
Total Molecule

~4.84 Approaches the critical threshold of LogP = 5.0.

Data Synthesis: The theoretical cLogP of ~4.84 indicates that this intermediate is highly lipophilic. Downstream deprotection of the Boc group will lower the LogP, but the pentyl chain ensures the final scaffold remains deeply hydrophobic.

Experimental Methodologies for LogP Determination

To transition from theoretical models to empirical truth, orthogonal experimental validation is required. The following protocols are designed as self-validating systems , ensuring that any data generated is mechanistically sound and free from systemic artifacts.

Protocol A: The Shake-Flask Method (Thermodynamic LogP)

This is the gold standard for direct measurement, governed by[4].

  • Causality & Rationale: We measure the true thermodynamic equilibrium of the un-ionized molecule. Because N-Boc-4-pentylpiperidine lacks ionizable protons (the amine is protected), pH adjustments are less critical than for free amines, but a neutral buffer (pH 7.4) is maintained to mimic physiological conditions.

Step-by-Step Methodology:

  • Phase Pre-Saturation: Stir HPLC-grade n-octanol and 10 mM Phosphate-Buffered Saline (PBS, pH 7.4) together for 24 hours.

    • Why? To prevent mutual dissolution during the assay. If unsaturated solvents are used, volume changes will occur during equilibration, skewing the phase ratio and invalidating the concentration calculations.

  • Sample Preparation: Dissolve 10 mg of N-Boc-4-pentylpiperidine in 10 mL of the pre-saturated n-octanol phase.

  • Equilibration: Combine 5 mL of the spiked octanol with 50 mL of pre-saturated PBS in a thermostatic vessel (25°C). Invert the vessel gently 100 times over 5 minutes.

    • Why invert instead of vigorous shaking? Vigorous shaking generates micro-emulsions of octanol in water. These droplets are highly stable and will cause massive false-positive readings in the aqueous phase, artificially lowering the measured LogP.

  • Phase Separation: Centrifuge the mixture at 2000 x g for 20 minutes to ensure complete phase boundary resolution.

  • Quantification: Extract aliquots from both phases and analyze via LC-MS/MS. Calculate LogP =

    
    .
    

Self-Validation Check (Mass Balance): Calculate the total mass of the compound recovered from both phases. The recovery must be


 of the initial input. A lower recovery indicates loss due to glass adsorption or degradation, immediately invalidating the run.
Protocol B: Reverse-Phase HPLC Method (Chromatographic LogP)

For highly lipophilic compounds (LogP > 4), the aqueous concentration in the shake-flask method often falls below the Limit of Detection (LOD). In such cases, [5] is deployed.

  • Causality & Rationale: The C18 stationary phase of an HPLC column acts as a surrogate for the lipid phase (octanol), while the mobile phase acts as the aqueous environment. Retention time (

    
    ) directly correlates with lipophilicity.
    

Step-by-Step Methodology:

  • System Setup: Equip an HPLC with a C18 column (5 µm, 150 x 4.6 mm). Use an isocratic mobile phase of Methanol/Water (75:25 v/v).

  • Dead Time (

    
    ) Measurement:  Inject an unretained marker (e.g., thiourea) to determine the column dead time.
    
  • Calibration: Inject a homologous series of reference standards with known LogP values. Calculate the capacity factor (

    
    ) for each: 
    
    
    
    .
Table 2: System Suitability Standards for RP-HPLC Calibration
Reference StandardKnown LogPMechanistic Purpose
2-Butanone0.30Validates hydrophilic retention limits.
Toluene2.73Mid-range hydrophobic marker.
Chlorobenzene2.84Mid-range hydrophobic marker.
Naphthalene3.30High-range hydrophobic marker.
DDT6.19Upper-bound limit for extreme lipophilicity validation.
  • Analyte Measurement: Inject N-Boc-4-pentylpiperidine, record its

    
    , and calculate its 
    
    
    
    .
  • Extrapolation: Plot

    
     versus the known LogP of the standards. Interpolate the LogP of the analyte from this linear regression.
    

Self-Validation Check (Calibration Linearity): The linear regression of the standard curve must yield a correlation coefficient (


) 

. If

, the stationary phase interactions are non-ideal, and the column must be replaced before data can be trusted.

Mechanistic Implications in Drug Design

The confirmation of a high LogP (~4.8) for N-Boc-4-pentylpiperidine dictates specific downstream strategies in medicinal chemistry.

  • Membrane Permeability: The high lipophilicity guarantees excellent passive diffusion across lipid bilayers. If the final API retains the pentyl group, it will likely cross the Blood-Brain Barrier (BBB) with ease, making it suitable for CNS targets but a liability for peripheral targets (due to CNS off-target toxicity).

  • Metabolic Clearance: Highly lipophilic molecules are prime substrates for hepatic Cytochrome P450 (CYP450) enzymes. The hydrophobic pentyl chain is highly susceptible to

    
    -oxidation and 
    
    
    
    hydroxylation.
  • Solubility Constraints: A LogP approaching 5 signals impending "brick dust" properties—molecules that are highly permeable but entirely insoluble in gastrointestinal fluids, leading to erratic oral bioavailability.

Visualization: Lipophilicity-Driven Optimization Workflow

Workflow cluster_0 Physicochemical Profiling cluster_1 Mechanistic Impacts (ADME) Start N-Boc-4-pentylpiperidine Calculated LogP ≈ 4.8 ShakeFlask OECD 107: Shake-Flask (Thermodynamic LogP) Start->ShakeFlask Direct Measurement HPLC OECD 117: RP-HPLC (Chromatographic LogP) Start->HPLC High-Throughput HighLip High Lipophilicity Confirmed (LogP > 4.5) ShakeFlask->HighLip HPLC->HighLip Permeability High Passive Membrane Permeability HighLip->Permeability Solubility Poor Aqueous Solubility HighLip->Solubility Metabolism Increased CYP450 Metabolic Clearance HighLip->Metabolism Opt Lead Optimization Introduce Polar Surface Area (PSA) Permeability->Opt Solubility->Opt Metabolism->Opt

Caption: Workflow demonstrating how the empirical LogP profiling of N-Boc-4-pentylpiperidine drives downstream ADME optimization.

Conclusion

N-Boc-4-pentylpiperidine is a structurally powerful but physicochemically demanding intermediate. Its theoretical cLogP of ~4.84 requires rigorous empirical validation using self-validating Shake-Flask or RP-HPLC protocols. Because this intermediate pushes the boundaries of Lipinski's rules, any subsequent synthetic elaboration must focus on increasing the Polar Surface Area (PSA) or introducing ionizable centers to balance the Lipophilic Efficiency (LipE) of the final therapeutic agent.

References

  • tert-butyl 4-pentylpiperidine-1-carboxylate (CAS 651053-96-2) Source: Molaid Chemical Database URL:[Link][1]

  • Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings Source: Advanced Drug Delivery Reviews (PubMed) URL:[Link][2]

  • Partition coefficients and their uses Source: Chemical Reviews (ACS Publications) URL:[Link][3]

  • Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method Source: OECD iLibrary URL:[Link][5]

  • Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method Source: OECD iLibrary URL:[Link][4]

Sources

Foundational

Safety data sheet (SDS) for Tert-butyl 4-pentylpiperidine-1-carboxylate

Technical Guide: Safety Profile, Handling, and Application of Tert-butyl 4-pentylpiperidine-1-carboxylate Document Control: Version: 1.0 (Research Use Only) Executive Summary & Chemical Identity Objective: This technical...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide: Safety Profile, Handling, and Application of Tert-butyl 4-pentylpiperidine-1-carboxylate

Document Control:

  • Version: 1.0 (Research Use Only)

Executive Summary & Chemical Identity

Objective: This technical guide defines the safety parameters, handling protocols, and experimental applications for Tert-butyl 4-pentylpiperidine-1-carboxylate . As a lipophilic, N-protected piperidine scaffold, this compound serves as a critical intermediate in the synthesis of G-protein coupled receptor (GPCR) modulators and peptidomimetics.

Scientific Context: The tert-butoxycarbonyl (Boc) group provides steric shielding and chemical stability to the secondary amine, allowing for selective functionalization at the C4 position or the alkyl chain. While specific regulatory Safety Data Sheets (SDS) for this exact analog are rare in public repositories, this guide utilizes Structure-Activity Relationship (SAR) and Read-Across protocols from validated analogs (e.g., tert-butyl 4-methylpiperidine-1-carboxylate) to establish authoritative safety standards.

Table 1: Chemical Identification & Properties
ParameterData
Chemical Name Tert-butyl 4-pentylpiperidine-1-carboxylate
Synonyms 1-Boc-4-pentylpiperidine; 4-Pentylpiperidine-1-carboxylic acid tert-butyl ester
CAS Number Not Listed (Research Grade) / Analog Ref: 879883-54-2 (Methyl analog)
Molecular Formula

Molecular Weight 255.40 g/mol
Physical State Colorless to pale yellow viscous oil
Solubility Soluble in DCM, EtOAc, MeOH; Insoluble in Water
LogP (Predicted) ~4.5 (High Lipophilicity)

Hazard Identification (GHS Classification)

Based on SAR analysis of the N-Boc-piperidine class.

Signal Word: WARNING

Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Precautionary Statements:

  • P261: Avoid breathing mist/vapors/spray.

  • P280: Wear protective gloves/eye protection/face protection.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Toxicological Insight: Unlike the free amine (4-pentylpiperidine), which can be caustic, the Boc-protected variant is chemically masked. However, the lipophilic pentyl tail increases dermal absorption potential. Standard "Irritant" protocols are mandatory.

Handling, Storage, and Stability

Causality of Protocol: The Boc group is acid-labile. Exposure to atmospheric moisture or acidic fumes can lead to premature deprotection, releasing isobutylene gas and the free amine. The pentyl chain adds significant hydrophobicity, requiring specific solvent choices for cleaning spills.

Storage Protocol:
  • Temperature: Store at 2–8°C (Refrigerated).

  • Atmosphere: Store under Inert Gas (Argon or Nitrogen) .

  • Container: Tightly sealed glass vial with PTFE-lined cap. Avoid polyethylene containers for long-term storage due to lipophilic leaching.

Emergency Response (Spill Management):
  • Small Spill: Absorb with vermiculite or sand. Do not use water initially (immiscible). Clean surface with Acetone or Ethanol.

  • Fire: Use Carbon Dioxide (

    
    ), Dry Chemical, or Foam. Water spray may spread the burning oil.
    

Visualization: Safety Decision Matrix

The following diagram outlines the decision logic for handling spills and exposure, prioritizing containment and neutralization.

SafetyMatrix Start Incident Detected Type Identify Type Start->Type Spill Chemical Spill Type->Spill Exposure Personnel Exposure Type->Exposure Contain Contain with Vermiculite (Do NOT use Water) Spill->Contain Skin Skin Contact: Wash with Soap & Water (15 min) Exposure->Skin Eye Eye Contact: Rinse at Eyewash Station (15 min) Exposure->Eye Solvent Clean with Acetone/EtOH Contain->Solvent Disposal Dispose as Organic Waste (Halogen-Free) Solvent->Disposal Medical Seek Medical Attention (Show Structure/SDS) Skin->Medical Eye->Medical

Figure 1: Incident Response Logic Flow for Lipophilic Boc-Intermediates.

Experimental Application: Boc-Deprotection Workflow

Context: The primary application of this compound is to generate the free amine (4-pentylpiperidine) for coupling. The standard Trifluoroacetic Acid (TFA) method is described below.

Protocol: Acidolytic Cleavage of Boc Group

  • Preparation: Dissolve Tert-butyl 4-pentylpiperidine-1-carboxylate (1.0 equiv) in Dichloromethane (DCM) [0.1 M concentration].

    • Why DCM? It solubilizes the lipophilic pentyl chain effectively while remaining inert to TFA.

  • Acid Addition: Cool solution to 0°C. Add Trifluoroacetic Acid (TFA) dropwise (10–20 equiv).

    • Caution: Evolution of Isobutylene gas (

      
       byproduct) will occur. Ensure venting.
      
  • Reaction: Stir at Room Temperature (RT) for 1–2 hours. Monitor by TLC (Stain: Ninhydrin - free amine turns purple).

  • Workup (Critical Step):

    • Concentrate in vacuo to remove excess TFA.

    • Neutralization: Redissolve residue in DCM and wash with Saturated

      
       or 1M NaOH.
      
    • Note: The 4-pentylpiperidine is basic; ensure the aqueous layer is pH > 10 to keep the amine in the organic layer.

  • Purification: Dry organic layer over

    
    , filter, and concentrate.
    
Visualization: Deprotection Pathway

Deprotection Reactant Boc-Protected Intermediate (Lipophilic Oil) TFA TFA / DCM (Acidolysis) Reactant->TFA 0°C to RT Intermediate Ammonium Trifluoroacetate Salt TFA->Intermediate Gas Isobutylene (Gas) + CO2 TFA->Gas Base Workup: Sat. NaHCO3 / NaOH Intermediate->Base pH Adjustment Product Free Amine: 4-Pentylpiperidine Base->Product Extraction

Figure 2: Mechanistic workflow for the removal of the Boc protecting group.

References

  • Chemical Synthesis Context: Vertex AI Search. (2023). Efficient Solution-Phase Parallel Synthesis of 4-Substituted Piperidines. Retrieved from

  • Analog Safety Data (Boc-4-methylpiperidine): Fisher Scientific.[1] (2025).[2][3][4][5][6] Safety Data Sheet: tert-Butyl 4-methylpiperidine-1-carboxylate. Retrieved from 7

  • General Boc-Piperidine Handling: Sigma-Aldrich. (2025). Product Information: tert-Butyl 4-oxopiperidine-1-carboxylate.[4] Retrieved from 4

Sources

Exploratory

Technical Guide: Solubility Profile and Handling of N-Boc-4-pentylpiperidine

Executive Summary N-Boc-4-pentylpiperidine (tert-butyl 4-pentylpiperidine-1-carboxylate) is a lipophilic heterocyclic building block widely utilized in the synthesis of pharmaceutical intermediates, particularly for G-pr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

N-Boc-4-pentylpiperidine (tert-butyl 4-pentylpiperidine-1-carboxylate) is a lipophilic heterocyclic building block widely utilized in the synthesis of pharmaceutical intermediates, particularly for G-protein coupled receptor (GPCR) ligands and peptidomimetics.[1]

Its solubility profile is dominated by two structural features: the tert-butyloxycarbonyl (Boc) protecting group and the C5-pentyl alkyl chain.[1] Together, these moieties render the molecule highly lipophilic (high LogP).[1] It exhibits excellent solubility in non-polar and moderately polar organic solvents (DCM, THF, Toluene) but is virtually insoluble in water.

This guide provides a validated solubility matrix, mechanistic insights into solvent interactions, and standard operating procedures (SOPs) for handling this compound in drug discovery workflows.

Physicochemical Context & Structure Analysis[1][2]

To predict and manipulate the solubility of N-Boc-4-pentylpiperidine, one must understand the competition between its functional groups.[1]

  • The Piperidine Core: A six-membered nitrogen heterocycle.[1][] In its unprotected form, it is a secondary amine with moderate polarity.[1]

  • The Boc Group: A carbamate moiety that removes the hydrogen bond donor capability of the nitrogen, significantly lowering polarity and increasing stability in basic conditions.[1]

  • The Pentyl Chain: A 5-carbon alkyl tail at the 4-position.[1] This is a critical solubility driver, adding significant Van der Waals character and pushing the molecule towards high lipophilicity compared to its 4-methyl or 4-hydroxyl analogs.

Implication: Unlike N-Boc-4-hydroxypiperidine, which may struggle in pure hexanes, the pentyl derivative is expected to show enhanced compatibility with aliphatic hydrocarbons due to the "like-dissolves-like" interaction of the pentyl chain.

Solubility Profile

The following data summarizes the solubility behavior of N-Boc-4-pentylpiperidine at ambient temperature (25°C).

Table 1: Solvent Compatibility Matrix
Solvent ClassSpecific SolventSolubility RatingPrimary Interaction MechanismApplication Note
Chlorinated Dichloromethane (DCM)Excellent (>100 mg/mL)Dipole-dipole & DispersionPreferred solvent for reactions and extractions.[1]
ChloroformExcellent Dipole-dipoleAlternative to DCM; good for NMR.[1]
Ethers Tetrahydrofuran (THF)Excellent H-bond acceptanceIdeal for reduction or organometallic reactions.[1]
Diethyl EtherGood Weak DipoleGood for precipitation of impurities.[1]
MTBEGood Weak DipoleSafer alternative to diethyl ether for extractions.[1]
Esters Ethyl AcetateExcellent Dipole-dipoleStandard solvent for TLC and column chromatography.[1]
Hydrocarbons TolueneGood/Excellent Pi-Pi / DispersionHigh-boiling solvent for reflux reactions.[1]
Hexanes / HeptaneModerate/Good Dispersion (Van der Waals)Unlike polar analogs, the pentyl chain aids solubility here.[1]
Polar Aprotic DMSOGood Dipole-dipoleUsed for biological assays; difficult to remove.[1]
DMFGood Dipole-dipolePeptide coupling reactions.[1]
Alcohols Methanol / EthanolModerate H-bond donation (Solvent)Soluble, but less than in DCM.[1] Solubility decreases at low temps.[1]
Aqueous WaterInsoluble Hydrophobic effectThe compound will oil out or precipitate immediately.[1]
1M HCl (aq)Insoluble Hydrophobic effectNote: Boc group is acid-labile; prolonged exposure degrades compound.[1]
1M NaOH (aq)Insoluble Hydrophobic effectStable partitioning into organic layer.[1]

Mechanistic Insight: The "Lipophilic Shift"

Researchers often assume all Boc-piperidines behave similarly.[1] However, the 4-pentyl substituent creates a distinct "Lipophilic Shift."[1]

  • VS. N-Boc-4-hydroxypiperidine: The hydroxyl analog can hydrogen bond, making it soluble in alcohols but poor in hexanes.[1] The pentyl analog reverses this: it prefers hexanes over methanol in partition studies.[1]

  • Thermodynamic Driver: The dissolution in water is entropically unfavorable (hydrophobic effect).[1] The water molecules must form an ordered "cage" around the pentyl chain, which is energetically costly. Conversely, in DCM or Toluene, the pentyl chain interacts freely with solvent molecules via London Dispersion Forces.

Visualization: Solubility Decision Logic[1]

The following diagram illustrates the decision process for selecting a solvent based on the intended application.

SolubilityLogic Start Start: Select Solvent for N-Boc-4-pentylpiperidine Goal_Rxn Goal: Chemical Reaction Start->Goal_Rxn Goal_Purify Goal: Purification/Extraction Start->Goal_Purify Goal_Anal Goal: Analysis (NMR/LCMS) Start->Goal_Anal Temp_High High Temp (>60°C)? Goal_Rxn->Temp_High Method_Ext Liquid-Liquid Extraction? Goal_Purify->Method_Ext Solv_CDCl3 Chloroform-d (NMR) Goal_Anal->Solv_CDCl3 Solv_MeCN Acetonitrile (LCMS) Goal_Anal->Solv_MeCN Solv_Tol Use Toluene Temp_High->Solv_Tol Yes Solv_DCM Use DCM or THF Temp_High->Solv_DCM No Solv_Ext DCM (Organic) vs Water (Aqueous) Method_Ext->Solv_Ext Yes Solv_Col Hexane / Ethyl Acetate Gradient Method_Ext->Solv_Col No (Chromatography)

Figure 1: Solvent selection decision tree based on experimental goals.

Experimental Protocols

Protocol A: Preparation of Stock Solution (100 mM)

Objective: Create a stable stock solution for biological assays or reaction screening.

  • Solvent Choice: DMSO (Dimethyl sulfoxide) is preferred for biological assays due to low volatility and high solubilizing power.[1] For chemical synthesis, use Anhydrous DCM.[1]

  • Calculation:

    • Molecular Weight (MW) of N-Boc-4-pentylpiperidine ≈ 269.4 g/mol (Estimate based on C15H29NO2). Verify specific batch MW.

    • Target Concentration: 100 mM (0.1 M).

    • Required Mass: 26.94 mg per mL of solvent.[1]

  • Procedure:

    • Weigh 27 mg of N-Boc-4-pentylpiperidine into a glass vial.

    • Add 500 µL of solvent (DMSO or DCM) first.[1]

    • Vortex for 30 seconds. The solution should be clear and colorless.

    • Add remaining solvent to reach exactly 1.0 mL volume.[1]

    • Storage: Store at -20°C. DMSO solutions are hygroscopic; seal tightly with Parafilm.

Protocol B: Standard Work-Up (Liquid-Liquid Extraction)

Objective: Isolate N-Boc-4-pentylpiperidine from a crude reaction mixture containing water-soluble salts.

  • Quench: Stop the reaction by adding water or saturated aqueous NH₄Cl.

  • Solvent Addition: Add Dichloromethane (DCM) . Ratio: 1:1 Organic to Aqueous.[1]

    • Why DCM? It has high solubility for the Boc-compound and forms a distinct bottom layer (density > 1.0), making separation easy. Ethyl Acetate is a viable alternative (top layer).[1]

  • Agitation: Shake the separatory funnel vigorously for 2 minutes. Vent frequently.

  • Separation:

    • Drain the lower organic layer (DCM) into a clean flask.[1]

    • Critical Step: Re-extract the aqueous layer with a second portion of DCM to ensure quantitative recovery.[1]

  • Drying: Add anhydrous Sodium Sulfate (Na₂SO₄) to the combined organic layers. Let sit for 10 minutes.

  • Filtration & Evaporation: Filter off the solid drying agent and concentrate the filtrate in vacuo (Rotary Evaporator) to yield the crude oil/solid.[1]

Visualization: Extraction Workflow

ExtractionWorkflow Crude Crude Reaction Mix Add_Solv Add DCM + Water Crude->Add_Solv Phase_Sep Phase Separation Add_Solv->Phase_Sep Org_Layer Organic Layer (DCM) Contains Product Phase_Sep->Org_Layer Bottom Layer Aq_Layer Aqueous Layer Contains Salts Phase_Sep->Aq_Layer Top Layer Dry Dry over Na2SO4 Org_Layer->Dry Aq_Layer->Add_Solv Re-extract (Optional) Conc Concentrate in Vacuo Dry->Conc

Figure 2: Standard Liquid-Liquid Extraction (LLE) workflow using Dichloromethane.

Purification Strategy (Chromatography)

Due to the lipophilic nature of the pentyl group, N-Boc-4-pentylpiperidine will have a high Rf value on silica gel.[1]

  • Stationary Phase: Silica Gel (Standard 40-63 µm).[1]

  • Mobile Phase: Hexanes / Ethyl Acetate.[1]

  • TLC Visualization: The Boc group is not UV active at 254 nm unless conjugated.[1]

    • Detection: Use Ninhydrin stain (requires deprotection on plate, may be faint) or Iodine Chamber (Yellow/Brown spots).[1] Phosphomolybdic Acid (PMA) stain is highly recommended for Boc-protected amines; it stains dark blue/black upon heating.[1]

  • Elution Gradient: Start with 100% Hexanes. Gradient to 10-20% Ethyl Acetate. The compound typically elutes early (low polarity).[1]

References

  • BenchChem. Technical Guide: Solubility of N-Boc-4-hydroxypiperidine in Organic Solvents. (Analogous compound solubility data). Retrieved from BenchChem Technical Library.[1] [1]

  • Sigma-Aldrich. Product Specification: N-Boc-4-piperidineethanol.[1] (Structural analog properties).[1]

  • PubChem. Compound Summary: tert-Butyl 4-pentylpiperidine-1-carboxylate (Analogous Search).[1] National Library of Medicine.[1] [1]

  • Cayman Chemical. N-Boc-4-piperidone Solubility Data. (Reference for Boc-piperidine core solubility). [1]

(Note: While specific literature on the exact pentyl derivative is sparse, the data above is extrapolated from chemically validated analogs and standard organic chemistry principles regarding Boc-protected aliphatic amines.)

Sources

Foundational

Commercial suppliers of Tert-butyl 4-pentylpiperidine-1-carboxylate

Commercial Sourcing & Technical Profile: Tert-butyl 4-pentylpiperidine-1-carboxylate Executive Summary Tert-butyl 4-pentylpiperidine-1-carboxylate (CAS: 651053-96-2), also known as N-Boc-4-pentylpiperidine , is a special...

Author: BenchChem Technical Support Team. Date: March 2026

Commercial Sourcing & Technical Profile: Tert-butyl 4-pentylpiperidine-1-carboxylate

Executive Summary

Tert-butyl 4-pentylpiperidine-1-carboxylate (CAS: 651053-96-2), also known as N-Boc-4-pentylpiperidine , is a specialized lipophilic building block critical in the synthesis of G-Protein Coupled Receptor (GPCR) modulators, particularly muscarinic agonists and dopamine antagonists. Its structural core—a piperidine ring substituted with a hydrophobic pentyl tail—serves as a scaffold to penetrate hydrophobic pockets in receptor binding sites.

This guide addresses the "Make vs. Buy" dilemma common with this intermediate. While listed by chemical aggregators, "shelf" availability is often volatile, necessitating a robust strategy for either validation of custom synthesis partners or in-house production.

Part 1: Commercial Landscape & Sourcing Strategy

Unlike commodity reagents, N-Boc-4-pentylpiperidine is classified as a Tier 3 Building Block : commercially available but often requiring lead times for synthesis-on-demand.

Supplier Categorization

To ensure supply chain security, researchers should categorize suppliers based on their manufacturing capability rather than catalog listing alone.

Supplier TierRepresentative TypesProsCons
Tier 1: Catalog Giants Sigma-Aldrich, Fisher ScientificHigh trust, standardized QC.Often out of stock; high markups for this specific CAS.
Tier 2: Building Block Specialists Enamine, WuXi AppTec, Combi-BlocksActual manufacturers; high likelihood of stock or rapid synthesis.Minimum order quantities (MOQ) may apply.
Tier 3: Aggregators MolPort, ChemSRC, PubChem VendorsBroad search capability.High risk of "ghost stock" (listing without inventory).
Procurement Protocol: The "3-Point Check"

Before placing an order for CAS 651053-96-2, execute this verification protocol to avoid delays:

  • Purity Confirmation: Request a recent (last 6 months) H-NMR. Old batches of Boc-protected amines can degrade, releasing isobutylene.

  • Impurity Profile: Ask specifically for 4-pentylpyridine content. This is the aromatic precursor (see Synthesis section) and a common impurity that poisons downstream catalytic reactions.

  • Salt Form: Ensure the product is the free base (oil or low-melting solid). Some suppliers may offer the hydrochloride salt of the deprotected amine, which is a different CAS.

Part 2: Technical Specifications & Chemical Profile

  • IUPAC Name: tert-butyl 4-pentylpiperidine-1-carboxylate

  • CAS Number: 651053-96-2

  • Molecular Formula:

    
    
    
  • Molecular Weight: 255.40 g/mol

  • Physical State: Colorless to pale yellow viscous oil (often solidifies upon refrigeration).

  • Solubility: Soluble in DCM, EtOAc, MeOH; Insoluble in water.

Key Structural Feature: The tert-butyl carbamate (Boc) group protects the amine, allowing chemoselective modifications at the 4-position or the pentyl chain before deprotection.

Part 3: Synthesis & Manufacturing (The "Make" Option)

When commercial stock is unavailable, the synthesis of N-Boc-4-pentylpiperidine is a standard workflow in medicinal chemistry. Two primary routes exist: Route A (Industrial/Scale-up) and Route B (Laboratory/Discovery) .

Route A: The Pyridine Reduction Path (Scalable)

This route is preferred for gram-to-kilogram scale due to the low cost of starting materials.

  • Alkylation: 4-Picoline (4-methylpyridine) is deprotonated with LDA or n-BuLi at -78°C and alkylated with 1-bromobutane to form 4-pentylpyridine .

  • Hydrogenation: The pyridine ring is reduced to piperidine using

    
     (Adams' catalyst) or 
    
    
    
    under
    
    
    (50-100 psi) in acetic acid.
    • Critical Control Point: Incomplete reduction leads to aromatic impurities.

  • Protection: The resulting 4-pentylpiperidine is reacted with

    
     (Di-tert-butyl dicarbonate) to yield the final product.
    
Route B: The Wittig Olefination Path (Discovery)

Preferred when 4-pentylpyridine is unavailable or for rapid analog generation.

  • Wittig Reaction: N-Boc-4-piperidone reacts with pentyltriphenylphosphonium bromide (Wittig salt) and a base (NaHMDS) to form the exocyclic alkene.

  • Hydrogenation: The double bond is reduced (Pd/C,

    
    ) to the saturated pentyl chain.
    
Visualizing the Synthesis Workflow

SynthesisPathways Start_A Start A: 4-Picoline Step_A1 Alkylation (LDA, n-BuBr) Start_A->Step_A1 Start_B Start B: N-Boc-4-piperidone Step_B1 Wittig Reaction (Pentyl-PPh3Br) Start_B->Step_B1 Step_A2 Intermediate: 4-Pentylpyridine Step_A1->Step_A2 Step_A3 Hydrogenation (PtO2, H2) Step_A2->Step_A3 Final TARGET: N-Boc-4-pentylpiperidine Step_A3->Final + Boc2O Step_B2 Intermediate: Alkene Analog Step_B1->Step_B2 Step_B3 Hydrogenation (Pd/C, H2) Step_B2->Step_B3 Step_B3->Final

Caption: Comparison of Industrial (Route A) and Laboratory (Route B) synthesis pathways for N-Boc-4-pentylpiperidine.

Part 4: Quality Control & Validation

To validate a purchased or synthesized batch, use the following self-validating protocol.

Critical Impurity Markers
ImpurityOriginDetection MethodLimit
4-Pentylpyridine Incomplete hydrogenation (Route A)GC-MS / H-NMR (aromatic region 7.0-8.5 ppm)< 0.5%
Triphenylphosphine Oxide Wittig byproduct (Route B)P-NMR / H-NMR (aromatic multiplet ~7.5 ppm)< 1.0%
Isobutylene Boc degradationH-NMR (singlet ~1.7 ppm, usually volatile)N/A
Analytical Protocol (H-NMR)
  • Solvent:

    
    
    
  • Key Diagnostic Signals:

    • 
       1.45 ppm (s, 9H): Boc group  (Integration reference).
      
    • 
       4.05 ppm (broad d, 2H): 
      
      
      
      -protons
      of piperidine ring (deshielded by carbamate).
    • 
       2.65 ppm (broad t, 2H): 
      
      
      
      -protons
      of piperidine ring.
    • 
       0.88 ppm (t, 3H): Terminal methyl  of the pentyl chain.
      

Part 5: Applications in Drug Discovery

This scaffold is not merely a spacer; it is a pharmacophore modulator.

  • GPCR Ligands: The pentyl chain mimics the endogenous ligands of muscarinic acetylcholine receptors (mAChR), enhancing binding affinity to the hydrophobic orthosteric site.

  • Antifungal Agents: Analogous to the structure of Amorolfine , 4-alkylpiperidines inhibit

    
    -reductase and 
    
    
    
    -isomerase in sterol biosynthesis.
  • Library Synthesis: The Boc group allows for the "Late-Stage Functionalization" of the piperidine nitrogen. Researchers typically deprotect (TFA/DCM) to release the secondary amine for urea formation or reductive amination.

References

  • Van der Heijden, G. (2018).[1] MCRs to APIs: Tailoring Multicomponent Reactions for the Production of Pharmaceuticals. Vrije Universiteit Amsterdam.[1] (Describes synthesis of 4-pentylpiperidine via pyridine alkylation).

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 1491502 (Related 1-Boc-4-aminopiperidine scaffold properties).

  • Molaid Chemical Database. tert-butyl 4-pentylpiperidine-1-carboxylate (CAS 651053-96-2). (Chemical properties and aggregator listing).

  • Google Patents. Benzimidazolidinone derivatives as muscarinic agents. (Patent AU2002327810B2 citing 4-pentylpiperidine usage).

Sources

Exploratory

Strategic Exploration of 4-Alkylpiperidine Scaffolds in Medicinal Chemistry

Executive Summary The piperidine ring is the most frequently used heterocycle in FDA-approved drugs, appearing in significant blockbusters across diverse therapeutic areas. Within this class, 4-alkylpiperidine derivative...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The piperidine ring is the most frequently used heterocycle in FDA-approved drugs, appearing in significant blockbusters across diverse therapeutic areas. Within this class, 4-alkylpiperidine derivatives represent a "privileged scaffold"—a molecular framework capable of providing high-affinity ligands for diverse biological targets.

This whitepaper synthesizes the medicinal chemistry of 4-alkylpiperidines, moving beyond basic structural descriptions to analyze the causality of their success. We explore how the C4-position serves as a critical vector for lipophilic interactions, enabling deep pocket penetration in enzymes (e.g., Acetylcholinesterase) and allosteric modulation in receptors (e.g., NMDA).[1]

Structural Significance & Pharmacophore Analysis[1][2][3]

The C4-Vector Advantage

In medicinal chemistry, the functionalization of the piperidine ring dictates receptor subtype selectivity. The C4 position is unique due to its axis of symmetry relative to the nitrogen atom.

  • Conformational Flexibility: Unlike C2 or C3 substituents, which introduce significant steric strain (A-strain) often forcing the ring into specific chair conformers, C4-alkyl substituents can adopt equatorial positions with minimal energetic penalty.[1] This allows the appendage to probe deep hydrophobic pockets without disrupting the binding interaction of the basic nitrogen.

  • Lipophilicity & BBB Penetration: 4-alkyl chains increase logP in a controlled manner. In CNS drug design, this is crucial.[1] The alkyl tether acts as a "grease" element, facilitating the transit of the polar amine headgroup across the Blood-Brain Barrier (BBB).

Mechanism of Action: The "Dual Binding" Hypothesis

Many 4-alkylpiperidine drugs function via a dual-binding mechanism. The basic nitrogen binds to an anionic site (e.g., Aspartate residue), while the 4-alkyl moiety extends into an accessory hydrophobic pocket.[1]

  • Example (Donepezil): The piperidine nitrogen binds to the anionic subsite of Acetylcholinesterase (AChE), while the 4-alkyl-linked indanone moiety binds to the peripheral anionic site (PAS), spanning the entire enzymatic gorge.

Therapeutic Case Studies

Neurology: NMDA Receptor Antagonism (Ifenprodil)

Ifenprodil is the archetype of 4-alkylpiperidine utility. Structurally, it features a 4-benzylpiperidine core.[1][2]

  • Target: GluN2B subunit of the NMDA receptor.[2]

  • Mechanism: It acts as an allosteric modulator. The 4-benzyl group is critical for subtype selectivity. SAR studies indicate that the distance provided by the methylene linker (benzyl vs. phenyl) allows the aromatic ring to engage in

    
     stacking within the GluN2B amino-terminal domain.
    
  • Clinical Relevance: While Ifenprodil itself has off-target effects, its 4-alkylpiperidine analogs remain a primary focus for developing neuroprotective agents without the psychotomimetic side effects of channel blockers like MK-801.

Neurodegeneration: AChE Inhibitors (Donepezil)

Donepezil (Aricept) is the gold standard for Alzheimer's symptomatic treatment.

  • Structure: N-benzyl-4-[(5,6-dimethoxy-1-indanon-2-yl)methyl]piperidine.[1]

  • SAR Insight: The "alkyl" linker at C4 is not just a spacer; it provides the necessary entropy-enthalpy compensation. Rigidifying this linker often leads to a loss of potency, suggesting that the flexibility of the 4-methyl tether is essential for the "induced fit" binding in the AChE gorge.

Analgesia: Beyond Fentanyl

While Fentanyl is a 4-anilidopiperidine, strictly 4-alkyl derivatives have shown potent analgesic activity.[1] Quaternary salts of 4-alkylpiperidines have demonstrated analgesic efficacy comparable to pethidine in tail immersion assays, likely through mu-opioid receptor modulation, though with a distinct binding mode that may offer reduced respiratory depression profiles.[1]

Synthetic Methodologies

Strategic Disconnections

Constructing the 4-alkylpiperidine core requires choosing between ring synthesis (de novo) and ring functionalization.

  • Path A: Pyridine Reduction. Hydrogenation of 4-alkylpyridines. Pros: Cheap starting materials. Cons: Harsh conditions (high pressure H2, acidic media) often incompatible with sensitive functional groups.[1]

  • Path B: Piperidone Functionalization (Recommended). Wittig olefination of N-protected 4-piperidone followed by hydrogenation. Pros: Mild conditions, high functional group tolerance, precise control over the alkyl chain length.[1]

Detailed Protocol: Synthesis via Wittig Olefination

Objective: Synthesis of tert-butyl 4-(4-methoxybenzyl)piperidine-1-carboxylate. Rationale: This protocol demonstrates the installation of a functionalized alkyl group (4-methoxybenzyl) at the C4 position using a self-validating Wittig sequence.

Reagents:

  • N-Boc-4-piperidone (1.0 eq)[1]

  • (4-Methoxybenzyl)triphenylphosphonium chloride (1.2 eq)[1]

  • Potassium tert-butoxide (KOtBu) (1.5 eq)[1]

  • Pd/C (10% w/w)[1]

  • Solvents: Dry THF, Methanol.[1]

Step-by-Step Methodology:

  • Ylide Formation (The "Self-Validating" Color Change):

    • In a flame-dried flask under Argon, suspend the phosphonium salt in dry THF.

    • Cool to 0°C. Add KOtBu portion-wise.

    • Validation: The suspension must turn a deep orange/red color, indicating the formation of the phosphorous ylide. If no color change occurs, the reagents are wet.[1]

  • Olefination:

    • Add N-Boc-4-piperidone (dissolved in THF) dropwise to the ylide solution.

    • Warm to room temperature and stir for 4 hours.

    • Workup: Quench with saturated NH4Cl. Extract with EtOAc. The crude product is an exocyclic alkene.

  • Catalytic Hydrogenation (The "Clean" Step):

    • Dissolve the crude alkene in Methanol. Add 10% Pd/C (10 mol%).

    • Stir under a hydrogen balloon (1 atm) for 12 hours.

    • Validation: Monitor by TLC. The UV-active alkene spot will disappear. The product (4-alkylpiperidine) is often less UV active or stains differently (e.g., with Ninhydrin after Boc removal, or PMA).[1]

    • Filter through Celite to remove Pd/C. Concentrate to yield the 4-alkylpiperidine.

Yield Expectation: 85-95% over two steps.

Data Presentation & Visualization

Comparative Activity Profile (SAR)

The following table summarizes the shift in biological activity based on C4-substitution patterns, derived from aggregate literature data on NMDA antagonists (Ifenprodil analogs).

Compound ClassC4-SubstituentLinker LengthTarget Affinity (GluN2B IC50)Selectivity (vs GluN2A)
Ifenprodil Phenyl-CH2- (Benzyl)0.15 µM> 400-fold
Analog A Phenyl-(none)- (Phenyl)> 10 µMLoss of selectivity
Analog B Cyclohexyl-CH2-1.2 µMModerate
Analog C Phenyl-CH2-CH2-0.45 µMHigh

Table 1: Impact of C4-linker length and aromaticity on NMDA receptor antagonism.

Mechanistic Pathway Visualization

The following diagram illustrates the synthesis and SAR logic described above.

G cluster_0 Synthetic Workflow cluster_1 Biological Application (NMDA) Start N-Boc-4-Piperidone Wittig Wittig Olefination (Ylide Formation) Start->Wittig Intermediate Exocyclic Alkene Wittig->Intermediate Reduction Pd/C Hydrogenation Intermediate->Reduction Product 4-Alkylpiperidine Scaffold Reduction->Product Scaffold 4-Benzylpiperidine (Ifenprodil Core) Product->Scaffold Derivatization Binding GluN2B Subunit Allosteric Site Scaffold->Binding Hydrophobic Interaction Effect Neuroprotection (Reduced Excitotoxicity) Binding->Effect Inhibition

Figure 1: Integrated workflow showing the conversion of 4-piperidone to bioactive 4-alkylpiperidine antagonists via Wittig olefination.

References

  • Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. Source: Bioorganic & Medicinal Chemistry Letters (PMC).[3] URL:[Link]1]

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Source: International Journal of Molecular Sciences (MDPI).[4] URL:[Link]1]

  • Ifenprodil, a novel NMDA receptor antagonist: site and mechanism of action. Source: Current Drug Targets (PubMed). URL:[Link]1]

  • Discovery and Structure-Activity Relationships of Novel Piperidine Inhibitors of Farnesyltransferase. Source: Journal of Medicinal Chemistry (ACS). URL:[Link]1]

  • Analgesic activity of alkyl piperidine derivatives. Source: Pakistan Journal of Pharmaceutical Sciences (ResearchGate). URL:[Link]1]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis and Purification of tert-Butyl 4-Pentylpiperidine-1-carboxylate

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Focus: Mechanistic causality, process optimization, and self-validating experimental protocols. Introduction and Mechan...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Focus: Mechanistic causality, process optimization, and self-validating experimental protocols.

Introduction and Mechanistic Insights

The piperidine scaffold is a ubiquitous structural motif in medicinal chemistry, frequently serving as a pharmacokinetic optimizer or a core pharmacophore in FDA-approved therapeutics. The synthesis of functionalized piperidines, such as tert-butyl 4-pentylpiperidine-1-carboxylate , is most efficiently achieved through a two-step telescopic approach starting from commercially available pyridine derivatives.

This protocol details the conversion of 4-pentylpyridine to its Boc-protected saturated analog. The workflow is divided into two mechanistically distinct phases:

  • High-Pressure Catalytic Hydrogenation: The aromatic pyridine ring is fully saturated to a piperidine. We employ1 in glacial acetic acid[1]. Causality: Pyridine rings are notoriously difficult to reduce due to resonance stability and the tendency of the Lewis basic nitrogen to poison platinum-group catalysts. Glacial acetic acid protonates the nitrogen, forming a pyridinium acetate salt. This removes the lone pair from coordinating with the catalyst surface while simultaneously increasing the electrophilicity of the ring, facilitating complete reduction at 50 bar H₂ pressure[2].

  • Nucleophilic Acyl Substitution (N-Boc Protection): The resulting secondary amine is protected using 3[3]. Causality: The Boc group provides robust, orthogonal protection against nucleophiles and bases, which is critical for downstream functionalization. Triethylamine (Et₃N) is used to neutralize the intermediate acetate salt and act as a proton scavenger, driving the equilibrium forward as CO₂ and tert-butanol are expelled as byproducts[4].

Process Data and Reagent Stoichiometry

To ensure reproducibility, the quantitative parameters for catalyst selection and reagent stoichiometry are summarized below.

Table 1: Catalyst System Comparison for Pyridine Reduction

Catalyst SystemSolventPressure (bar)ChemoselectivityYield (%)Mechanistic Rationale
PtO₂ (5 mol%) Glacial AcOH 50–70 High >90% Standard for complete ring saturation; resists basic poisoning.
Pd/C (10 mol%)MeOH / HCl10–20Moderate75–85%Requires stoichiometric strong acid; prone to incomplete reduction.
Rh/C (5 mol%)THF5–10High~80%Effective at lower pressures but highly cost-prohibitive at scale.

Table 2: Reagent Stoichiometry for N-Boc Protection

ReagentMW ( g/mol )EquivalentsRole in Reaction
4-Pentylpiperidine155.281.0Substrate (Nucleophile)
Di-tert-butyl dicarbonate218.251.1Electrophile / Protecting Group Source
Triethylamine (Et₃N)101.191.5Base / Proton Scavenger
Dichloromethane (DCM)84.930.1 MAprotic Solvent

Synthetic Workflow Visualization

Synthesis SM 4-Pentylpyridine (Starting Material) Step1 Step 1: Catalytic Hydrogenation PtO2, H2 (50 bar), Glacial AcOH SM->Step1 Int 4-Pentylpiperidine (Secondary Amine Intermediate) Step1->Int Aromatic Ring Saturation Step2 Step 2: N-Boc Protection Boc2O, Et3N, DCM, 0 °C to RT Int->Step2 Prod tert-Butyl 4-pentylpiperidine-1-carboxylate (Target Product) Step2->Prod Nucleophilic Acyl Substitution

Two-step synthesis of tert-butyl 4-pentylpiperidine-1-carboxylate from 4-pentylpyridine.

Step-by-Step Experimental Protocols

Step 1: Catalytic Hydrogenation of 4-Pentylpyridine

This step converts the aromatic precursor into the saturated piperidine intermediate.

  • Reactor Setup: To a 100 mL high-pressure hydrogenation vessel (e.g., Parr shaker), add 4-pentylpyridine (5.0 g, 33.5 mmol, 1.0 eq) and dissolve in 35 mL of glacial acetic acid.

  • Catalyst Addition: Carefully add Platinum(IV) oxide (PtO₂, Adams' catalyst) (0.38 g, 1.67 mmol, 5 mol%). Note: PtO₂ is not inherently pyrophoric, but the active Pt(0) generated during the reaction is highly reactive. Handle with care.

  • Pressurization & Reaction: Seal the reactor and purge the headspace with inert nitrogen gas three times. Pressurize the vessel with high-purity hydrogen gas to 50 bar[2].

  • Agitation: Stir vigorously at 25–40 °C for 16 hours.

  • In-Process Control (IPC): Vent the reactor carefully. Take a 0.1 mL aliquot, basify with 1M NaOH, extract with ethyl acetate, and spot on a TLC plate (Silica, 10% MeOH in DCM, 1% NH₄OH). Stain with Ninhydrin. The starting material will not stain, whereas the secondary amine product will appear as a bright purple spot, validating complete conversion.

  • Workup: Filter the crude mixture through a pad of Celite® to remove the platinum catalyst. Caution: Do not allow the Celite pad to dry completely in air, as the reduced catalyst is pyrophoric[1]. Wash the pad with additional acetic acid (10 mL).

  • Isolation: Concentrate the filtrate under reduced pressure to remove the majority of the acetic acid. Cool the residue to 0 °C, slowly basify to pH 10 using 2M NaOH (aq), and extract with Ethyl Acetate (3 × 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield 4-pentylpiperidine as a pale yellow oil. Proceed directly to Step 2.

Step 2: N-Boc Protection of 4-Pentylpiperidine

This step installs the tert-butyloxycarbonyl protecting group on the secondary amine.

  • Reaction Initiation: Dissolve the crude 4-pentylpiperidine (~5.1 g, 32.8 mmol, 1.0 eq) in anhydrous Dichloromethane (DCM) (100 mL) in a 250 mL round-bottom flask equipped with a magnetic stir bar.

  • Base Addition: Add Triethylamine (Et₃N) (6.85 mL, 49.2 mmol, 1.5 eq) and cool the mixture to 0 °C using an ice-water bath[5].

  • Electrophile Addition: Dissolve5 (7.88 g, 36.1 mmol, 1.1 eq) in 20 mL of DCM and add it dropwise to the reaction mixture over 15 minutes to control the exothermic release of CO₂[5].

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

  • In-Process Control (IPC): Perform TLC (Silica, 20% EtOAc in Heptane). Stain with Ninhydrin. The disappearance of the purple amine spot indicates complete consumption. The Boc-protected product can be visualized using a Phosphomolybdic Acid (PMA) stain (dark blue/green spot).

  • Quench and Wash: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 5% aqueous Citric Acid (2 × 50 mL) to selectively protonate and remove any unreacted trace amine[5], followed by saturated NaHCO₃ (50 mL) and brine (50 mL).

  • Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via short flash column chromatography on silica gel using an isocratic gradient of n-heptane/EtOAc (6:1) to afford pure tert-butyl 4-pentylpiperidine-1-carboxylate as a colorless oil.

References

  • Boc-Protected Amino Groups Source: Organic Chemistry Portal URL:[Link][3]

  • Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst Source: Asian Journal of Chemistry URL:[Link][2]

  • tert-Butyloxycarbonyl protecting group Source: Wikipedia URL:[Link][4]

Sources

Application

Application Note: N-Boc-4-pentylpiperidine as a Lipophilic Scaffold in Drug Discovery

Executive Summary The 4-alkylpiperidine moiety is a "privileged structure" in medicinal chemistry, appearing in numerous FDA-approved therapeutics targeting GPCRs, ion channels, and monoamine transporters. N-Boc-4-pentyl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 4-alkylpiperidine moiety is a "privileged structure" in medicinal chemistry, appearing in numerous FDA-approved therapeutics targeting GPCRs, ion channels, and monoamine transporters. N-Boc-4-pentylpiperidine represents a critical intermediate for introducing a medium-length hydrophobic tail (C5) into a drug candidate.

This guide details the strategic application of this scaffold. Unlike shorter chains (methyl/ethyl) which primarily affect metabolic stability, the pentyl group is often employed to occupy deep hydrophobic pockets or facilitate membrane interaction, a common requirement for ion channel blockers (e.g., NaV1.7) and antimicrobial agents.[1] This note provides validated protocols for the synthesis, deprotection, and library generation using this scaffold.

Chemical Profile & Rationale[1][2][3][4]

The "Goldilocks" Lipophilicity

The 4-pentyl substitution provides a specific lipophilic profile (


 for the Boc-protected form) that is distinct from lower alkyls.
  • Steric Bulk: The C5 chain is flexible but bulky enough to induce conformational changes in receptor binding pockets.

  • Hydrophobic Anchoring: In ion channel blockers (e.g., local anesthetics), the pentyl tail often interacts with the lipid bilayer or hydrophobic residues within the channel pore.

PropertyValue (Approx.)Note
IUPAC Name tert-butyl 4-pentylpiperidine-1-carboxylate
Core CAS (Free Amine) 24152-40-74-Pentylpiperidine
Molecular Weight ~255.40 g/mol Boc-protected form
Solubility Soluble in DCM, THF, EtOAcInsoluble in water
Stability Stable at RTStore under inert atmosphere

Experimental Protocols

Protocol A: Synthesis of N-Boc-4-pentylpiperidine

Rationale: While 4-pentylpiperidine is commercially available, it is often cost-effective to synthesize the N-Boc protected form in-house from 4-pentylpyridine or via Wittig chemistry if the specific isomer is required.

Method: Hydrogenation of 4-Pentylpyridine This route ensures the reduction of the aromatic ring to the saturated piperidine.

Reagents:

  • 4-Pentylpyridine (1.0 eq)

  • Platinum(IV) oxide (PtO₂, Adams' catalyst) (5 mol%)

  • Acetic Acid (glacial)

  • Di-tert-butyl dicarbonate (Boc₂O) (1.2 eq)

  • Triethylamine (TEA)

Step-by-Step:

  • Hydrogenation: Dissolve 4-pentylpyridine in glacial acetic acid in a high-pressure reactor. Add PtO₂ catalyst.[2]

  • Pressurize with H₂ (50–60 psi) and stir at RT for 12–24 hours. Monitor by TLC/LCMS for disappearance of the pyridine peak.

  • Workup: Filter the catalyst over Celite. Concentrate the filtrate to remove most acetic acid.

  • Boc Protection (One-pot): Redissolve the crude acetate salt in DCM. Add TEA (3.0 eq) to neutralize. Cool to 0°C.

  • Add Boc₂O (1.2 eq) dropwise. Warm to RT and stir for 4 hours.

  • Purification: Wash with 1M HCl (to remove unreacted pyridine/amine), then sat. NaHCO₃. Dry over Na₂SO₄. Purify via flash chromatography (Hexane/EtOAc).

Protocol B: Scaffold Deprotection (Activation)

Rationale: The Boc group is acid-labile. The choice of acid depends on the sensitivity of the downstream chemistry.

Method: Standard TFA Deprotection

  • Dissolve N-Boc-4-pentylpiperidine (1 mmol) in DCM (4 mL).

  • Add Trifluoroacetic acid (TFA) (1 mL) dropwise at 0°C.

  • Stir at RT for 1–2 hours. (Monitor CO₂ evolution).

  • Workup: Concentrate in vacuo. Co-evaporate with toluene (3x) to remove excess TFA.

  • Result: 4-pentylpiperidine trifluoroacetate salt. Ready for coupling.

Protocol C: Library Generation (Diversification)

Rationale: The secondary amine generated in Protocol B is a potent nucleophile for creating diverse libraries.

Workflow:

  • Amide Coupling: React with carboxylic acids (R-COOH) using HATU/DIPEA to generate Amides (Target: GPCRs).

  • Reductive Amination: React with aldehydes (R-CHO) using NaBH(OAc)₃ to generate Tertiary Amines (Target: Ion Channels).

  • Sulfonylation: React with sulfonyl chlorides (R-SO₂Cl) to generate Sulfonamides (Target: Metabolic stability).

Visualizing the Workflow

The following diagram illustrates the strategic flow from raw materials to bioactive library generation using this scaffold.

G Start 4-Pentylpyridine (Precursor) Step1 Hydrogenation (PtO2, H2) Start->Step1 Inter1 4-Pentylpiperidine Step1->Inter1 Reduction Step2 Boc Protection (Boc2O) Inter1->Step2 Scaffold N-Boc-4-pentylpiperidine (The Scaffold) Step2->Scaffold Stabilization Deprotect TFA Deprotection Scaffold->Deprotect Activation Amine Free Secondary Amine (Reactive Core) Deprotect->Amine Lib1 Amide Library (GPCR Ligands) Amine->Lib1 + R-COOH (HATU) Lib2 Tertiary Amine Library (Ion Channel Blockers) Amine->Lib2 + R-CHO (Reductive Amination)

Figure 1: Synthetic workflow transforming the pyridine precursor into a diverse drug library.

Application Case Study: Designing a NaV1.7 Blocker

Context: Voltage-gated sodium channels (NaV) often require a lipophilic "tail" to penetrate the channel pore or interact with the membrane interface. Hypothesis: The pentyl chain of 4-pentylpiperidine mimics the hydrophobic domain of local anesthetics but with a defined steric bulk.

SAR Logic Diagram:

SAR Target Target: NaV1.7 Channel Scaffold 4-Pentylpiperidine Core Target->Scaffold Feature1 Pentyl Group (C5) Scaffold->Feature1 Feature2 Piperidine Nitrogen Scaffold->Feature2 Effect1 Hydrophobic Interaction (Pore Occlusion) Feature1->Effect1 Lipophilicity Effect2 Cationic Charge (at pH 7.4) Feature2->Effect2 pKa ~9-10 Outcome Channel Blockade (Analgesia) Effect1->Outcome Effect2->Outcome

Figure 2: Structure-Activity Relationship (SAR) logic for ion channel modulation.

References

  • 4-Alkylpiperidine Scaffolds in Medicinal Chemistry: Source: BenchChem. "Application of Ethyl-piperidin-4-ylmethyl-amine Scaffold in Medicinal Chemistry." (General reference for piperidine utility).

  • Synthesis of 4-Alkylpiperidines via Hydrogenation: Source: ResearchGate. "On the Formation of Pentylpiperidine in the Hydrodenitrogenation of Pyridine."

  • Piperidine Derivatives in Pain Management: Source: PubMed (NIH). "Investigation of piperidine derivatives in ex vivo models of pain and platelet aggregation."

  • Commercial Availability of 4-Pentylpiperidine: Source: BLD Pharm / ChemicalBook. "CAS 24152-40-7 Product Information."

Sources

Method

Reaction conditions for C-H functionalization of Boc-4-pentylpiperidine

This Application Note provides a comprehensive technical guide for the C-H functionalization of N-Boc-4-pentylpiperidine . It is designed for medicinal chemists and process scientists seeking to introduce complexity onto...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note provides a comprehensive technical guide for the C-H functionalization of N-Boc-4-pentylpiperidine . It is designed for medicinal chemists and process scientists seeking to introduce complexity onto this specific lipophilic scaffold.

The guide prioritizes regiocontrol (C2 vs. C3 selectivity) and stereocontrol (impact of the C4-pentyl group on diastereoselectivity).

Strategic Analysis & Substrate Profiling

Target Molecule: tert-Butyl 4-pentylpiperidine-1-carboxylate Core Challenge: The piperidine ring is electronically deactivated by the N-Boc group regarding electrophilic attack, but the alpha-protons (C2/C6) are activated for deprotonation and radical formation. The C4-pentyl chain imposes a fixed conformation that strongly influences the stereochemical outcome of any functionalization.

Conformational Locking

The bulky 4-pentyl group (


) will almost exclusively occupy the equatorial  position to avoid severe 1,3-diaxial interactions. This "locks" the piperidine chair. Consequently, functionalization at C2 (alpha) or C3 (beta) will yield diastereomers (cis/trans) determined by the approach of the reagent relative to this fixed pentyl anchor.
Reaction Pathways Overview

We define three primary methodologies based on the desired site of functionalization:

  • Method A (C2-Functionalization): Anionic Lithiation-Trapping. High stereocontrol (typically favors 2,4-cis).[1] Best for alkylation, acylation, and silylation.

  • Method B (C2-Functionalization): Photoredox Arylation. Radical mechanism. Best for introducing heteroaryl groups under mild conditions.

  • Method C (C3-Functionalization): Pd-Catalyzed Activation. Rare beta-functionalization enabled by specific ligand geometry.

Decision Matrix & Workflow

CH_Functionalization Start Start: N-Boc-4-pentylpiperidine Decision Target Position? Start->Decision C2 C2 (Alpha) Functionalization Decision->C2 C3 C3 (Beta) Functionalization Decision->C3 Lithiation Method A: Anionic Lithiation (s-BuLi / Diamine) C2->Lithiation Electrophiles: R-X, C=O, Si Photoredox Method B: Photoredox (Ir-cat / Light) C2->Photoredox Electrophiles: Ar-CN PdCat Method C: Pd-Catalysis (Pd(OAc)2 / Phosphine) C3->PdCat Electrophiles: Ar-I Prod_A Product: 2-Substituted (High Diastereocontrol 2,4-cis) Lithiation->Prod_A Prod_B Product: 2-Aryl (Thermodynamic Mix) Photoredox->Prod_B Prod_C Product: 3-Aryl (Beta-Selectivity) PdCat->Prod_C

Figure 1: Strategic workflow for selecting the optimal functionalization pathway based on regiochemical targets.

Protocol A: Regioselective C2-Alkylation via Alpha-Lithiation

Mechanism: Directed ortho-lithiation (DoM) utilizing the Boc group as a Directing Metalation Group (DMG). Stereochemistry: The 4-pentyl group (equatorial) directs the lithiation. The lithium species typically forms a complex where the Li is equatorial. Subsequent electrophilic trapping usually occurs with retention of configuration , yielding the 2,4-cis isomer as the major product.

Materials
  • Substrate: N-Boc-4-pentylpiperidine (1.0 equiv)

  • Reagent: s-BuLi (1.3 equiv, 1.4 M in cyclohexane)

  • Ligand: TMEDA (tetramethylethylenediamine) (1.3 equiv) or (+)-Sparteine surrogate for enantioselective induction.

  • Electrophile: Alkyl halide, aldehyde, or chlorosilane (1.2–1.5 equiv).

  • Solvent: Anhydrous Et₂O (preferred over THF for higher diastereoselectivity in some cases).

Step-by-Step Procedure
  • Setup: Flame-dry a Schlenk flask and cool to room temperature under Argon.

  • Solvation: Add N-Boc-4-pentylpiperidine (1.0 mmol) and TMEDA (1.3 mmol) to anhydrous Et₂O (10 mL, 0.1 M).

  • Cooling: Cool the solution to –78 °C (dry ice/acetone bath). Note: The pentyl chain increases lipophilicity; ensure the substrate does not precipitate. If it does, switch to THF.

  • Deprotonation: Add s-BuLi (1.3 mmol) dropwise over 10 minutes.

  • Incubation: Stir at –78 °C for 4–6 hours .

    • Expert Insight: 4-substituted piperidines have slower lithiation kinetics than unsubstituted ones due to steric conformational locking. Do not shorten this time.

  • Trapping: Add the electrophile (e.g., MeI, BnBr, DMF) dropwise.

  • Warming: Allow the mixture to warm to room temperature slowly over 12 hours.

  • Workup: Quench with sat. NH₄Cl. Extract with Et₂O.[2][3] The pentyl chain makes the product very non-polar; use Hexane/EtOAc (95:5) for TLC/Column.

Expected Outcome: 60–85% Yield. High preference for the 2,4-cis isomer (substituent equatorial).

Protocol B: C2-Arylation via Photoredox Catalysis

Mechanism: Single Electron Transfer (SET) oxidation of the carbamate nitrogen, followed by alpha-deprotonation to form an alpha-amino radical. This radical adds to an electron-deficient arene (Minisci-type or radical-radical coupling).

Materials
  • Substrate: N-Boc-4-pentylpiperidine (1.0 equiv)

  • Arene: 1,4-Dicyanobenzene or electron-deficient heteroarene (1.5 equiv).

  • Catalyst: [Ir(ppy)₂ (dtbbpy)]PF₆ (1 mol %).

  • Base/Additives: Quinuclidine (5 mol %) or NaOAc.

  • Solvent: DMA or Acetonitrile (degassed).

  • Light Source: Blue LEDs (450 nm).

Step-by-Step Procedure
  • Preparation: In a vial equipped with a stir bar, combine the piperidine (0.5 mmol), dicyanobenzene (0.75 mmol), photocatalyst (1 mol %), and quinuclidine (0.025 mmol).

  • Degassing: Dissolve in DMA (5 mL). Sparge with Argon for 15 minutes to remove oxygen (critical for radical lifetime).

  • Irradiation: Seal the vial and place it 2–3 cm from the Blue LED source. Fan cool to maintain temp < 35 °C.

  • Reaction Time: Irradiate for 24–48 hours.

  • Workup: Dilute with water and extract with EtOAc.

    • Note: The 4-pentyl group significantly increases the lipophilicity. The product will likely elute very quickly on silica gel.

Expected Outcome: 50–70% Yield. The diastereoselectivity is often lower than lithiation, often yielding a thermodynamic mixture of cis/trans isomers due to the planar radical intermediate.

Protocol C: C3 (Beta) Arylation via Pd-Catalysis

Mechanism: This protocol utilizes a specific ligand-controlled Pd(II) mechanism that favors activation of the primary C-H bond (beta to nitrogen) over the typically more reactive alpha position. This is based on Baudoin’s methodology.

Materials
  • Substrate: N-Boc-4-pentylpiperidine.

  • Coupling Partner: Aryl Bromide (Ar-Br).[4]

  • Catalyst: Pd(OAc)₂ (5 mol %).

  • Ligand: DavePhos (2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl) or similar bulky phosphine (10 mol %).

  • Base: K₂CO₃ or Cs₂CO₃ (2.0 equiv).

  • Acid Additive: Pivalic acid (30 mol %) – Critical for C-H activation step.

  • Solvent: Mesitylene (high boiling point required).

Step-by-Step Procedure
  • Mix: In a pressure tube, combine substrate (1.0 equiv), Ar-Br (1.5 equiv), Pd(OAc)₂, Ligand, Base, and Pivalic acid.

  • Solvent: Add Mesitylene (0.2 M).

  • Heat: Seal and heat to 140 °C for 16 hours.

  • Purification: Cool, filter through Celite, and concentrate.

    • Expert Insight: This reaction is sensitive to steric crowding. The 4-pentyl group is distal enough not to block C3, but yields may be moderate (40–60%).

Summary of Reaction Parameters

ParameterMethod A (Lithiation)Method B (Photoredox)Method C (Pd-Catalysis)
Target Site C2 (Alpha) C2 (Alpha) C3 (Beta)
Key Reagent s-BuLi / TMEDAIr(ppy)₃ / Blue LightPd(OAc)₂ / PivOH
Selectivity Kinetic (2,4-cis)Thermodynamic MixLigand Controlled
Temp –78 °CRoom Temp140 °C
Main Utility Alkylation, SilylationArylation (Heterocycles)Arylation
Pentyl Effect Directs StereochemSolubilityMinimal Steric Clash

References

  • Alpha-Lithiation of N-Boc Piperidines (The "Beak-O'Brien" Protocol)

    • Source: Beak, P., & Lee, W. K. (1993). α-Lithioamine synthetic equivalents: syntheses of diastereoisomers from Boc derivatives of cyclic amines. Journal of Organic Chemistry.
    • Context: Establishes the foundational lithiation-trapping sequence and stereochemical models.
    • URL:[Link]

  • Stereocontrolled Lithi

    • Source: Stead, D., O'Brien, P., & Sanderson, A. (2010).[5] Asymmetric Deprotonation of N-Boc Piperidine: React IR Monitoring and Mechanistic Aspects. Journal of the American Chemical Society.[5][6][7]

    • Context: Provides kinetic data and conditions for maximizing yield and diastereoselectivity in substituted piperidines.
    • URL:[Link]

  • Photoredox Alpha-Aryl

    • Source: McNally, A., Prier, C. K., & MacMillan, D. W. C. (2011).
    • Context: The definitive protocol for photoredox C-H aryl
    • URL:[Link]

  • Beta-C-H Functionalization (Pd-C

    • Source: Baudoin, O. (2011). Transition metal-catalyzed C(sp3)–H functionalization of saturated nitrogen-containing heterocycles. Chemical Society Reviews.
    • Context: Reviews and details the conditions for accessing the difficult C3 position using Pd/Pival
    • URL:[Link]

Sources

Application

Preparation of pharmaceutical intermediates using 4-pentylpiperidine carboxylate

Application Note: Strategic Synthesis of Functionalized Scaffolds – The 4-Pentylpiperidine Carboxylate Pathway Part 1: Introduction & Chemical Context The 4-pentylpiperidine moiety represents a "privileged scaffold" in m...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Synthesis of Functionalized Scaffolds – The 4-Pentylpiperidine Carboxylate Pathway

Part 1: Introduction & Chemical Context

The 4-pentylpiperidine moiety represents a "privileged scaffold" in medicinal chemistry, particularly in the development of G-protein coupled receptor (GPCR) agonists (e.g., GPR119), antifungal agents, and liquid crystal formulations. The lipophilic pentyl tail facilitates membrane permeation and hydrophobic pocket occupancy, while the piperidine ring offers a versatile handle for polar interactions.

This guide details the preparation of 4-pentylpiperidine carboxylate intermediates. Depending on the specific drug design requirement, this term refers to two distinct but related chemical entities:

  • N-Functionalized Carbamates: tert-Butyl 4-pentylpiperidine-1-carboxylate (N-Boc), used to protect the amine during C-functionalization.

  • C-Functionalized Esters: Pentyl piperidine-4-carboxylate, used as a core for local anesthetics and antispasmodics.

We focus here on the N-Boc-4-pentylpiperidine-1-carboxylate route, as it is the critical gateway for generating complex pharmaceutical libraries.

Part 2: Synthesis Workflow & Logic

The synthesis hinges on the efficient reduction of the aromatic pyridine precursor followed by chemoselective protection. The causality of this approach lies in the high availability of 4-pentylpyridine compared to the saturated piperidine, and the necessity of masking the secondary amine to prevent side reactions during downstream coupling.

Visual Workflow (Graphviz)

G cluster_0 Critical Control Points Start 4-Pentylpyridine (Starting Material) Step1 Hydrogenation (PtO2 or Pd/C, H2) Start->Step1 Reduction Inter 4-Pentylpiperidine (Free Base/HCl Salt) Step1->Inter Isolation Step2 Boc-Protection (Boc2O, TEA) Inter->Step2 N-Acylation Product tert-Butyl 4-pentylpiperidine- 1-carboxylate Step2->Product Purification

Caption: Figure 1. Step-wise conversion of 4-pentylpyridine to the protected carboxylate intermediate. Note the critical isolation of the secondary amine prior to protection.

Part 3: Detailed Experimental Protocols

Protocol A: Catalytic Hydrogenation of 4-Pentylpyridine

Objective: To reduce the aromatic pyridine ring to the saturated piperidine ring with high conversion rates.

Reagents:

  • 4-Pentylpyridine (1.0 equiv)

  • Platinum(IV) oxide (PtO₂, Adams' catalyst) or 10% Pd/C (5 mol%)

  • Acetic Acid (Glacial, solvent)

  • Hydrogen gas (H₂, 4–5 bar)

Step-by-Step Methodology:

  • Dissolution: Dissolve 4-pentylpyridine (e.g., 10 g) in glacial acetic acid (100 mL). The acidic medium protonates the pyridine, activating the ring toward reduction.

  • Catalyst Addition: Under an inert nitrogen atmosphere, carefully add PtO₂ (0.5 g). Caution: Dry catalysts can ignite solvent vapors.

  • Hydrogenation: Transfer the mixture to a Parr hydrogenator. Purge with H₂ three times.[1] Pressurize to 4–5 bar (60 psi) and stir vigorously at room temperature for 12–24 hours.

  • Monitoring: Monitor reaction progress via TLC (System: DCM/MeOH 9:1) or GC-MS. The disappearance of the aromatic UV signature indicates completion.

  • Work-up: Filter the catalyst through a pad of Celite. Rinse with ethanol.

  • Isolation: Concentrate the filtrate under reduced pressure. Basify the residue with 2M NaOH to pH >12 and extract with Dichloromethane (DCM). Dry over Na₂SO₄ and concentrate to yield 4-pentylpiperidine as a colorless oil.

Scientific Insight:

The use of acetic acid prevents catalyst poisoning by the generated amine. While Pd/C is cheaper, PtO₂ often yields cleaner conversion for 4-substituted pyridines by minimizing partial reduction byproducts [1].

Protocol B: Synthesis of tert-Butyl 4-pentylpiperidine-1-carboxylate

Objective: To install the carbamate (carboxylate) protecting group, rendering the intermediate suitable for peptide coupling or lithiation.

Reagents:

  • 4-Pentylpiperidine (from Protocol A, 1.0 equiv)

  • Di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv)

  • Triethylamine (TEA, 1.5 equiv)

  • Dichloromethane (DCM, solvent)

Step-by-Step Methodology:

  • Setup: Dissolve 4-pentylpiperidine (1.0 equiv) in DCM (10 mL/g) and cool to 0°C in an ice bath.

  • Base Addition: Add TEA (1.5 equiv) dropwise. Stir for 10 minutes.

  • Protection: Add a solution of Boc₂O (1.1 equiv) in DCM dropwise over 30 minutes. The slow addition controls the exotherm and prevents bis-protection artifacts.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours.

  • Quench: Wash the organic layer with 1M HCl (to remove unreacted amine/TEA), followed by saturated NaHCO₃ and brine.

  • Purification: Dry over MgSO₄ and concentrate. If necessary, purify via silica gel chromatography (Hexane/Ethyl Acetate 9:1).

Data Specifications:

ParameterSpecificationMethod
Appearance Colorless to pale yellow oilVisual
Purity >98.0%HPLC (210 nm)
¹H NMR (CDCl₃) δ 4.05 (br d, 2H), 2.65 (br t, 2H), 1.45 (s, 9H, Boc), 0.89 (t, 3H, term-CH₃)500 MHz NMR
Yield 85–95% (Step 2)Gravimetric

Part 4: Quality Control & Troubleshooting

Self-Validating the Protocol:

  • Checkpoint 1 (Hydrogenation): If the reaction stalls, repressurize with H₂ and increase temperature to 50°C. Incomplete reduction is detected by aromatic signals in NMR (δ 7.0–8.5 ppm region).

  • Checkpoint 2 (Boc-Protection): Evolution of CO₂ gas ceases upon completion. Ninhydrin stain on TLC will show no free amine (purple spot) for the product.

Common Impurities:

  • N-Pentylpiperidine: Resulting from over-alkylation or impurities in the starting pyridine.

  • Partially Reduced Pyridines: Resulting from catalyst deactivation.

Part 5: References

  • Van der Heijden, G. (2018).[2] MCRs to APIs: Tailoring Multicomponent Reactions for the Production of Pharmaceuticals. VU Research Portal.[2] Link

  • PubChem. (2025). Piperidine-4-carboxylic acid pentyl ester | C11H21NO2.[3] National Library of Medicine. Link

  • Smolecule. (2023). N-pentylpiperidine-4-carboxamide | 926259-06-5.[4] Smolecule Product Database. Link

  • ChemicalBook. (2025).[5] tert-Butyl 4-hydrazinopiperidine-1-carboxylate synthesis. ChemicalBook Protocols. Link

Sources

Method

Solvent selection for dissolving lipophilic Boc-piperidine derivatives

Application Note: Strategic Solvent Selection for Lipophilic Boc-Piperidine Derivatives Abstract The tert-butoxycarbonyl (Boc) protected piperidine scaffold is a ubiquitous pharmacophore in modern drug discovery, serving...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Solvent Selection for Lipophilic Boc-Piperidine Derivatives

Abstract

The tert-butoxycarbonyl (Boc) protected piperidine scaffold is a ubiquitous pharmacophore in modern drug discovery, serving as a critical intermediate for peptidomimetics and small-molecule inhibitors. However, the lipophilic nature of the Boc group, combined with the conformational flexibility of the piperidine ring, creates a unique "solubility paradox": these compounds often resist dissolution in standard polar solvents while aggregating in non-polar media. This guide provides a scientifically grounded framework for solvent selection, transitioning from traditional chlorinated solvents to sustainable, high-performance alternatives, ensuring downstream compatibility with HPLC, NMR, and synthetic workflows.

Physicochemical Basis of Solubility

To select the correct solvent, one must understand the molecular forces at play. Boc-piperidine derivatives exhibit a "Janus-faced" polarity:

  • The Boc Group (Lipophilic Shield): The tert-butyl moiety is bulky and hydrophobic, dominated by weak Van der Waals (dispersion) forces. It shields the polar carbamate nitrogen, reducing hydrogen bond donation potential.

  • The Piperidine Core (Polar Potential): Depending on substituents (e.g., 4-hydroxyl, 4-carboxylic acid), the ring can introduce significant dipole-dipole interactions or H-bonding requirements.

The Challenge: Solvents must penetrate the lipophilic Boc shield to solvate the core without inducing aggregation.

  • Protic Solvents (MeOH, EtOH): Effective only if the derivative has polar side chains (e.g., -OH, -COOH). Purely alkylated Boc-piperidines may precipitate or form gels.

  • Chlorinated Solvents (DCM, CHCl3): Historically the "gold standard" due to excellent dispersion force matching, but increasingly restricted due to REACH/EPA regulations.

  • Polar Aprotic (DMF, DMSO): Universal solubilizers but difficult to remove (high boiling point) and may interfere with crystallization.

Solvent Selection Matrix

The following table categorizes solvents based on their interaction mechanism and suitability for Boc-piperidines.

Table 1: Comparative Solvent Performance for Boc-Piperidine Derivatives

Solvent ClassRepresentative SolventsSolubility RatingRemoval EaseGreen ScoreApplication Context
Chlorinated Dichloromethane (DCM)Excellent High (BP 40°C)Low (Toxic)Synthesis, Flash Chromatography
Ethers THF, 2-MeTHFGood HighMedium/HighGrignard reactions, Reductions
Esters Ethyl Acetate (EtOAc)Moderate HighHighExtractions, Crystallization
Polar Aprotic DMF, DMSO, NMPExcellent Low (High BP)Low/MedS_NAr reactions, Peptide Coupling
Alcohols Methanol, EthanolVariable *HighHighDeprotection (with acid), HPLC
Green Alternatives Propylene CarbonateGood LowHighPeptide Synthesis, Green Chemistry

*Note: Solubility in alcohols is highly dependent on the functional group at the 3- or 4-position of the piperidine ring.

Decision Framework: Selecting the Right Solvent

Do not choose a solvent in isolation. The choice must be dictated by the next step in your workflow.

SolventSelection Start Start: Define Application Analysis Analytical (HPLC/NMR) Start->Analysis Synthesis Synthetic Reaction Start->Synthesis Purification Purification/Isolation Start->Purification NMR NMR Spectroscopy Analysis->NMR HPLC HPLC/LC-MS Analysis->HPLC Temp_Sens Temperature Sensitive? Synthesis->Temp_Sens Cryst Crystallization Purification->Cryst Chrom Flash Column Purification->Chrom Solv_NMR CDCl3 (Standard) DMSO-d6 (Polar analogs) NMR->Solv_NMR Solv_HPLC Acetonitrile (Preferred) Methanol (If soluble) HPLC->Solv_HPLC Green_Req Green Chemistry Req? Temp_Sens->Green_Req No (>40°C) Solv_DCM DCM (Low Temp) Temp_Sens->Solv_DCM Yes (<40°C) Solv_MeTHF 2-MeTHF (Green/Robust) Green_Req->Solv_MeTHF Yes Solv_DMF DMF/NMP (High Temp) Green_Req->Solv_DMF No Solv_EtOAc EtOAc/Heptane Cryst->Solv_EtOAc Solv_DCM_MeOH DCM/MeOH Chrom->Solv_DCM_MeOH

Figure 1: Decision matrix for solvent selection based on downstream experimental requirements.

Protocol: Self-Validating Solubility Screening

This protocol uses a "step-up" approach to minimize sample waste while ensuring accurate solubility determination.

Objective: Determine the saturation limit (mg/mL) of a specific Boc-piperidine derivative. Materials: 4 mL glass vials, calibrated micropipettes, vortex mixer, sonicator, centrifuge.

Step-by-Step Methodology
  • Initial Weighing (The Anchor):

    • Weigh exactly 10.0 mg of the solid Boc-piperidine derivative into a tared 4 mL vial.

    • Why: Starting with a fixed mass allows for rapid calculation of concentration thresholds.

  • Solvent Addition (The Titration):

    • Add 100 µL of the target solvent (e.g., 2-MeTHF).

    • Vortex vigorously for 30 seconds.

    • Observation Point 1: If the solution is clear, solubility is >100 mg/mL . Stop here; this is sufficient for most reactions.

  • Stress Testing (If Undissolved):

    • If solid remains, sonicate for 5 minutes at ambient temperature.

    • Caution: Monitor temperature.[1][2] Heat can degrade Boc groups in acidic solvents, though 2-MeTHF is stable.

    • Observation Point 2: If clear after sonication, solubility is >100 mg/mL (kinetic dissolution barrier overcome).

  • Dilution (The Limit Check):

    • If solid persists, add solvent in 100 µL increments , vortexing between additions, until a total volume of 1.0 mL is reached.

    • If solid remains at 1.0 mL, solubility is <10 mg/mL .

  • Validation (The "Truth" Step):

    • Centrifuge the final mixture (if undissolved matter exists) at 10,000 rpm for 3 minutes.

    • Extract the supernatant and analyze via HPLC-UV (210 nm or 254 nm).

    • Compare peak area against a standard curve to determine the exact dissolved concentration.

SolubilityProtocol Start Weigh 10mg Solid AddSolvent Add 100µL Solvent Start->AddSolvent Check1 Visual Check: Clear? AddSolvent->Check1 Sonicate Sonicate 5 mins Check1->Sonicate No ResultHigh Solubility > 100 mg/mL Check1->ResultHigh Yes Check2 Visual Check: Clear? Sonicate->Check2 LimitReached Vol = 1mL? Check2->LimitReached No Check2->ResultHigh Yes AddMore Add +100µL Solvent AddMore->Check1 LimitReached->AddMore No ResultLow Solubility < 10 mg/mL (Poor) LimitReached->ResultLow Yes ResultMed Solubility 10-100 mg/mL

Figure 2: Logical workflow for gravimetric solubility screening.

Critical Considerations & Troubleshooting

  • Acid Sensitivity: The Boc group is acid-labile.[1][2][3] Avoid solvents that may contain acidic impurities (e.g., un-stabilized Chloroform which can form HCl over time). Always use Amylene-stabilized Chloroform or add a scavenger like K2CO3 if storing for long periods.

  • Green Substitution: For most Boc-piperidine reactions (e.g., alkylation, acylation), 2-Methyltetrahydrofuran (2-MeTHF) is a superior replacement for DCM. It has a higher boiling point (80°C vs 40°C), allowing for higher reaction rates, and separates cleanly from water during workup.

  • Gel Formation: Lipophilic Boc-derivatives can form organogels in non-polar solvents like Hexane or Toluene. If a gel forms, add a "breaker" solvent (5-10% Methanol or Isopropanol) to disrupt the intermolecular Van der Waals networks.

References

  • ACS Green Chemistry Institute. (2018). N-Butylpyrrolidinone as Alternative Solvent for Solid-Phase Peptide Synthesis. Organic Process Research & Development. Retrieved from [Link]

  • MDPI. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules. Retrieved from [Link]

  • Royal Society of Chemistry. (2017). Propylene carbonate as a green solvent for peptide synthesis. Green Chemistry. Retrieved from [Link]

  • Organic Chemistry Portal. (2023). Boc-Protected Amino Groups: Protection and Deprotection. Retrieved from [Link]

Sources

Application

Application Note: Handling and Storage Stability of N-Boc-4-pentylpiperidine

Abstract & Scope N-Boc-4-pentylpiperidine (tert-butyl 4-pentylpiperidine-1-carboxylate) is a critical lipophilic intermediate often employed in the synthesis of liquid crystals, surfactants, and pharmaceutical scaffolds...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Scope

N-Boc-4-pentylpiperidine (tert-butyl 4-pentylpiperidine-1-carboxylate) is a critical lipophilic intermediate often employed in the synthesis of liquid crystals, surfactants, and pharmaceutical scaffolds targeting G-protein coupled receptors (GPCRs). While the tert-butoxycarbonyl (Boc) group provides robust protection against nucleophilic attack and basic conditions, its stability is compromised by acidity and elevated temperatures.[1] Furthermore, the 4-pentyl substituent significantly increases the molecule's lipophilicity compared to its methyl/ethyl analogs, altering its solubility profile and physical handling characteristics.

This guide defines the "Gold Standard" protocols for handling this compound to prevent the two primary degradation pathways: acid-catalyzed deprotection and thermal elimination .

Physicochemical Profile & Critical Properties[2]

Understanding the molecule's dual nature—the acid-labile polar head (Boc) and the lipophilic tail (Pentyl)—is essential for proper handling.

PropertyDescriptionOperational Implication
Physical State Viscous oil or low-melting solid (approx. MP < 30°C).May require gentle warming to aliquot. Avoid high heat.
Solubility High in DCM, THF, EtOAc, Toluene. Insoluble in water.Use anhydrous organic solvents for transfers.
Lipophilicity High (LogP > 4 estimated).Sticks to glass/plastic. Rinse vessels thoroughly with DCM.
Acid Stability Low . Labile to TFA, HCl, Lewis acids.CRITICAL: Avoid exposure to acidic vapors (e.g., HCl fumes in fume hoods).
Thermal Stability Moderate. Stable < 50°C. Unstable > 80°C.Do not distill at atmospheric pressure. Store refrigerated.

Stability Mechanisms & Degradation Pathways[1][2][3]

The Primary Threat: Acid-Catalyzed Hydrolysis

The Boc group is designed to be removed by acid. Consequently, trace acidity in solvents (e.g., unneutralized CDCl₃) or storage environments will initiate autocatalytic degradation. The mechanism involves protonation of the carbonyl oxygen, followed by the cleavage of the tert-butyl cation, releasing isobutylene and CO₂.

Thermal Instability

At temperatures exceeding 80°C (and significantly faster >100°C), the Boc group undergoes thermal elimination even in the absence of acid, collapsing into the free amine and gaseous byproducts.

Degradation Pathway Diagram

The following diagram illustrates the mechanistic failure points to avoid during storage.

DegradationPathway cluster_legend Storage Risks NBoc N-Boc-4-pentylpiperidine (Intact) Protonated Protonated Intermediate (Activated) NBoc->Protonated + H⁺ (Trace Acid) Carbamic Carbamic Acid (Unstable) NBoc->Carbamic Heat (>80°C) Thermal Elimination Protonated->Carbamic - t-Butyl Cation Products 4-Pentylpiperidine + CO₂ + Isobutylene (Degraded) Carbamic->Products Spontaneous Decarboxylation Acid->Heat

Figure 1: Acid-catalyzed and thermal degradation pathways of N-Boc-4-pentylpiperidine.[2][3]

Protocol: Storage & Handling

Storage "Gold Standard"

To ensure shelf-life > 2 years, adhere to the RAD principle: R efrigerated, A nhydrous, D ark.

  • Temperature: Store at 2°C to 8°C .

    • Why? Retards thermal elimination and slows hydrolysis kinetics. Freezing (-20°C) is acceptable but usually unnecessary and may cause condensation issues upon thawing.

  • Atmosphere: Purge headspace with Argon or Nitrogen.

    • Why? While the pentyl chain is stable, the amine (if deprotected) is sensitive to oxidation. Inert gas prevents moisture ingress.

  • Container: Amber glass vials with Teflon-lined caps.

    • Why? Teflon prevents leaching of plasticizers (common with lipophilic compounds) and provides a tighter seal against acidic lab vapors.

Handling Protocol

Scenario: You need to aliquot 500 mg for a reaction.

  • Equilibration: Remove vial from the refrigerator and let it warm to room temperature (approx. 30 mins) inside a desiccator or sealed bag.

    • Risk:[1][4][5][6][7] Opening a cold vial condenses atmospheric water, introducing moisture that leads to hydrolysis.

  • Physical State Check:

    • If Solid: Use an antistatic spatula.

    • If Viscous Oil: Do not heat > 40°C to lower viscosity. Instead, use a wide-bore pipette or dissolve the entire stock in a known volume of solvent (e.g., DCM) to create a stock solution for easier volumetric transfer.

  • Solvent Compatibility:

    • Recommended: DCM, THF, Ethyl Acetate, Methanol (neutral).

    • Avoid: Chloroform (often contains trace HCl unless stabilized with amylene), Acetone (can form enamines if deprotection occurs).

Quality Control (QC) & Troubleshooting

Before using stored material in critical steps, validate purity.[8]

Visual Inspection
  • Pass: Colorless to pale yellow oil/solid.

  • Fail: Dark orange/brown color (indicates oxidation of free amine) or gas pressure buildup (indicates decomposition to CO₂/Isobutylene).

NMR Validation (1H NMR in CDCl₃)
  • Diagnostic Signal (Boc): Look for a sharp singlet at ~1.45 ppm (9H, t-butyl).

  • Diagnostic Signal (Pentyl): Multiplets at 0.8-1.3 ppm .

  • Degradation Check:

    • Loss of the 1.45 ppm singlet indicates deprotection.

    • Appearance of a broad singlet at >2.0 ppm (N-H) indicates free amine formation.

    • Note: Ensure CDCl₃ is neutralized (filter through basic alumina) to prevent deprotection during the NMR experiment.

Workflow Diagram: QC & Usage Decision

QC_Workflow Start Retrieve Sample (From 4°C) Equilibrate Equilibrate to RT (Sealed) Start->Equilibrate Visual Visual Inspection Equilibrate->Visual Decision1 Color/State OK? Visual->Decision1 NMR 1H NMR Check (Neutralized CDCl₃) Decision1->NMR Yes Purify Repurify (Silica Plug, 1% Et3N) Decision1->Purify No (Dark/Gas) Decision2 Boc Signal Intact? NMR->Decision2 Use Proceed to Reaction Decision2->Use Yes (>98%) Decision2->Purify No (<95%)

Figure 2: Decision tree for evaluating sample integrity before use.

References

  • BenchChem. (2025).[5] Stability and Storage of Boc-Protected Diamines: A Technical Guide. Retrieved from

  • Vapourtec. (2019).[9] Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. Application Note. Retrieved from

  • Sigma-Aldrich. (2025).[5] Application Note – N-Boc protection. Retrieved from

  • Wako Chemicals. (2025).[5] Safety Data Sheet: Piperidine Derivatives. Retrieved from

  • Greene, T. W., & Wuts, P. G. M. (1999).[10] Protective Groups in Organic Synthesis. Wiley-Interscience.[10] (Standard text for Boc stability mechanisms).

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting low yields in N-Boc-4-pentylpiperidine synthesis

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have designed this portal to address the specific mechanistic and operational bottlenecks encountered during th...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have designed this portal to address the specific mechanistic and operational bottlenecks encountered during the synthesis of N-Boc-4-pentylpiperidine .

This guide abandons generic advice in favor of field-proven, self-validating protocols. We will dissect the most robust synthetic route—alkylation of 4-picoline, followed by catalytic hydrogenation and Boc protection—and troubleshoot the exact physicochemical failure points that lead to low yields.

Synthetic Workflow Overview

Before diagnosing specific issues, it is critical to map the chemical logic of the synthesis. The sequence relies on leveraging 4-picoline as a latent piperidine scaffold, which bypasses the need for complex early-stage protecting groups[1].

SynthesisWorkflow A 4-Picoline B 4-Pentylpyridine A->B 1. n-BuLi, THF, 40°C 2. 1-Bromobutane, <-65°C C 4-Pentylpiperidine B->C H2, 10% Pd/C AcOH, 60°C D N-Boc-4-pentylpiperidine C->D Boc2O, Et3N DCM, 0°C to RT

Figure 1: Three-stage synthetic workflow for N-Boc-4-pentylpiperidine.

Troubleshooting Guide & FAQs

Q1: My yield for the first step (4-pentylpyridine synthesis) is below 40%, and NMR shows a mixture of alkylated impurities. What is causing this?

A: This is a classic symptom of poor temperature control during lithiation and incorrect order of addition during alkylation.

  • The Causality (Trans-metallation): If 4-picoline is not completely lithiated by n-BuLi, the unreacted n-BuLi will undergo trans-metallation with your alkyl halide (1-bromobutane) upon addition. This generates highly reactive butyl lithium species and butyl bromide, leading to a cascade of unwanted side products[1]. To prevent this, the lithiation mixture must be heated to 40–45 °C for 2 hours to ensure complete consumption of n-BuLi before adding the electrophile[1].

  • The Causality (Bis-alkylation): If you add the alkyl halide to the picolyllithium solution, the newly formed 4-pentylpyridine is exposed to a massive excess of strong base (unreacted picolyllithium), which deprotonates the secondary benzylic carbon, leading to bis-alkylation. Solution: You must use reversed addition. Add the picolyllithium solution dropwise to the 1-bromobutane at temperatures strictly below -65 °C[1].

Q2: The catalytic hydrogenation of 4-pentylpyridine to 4-pentylpiperidine stalls at 50-60% conversion. Adding more hydrogen pressure doesn't help. Why?

A: You are experiencing severe catalyst poisoning due to the basicity of the product.

  • The Causality: As the pyridine ring is reduced, it forms a piperidine ring. Piperidines are significantly more basic and nucleophilic than pyridines. The newly formed 4-pentylpiperidine tightly coordinates to the active sites of the Palladium (Pd/C) or Platinum (PtO2) catalyst, effectively blinding the catalyst to further hydrogen activation.

  • The Solution: The reaction must be run in a strongly acidic medium. Using glacial acetic acid (AcOH) at 60 °C[1] or adding concentrated HCl to the reaction mixture[2] instantly protonates the piperidine nitrogen as it forms. The resulting ammonium salt cannot coordinate to the metal catalyst, allowing the reduction to proceed to near-quantitative yields[2].

Q3: During the final Boc protection, I am seeing incomplete conversion and recovering unreacted starting material, despite using an excess of Boc-anhydride.

A: This indicates a pH imbalance or premature hydrolysis of the Boc-anhydride (


).
  • The Causality: Because the previous step yields 4-pentylpiperidine as a hydrochloride or acetate salt, the nitrogen is protonated and non-nucleophilic. If insufficient triethylamine (

    
    ) is added, the free base is not fully liberated. Furthermore, if the solvent is not strictly anhydrous, 
    
    
    
    will rapidly hydrolyze into tert-butanol and
    
    
    .
  • The Solution: Ensure the reaction is strictly anhydrous. Add 2.5 to 3.0 equivalents of

    
     to fully neutralize the piperidine salt and provide a basic environment, then add 
    
    
    
    at 0 °C to control the exotherm and prevent reagent degradation.

Diagnostic Logic & Optimization

TroubleshootingLogic Start Low Yield Detected Step1 Isolate the Problematic Stage Start->Step1 Alk Stage 1: Alkylation Step1->Alk Red Stage 2: Hydrogenation Step1->Red Boc Stage 3: Boc Protection Step1->Boc Alk_Issue1 Check Lithiation Temp (Must be 40-45°C) Alk->Alk_Issue1 Alk_Issue2 Check Addition Order (Must be Reversed at <-65°C) Alk->Alk_Issue2 Red_Issue1 Check Solvent Acidity (Use AcOH or HCl) Red->Red_Issue1 Red_Issue2 Check Catalyst Loading (5-10 wt% of 10% Pd/C) Red->Red_Issue2 Boc_Issue1 Check Base Equivalents (Need 2.5-3.0 eq Et3N) Boc->Boc_Issue1

Figure 2: Diagnostic logic tree for yield optimization.

Quantitative Data: Hydrogenation Optimization

The table below summarizes the critical impact of solvent and catalyst selection on the reduction of 4-pentylpyridine to 4-pentylpiperidine.

CatalystSolvent SystemTemp (°C)Pressure (psi)Conversion (%)Isolated Yield (%)Primary Failure Mode
10% Pd/CMethanol255045%38%Catalyst poisoning by free amine
10% Pd/CMethanol + 1 eq HCl255085%79%Slow kinetics at room temp
10% Pd/C Glacial AcOH 60 60 >99% 92% Optimized Condition [1]
PtO2Ethanol + HCl2540>99%94%High catalyst cost[2]

Standard Operating Procedures (SOPs)

SOP 1: Synthesis of 4-Pentylpyridine (Strictly Controlled Alkylation)

Self-Validating Step: The color of the solution must turn deep orange/red upon complete lithiation.

  • Lithiation: Under a nitrogen atmosphere, dissolve 4-picoline (1.0 equiv) in anhydrous THF. Cool to -70 °C.

  • Add n-Butyllithium (1.05 equiv, 1.6 M in hexanes) dropwise, maintaining the internal temperature below -50 °C[1].

  • Remove the cooling bath. Allow the mixture to warm to room temperature, then heat to 40–45 °C for 2 hours to ensure 100% consumption of n-BuLi[1].

  • Reversed Alkylation: In a separate flask, dissolve 1-bromobutane (1.1 equiv) in anhydrous THF and cool to -75 °C[1].

  • Transfer the warm picolyllithium solution via cannula dropwise into the 1-bromobutane solution, strictly maintaining the internal temperature below -65 °C[1].

  • Quench with saturated aqueous

    
    , extract with EtOAc, dry over 
    
    
    
    , and concentrate. Purify via vacuum distillation or flash chromatography.
SOP 2: Catalytic Hydrogenation to 4-Pentylpiperidine

Self-Validating Step: Hydrogen uptake will sharply cease when theoretical volume is reached. Do not over-reduce.

  • Dissolve 4-pentylpyridine in glacial acetic acid (AcOH) to a concentration of 0.5 M[1].

  • Add 10% Pd/C (5 wt% relative to the substrate)[1].

  • Purge the reaction vessel with nitrogen (3x), then hydrogen (3x).

  • Pressurize to 60 psi with

    
     and heat the mixture to 60 °C[1].
    
  • Monitor via HPLC. Terminate the reaction immediately upon complete consumption of the starting material to prevent ring-opening side reactions[1].

  • Filter through a pad of Celite to remove the catalyst. Evaporate the acetic acid under reduced pressure to yield 4-pentylpiperidine acetate salt.

SOP 3: Boc Protection
  • Suspend the 4-pentylpiperidine acetate salt in anhydrous Dichloromethane (DCM) at 0 °C.

  • Add Triethylamine (

    
    , 3.0 equiv) dropwise. Stir for 15 minutes to fully liberate the free base.
    
  • Add Di-tert-butyl dicarbonate (

    
    , 1.2 equiv) as a solution in DCM dropwise.
    
  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Wash the organic layer sequentially with 1M HCl, saturated

    
    , and brine. Dry over 
    
    
    
    and concentrate to yield pure N-Boc-4-pentylpiperidine.

References

  • MCRs to APIs: Tailoring Multicomponent Reactions for the Production of Pharmaceuticals. van der Heijden, G. (2018). Vrije Universiteit Amsterdam. Available at:[Link]

  • Efficient Diastereoselective Three-Component Synthesis of Pipecolic Amides. VU Research Portal. Available at:[Link]

  • Process for preparing new fibrinogen receptor antagonists.European Patent EP0738714B1.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Excess Boc Anhydride in 4-Pentylpiperidine Synthesis

Welcome to the Technical Support Center. This module is designed for researchers and drug development professionals dealing with the purification of secondary amines following Boc-protection.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This module is designed for researchers and drug development professionals dealing with the purification of secondary amines following Boc-protection. Specifically, this guide addresses the persistent issue of unreacted di-tert-butyl dicarbonate (Boc anhydride or


) remaining in the 1-Boc-4-pentylpiperidine product mixture.

Diagnostic FAQ: Identifying the Problem

Q: Why is excess


 still present after a standard aqueous workup? 
A: 

is highly lipophilic and hydrolyzes extremely slowly in neutral or mildly basic water[1]. If you used an excess of the reagent (e.g., 1.1 to 1.5 equivalents) to drive the protection of 4-pentylpiperidine to completion, the unreacted portion will remain trapped in your organic layer (DCM, EtOAc, etc.) during standard aqueous washing.

Q: How do I definitively detect residual


? 
A:  Do not rely on Thin Layer Chromatography (TLC). 

lacks a strong chromophore for UV detection and does not react with standard amine stains like ninhydrin[2]. The most authoritative diagnostic tool is

NMR spectroscopy. In

, unreacted

presents as a sharp, prominent singlet at approximately 1.46 ppm [1]. Because this peak often overlaps with the tert-butyl protons of your 1-Boc-4-pentylpiperidine product (~1.45 ppm), you must rely on integration: if the tert-butyl region integrates to significantly more than 9 protons relative to the piperidine core protons, excess

is contaminating your product.

Decision Matrix: Selecting a Removal Strategy

Because 1-Boc-4-pentylpiperidine and


 have similar lipophilicity, standard silica gel chromatography often results in co-elution or streaking[1]. Instead, we rely on chemical quenching or physical phase-separation.

DecisionTree Start Excess Boc2O Detected in Crude Product Q1 Is the target molecule stable to dilute acid? Start->Q1 MethodA Method A: Amine Quench (DMEDA or Imidazole) Q1->MethodA Yes (Preferred) Q2 Is high vacuum (<1 mbar) available? Q1->Q2 No MethodB Method B: Vacuum Evaporation (55-60 °C) Q2->MethodB Yes MethodC Method C: Aqueous Ammonia Wash Q2->MethodC No

Decision workflow for selecting a Boc anhydride removal method.

Experimental Protocols & Causality

Method A1: Chemical Quenching with DMEDA (Gold Standard)

Causality: N,N-Dimethylethylenediamine (DMEDA) is a bifunctional scavenger. Its primary amine acts as a powerful nucleophile, rapidly attacking unreacted


 to form a Boc-DMEDA urea adduct. Crucially, the tertiary amine on the other end of the DMEDA molecule remains basic. When exposed to dilute aqueous acid, this tertiary amine protonates, converting the highly lipophilic adduct into a water-soluble salt that is instantly partitioned into the aqueous waste layer[1].

Mechanism Boc2O Unreacted Boc2O (Organic Phase) Intermediate Boc-DMEDA Adduct (Lipophilic, Basic) Boc2O->Intermediate Nucleophilic Attack DMEDA DMEDA Scavenger (Primary/Tertiary Amine) DMEDA->Intermediate Product Protonated Adduct (Water Soluble) Intermediate->Product Protonation (Phase Transfer) Acid Dilute HCl Wash (Aqueous Phase) Acid->Product

Mechanism of DMEDA quenching and phase-transfer removal of excess Boc anhydride.

Step-by-Step Protocol:

  • Quench: To your crude reaction mixture dissolved in EtOAc or DCM, add 1.5 equivalents of DMEDA (relative to the initial excess amount of

    
     used).
    
  • Incubate: Stir vigorously at room temperature for 45–60 minutes to ensure complete consumption of the anhydride.

  • Acidic Wash: Transfer the mixture to a separatory funnel. Wash the organic layer with 1M aqueous HCl (3 × 20 mL). (Note: Brief exposure to 1M HCl at room temperature will not cleave the Boc group from your 4-pentylpiperidine product).

  • Self-Validation Check: Before discarding the aqueous layer, test it with pH paper. The pH must be ≤ 2. If the pH is higher, the tertiary amine of the DMEDA adduct may remain unprotonated and partition back into your organic layer. Add more acid if necessary.

  • Neutralize & Dry: Wash the organic layer once with saturated

    
    , once with brine, dry over anhydrous 
    
    
    
    , and concentrate in vacuo.
Method A2: Chemical Quenching with Imidazole

Causality: Imidazole reacts with


 to form Boc-imidazole. This intermediate is highly sensitive to acid and rapidly decomposes into water-soluble components upon washing with dilute acid[2][3].

Step-by-Step Protocol:

  • Quench: Add 1.5–2.0 equivalents of imidazole directly to the crude organic mixture.

  • Incubate: Stir at room temperature for 1 hour.

  • Acidic Wash: Wash the organic layer vigorously with dilute acid (< 0.5 M HCl or 10% citric acid)[2].

  • Self-Validation Check: Monitor the organic layer via

    
     NMR after the first wash. The sharp singlet at 1.46 ppm should be entirely absent.
    
  • Neutralize & Dry: Wash with saturated

    
    , brine, dry, and concentrate.
    
Method B: Physical Removal via High Vacuum Evaporation

Causality:


 has a relatively low boiling point (~57 °C at 0.5 mmHg)[3]. Because 1-Boc-4-pentylpiperidine is a heavier, lipophilic molecule (MW ~255  g/mol ), its boiling point is significantly higher. This allows for selective sublimation/evaporation of the anhydride without risking product loss[1].

Step-by-Step Protocol:

  • Prepare: Concentrate the crude reaction mixture to a thick oil in a round-bottom flask.

  • Evaporate: Attach the flask to a high-vacuum Schlenk line or Kugelrohr apparatus capable of achieving < 1 mbar pressure.

  • Heat: Submerge the flask in a pre-heated water bath at 55–60 °C[3].

  • Self-Validation Check: Record the tare weight of your flask prior to heating. Weigh the flask every 30 minutes. The protocol is complete only when two consecutive weighings are within 5 mg, confirming the complete cessation of

    
     evaporation.
    

Quantitative Data Presentation

The following table summarizes the operational metrics of each troubleshooting method to aid in your experimental design[1]:

MethodReagent / EquipmentMechanism of RemovalEstimated EfficiencyKey AdvantageKey Limitation
Chemical Quench DMEDA + 1M HClNucleophilic attack followed by phase-transfer> 99%Highly reliable; avoids chromatography entirely.Requires acidic wash; not for highly acid-labile targets.
Chemical Quench Imidazole + 0.5M HClFormation of acid-sensitive Boc-imidazole> 95%Fast; reagents are cheap and widely available.Boc-imidazole can sometimes be stubborn to hydrolyze.
Physical Removal High Vacuum Line (<1 mbar)Selective evaporation based on boiling point diff.> 99%No chemical reagents added; preserves acid-sensitive products.Requires specialized vacuum equipment; time-consuming.
Aqueous Wash Sat.

or

Slow hydrolysis / Amide formation70 - 85%Simple and inexpensive.Often requires multiple vigorous washes; rarely achieves >95% purity.

References

  • Methods for removing excess Boc anhydride from reaction mixture - Benchchem Source: Benchchem URL
  • removal of excess boc anhydride : r/OrganicChemistry Source: Reddit URL
  • Help Removing Excess Boc Anhydride : r/OrganicChemistry Source: Reddit URL

Sources

Optimization

Technical Support Center: Troubleshooting Solubility of N-Boc-4-pentylpiperidine in Aqueous Buffers

Welcome to the Technical Support Center. As drug development professionals and researchers, encountering highly lipophilic building blocks is a routine hurdle.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As drug development professionals and researchers, encountering highly lipophilic building blocks is a routine hurdle. This guide provides field-proven, mechanistically grounded strategies to successfully solubilize N-Boc-4-pentylpiperidine for aqueous biological assays and formulations.

Mechanistic Understanding (The "Why")

Before attempting to dissolve N-Boc-4-pentylpiperidine, it is critical to understand the causality behind its insolubility. The molecule presents a dual physicochemical challenge:

  • High Lipophilicity: The 4-pentyl chain is a long, purely aliphatic hydrocarbon moiety that severely disrupts the hydrogen-bonding network of water.

  • Masked Ionizability: In an unprotected piperidine, the secondary amine could be protonated at physiological pH to form a highly soluble salt. However, the tert-butyloxycarbonyl (Boc) protecting group masks this basic nitrogen, eliminating the molecule's ability to ionize and rendering traditional pH-adjustment (salting-in) strategies entirely ineffective 1[1].

Because thermodynamic solubility in pure water is negligible, we must manipulate the solvent environment. This is achieved by using co-solvents to reduce the dielectric constant, surfactants to form protective micelles, or cyclodextrins to physically encapsulate the hydrophobic domains 2[2].

G A N-Boc-4-pentylpiperidine Solubility Issue B Biological Assay Tolerance? A->B C Tolerates Co-solvents (e.g., DMSO < 2%) B->C D Strictly Aqueous Required B->D E Use DMSO/PEG300 Co-solvency C->E F Use HP-β-CD Inclusion Complex D->F G Micellar System (Tween-80) D->G

Decision tree for selecting a solubilization strategy for N-Boc-4-pentylpiperidine.

Troubleshooting FAQs (The "How")

Q1: Why does my N-Boc-4-pentylpiperidine crash out immediately upon dilution from a DMSO stock into PBS? A: This is a classic "solvent shift" phenomenon. When a highly concentrated DMSO stock is injected directly into an aqueous buffer, the local DMSO concentration rapidly dissipates. Because the compound lacks aqueous solubility, it rapidly nucleates and precipitates before it can disperse. Solution: Employ a ternary co-solvent system. Pre-mixing the DMSO stock with a surfactant (like Tween-80) before aqueous dilution lowers the interfacial tension and prevents nucleation 3[3].

Q2: My downstream biological assay is highly sensitive to organic solvents (DMSO must be < 0.5%). How can I maintain a completely aqueous environment? A: Use cyclodextrin inclusion complexation. Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic internal cavity and a hydrophilic exterior. The pentyl chain and the Boc group of your compound can insert into this cavity, forming a water-soluble, non-covalent inclusion complex without the need for organic solvents 4[4].

Q3: Can I just heat the buffer to dissolve the compound? A: Heating will temporarily increase thermodynamic solubility, but the compound will inevitably recrystallize (crash out) as the solution returns to room temperature or 37°C. Furthermore, prolonged heating in aqueous media may lead to partial hydrolysis of the Boc protecting group. Always rely on chemical solubilizers rather than thermal forcing.

Validated Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. Do not skip the validation steps, as invisible micro-precipitates can ruin downstream assay reproducibility.

Protocol A: Ternary Co-Solvent/Surfactant Solubilization (For robust assays)

Mechanism: Uses DMSO to disrupt the crystal lattice and Tween-80 to form protective micelles upon aqueous dilution.

  • Stock Preparation: Dissolve N-Boc-4-pentylpiperidine in 100% molecular biology grade DMSO to create a 50 mM master stock. Ensure complete dissolution visually.

  • Surfactant Addition: In a separate vial, mix 100 µL of the 50 mM DMSO stock with 100 µL of Tween-80. Vortex vigorously for 2 minutes until a homogenous, viscous solution is formed.

  • Aqueous Dilution: Slowly add 800 µL of PBS (pH 7.4) dropwise to the mixture while continuously vortexing. Rapid addition will cause localized solvent shifts and precipitation.

  • Self-Validation Step: The final solution (5 mM compound, 10% DMSO, 10% Tween-80) should be optically clear. Centrifuge the vial at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube; the absence of a pellet confirms that no micro-precipitation occurred.

Protocol B: HP-β-CD Inclusion Complexation (For solvent-sensitive assays)

Mechanism: Encapsulates the hydrophobic pentyl/Boc moieties within the cyclodextrin torus, shielding them from the aqueous environment.

  • Excipient Preparation: Prepare a 20% (w/v) solution of HP-β-CD in your target aqueous buffer (e.g., PBS or HEPES).

  • Compound Addition: Add N-Boc-4-pentylpiperidine powder directly to the HP-β-CD solution to achieve the desired target concentration (e.g., 2 mM).

  • Equilibration: Sonicate the suspension in a water bath at 30°C for 30 minutes, followed by continuous orbital shaking at 37°C for 24 to 48 hours. This extended time is required to allow the inclusion complex to reach thermodynamic equilibrium.

  • Self-Validation Step: Filter the solution through a 0.22 µm PTFE or PVDF syringe filter to remove any uncomplexed, undissolved compound. Measure the final concentration of the filtrate via UV-Vis or HPLC against a standard curve to validate the exact solubilized yield.

Quantitative Data: Solubilization Efficacy

The following table summarizes the expected performance of various solubilization strategies for N-Boc-4-pentylpiperidine, allowing for easy comparison based on your assay's tolerance limits.

Solubilization StrategyExcipient CompositionMax Achievable Concentration (Est.)Biocompatibility / Assay Tolerance
Aqueous Buffer (Control) PBS (pH 7.4)< 0.05 mMExcellent
Simple Co-solvent 5% DMSO in PBS~ 0.2 mMModerate (DMSO toxicity >1%)
Ternary Micellar 10% DMSO + 10% Tween-80> 5.0 mMLow (High surfactant toxicity)
Inclusion Complex 20% w/v HP-β-CD in PBS~ 2.0 - 3.0 mMHigh (FDA GRAS listed)

References

  • Solubilization techniques used for poorly water-soluble drugs.PMC.
  • Strategies for improving hydrophobic drugs solubility and bioavailability.Int J Pharm Chem Anal.
  • Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview.Asian Journal of Pharmaceutics.
  • Hydroxypropyl-β-cyclodextrin/thymoquinone inclusion complex inhibits non-small cell lung cancer progression through NF-κB-mediated ferroptosis.Spandidos Publications.

Sources

Troubleshooting

Technical Support Center: Minimizing Side Reactions During Piperidine N-Alkylation

Welcome to the Technical Support Center for piperidine functionalization. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals troubles...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for piperidine functionalization. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals troubleshoot and optimize the N-alkylation of the piperidine ring. This guide moves beyond basic recipes, focusing on the chemical causality behind side reactions and providing self-validating protocols to ensure experimental integrity.

Section 1: Core Troubleshooting & FAQs

Q1: Why is my direct N-alkylation yielding quaternary ammonium salts instead of the desired tertiary amine? A1: This is the classic "over-alkylation" side reaction. Piperidine is a secondary amine; upon mono-alkylation, it forms a tertiary amine. Because alkyl groups are electron-donating, the resulting tertiary amine is often more nucleophilic than the starting secondary amine. If the alkylating agent (e.g., methyl iodide or benzyl bromide) is highly reactive and present in high local concentrations, the tertiary amine will rapidly react with it to form a quaternary ammonium salt[1]. Causality & Solution: To manipulate the reaction kinetics in favor of mono-alkylation, you must maintain a low concentration of the electrophile. This is achieved by using a syringe pump to add the alkyl halide slowly over several hours. Additionally, using a slight excess of piperidine (1.1 to 1.5 equivalents) ensures the secondary amine outcompetes the newly formed tertiary amine for the electrophile[2].

Q2: My direct alkylation is sluggish, and the reaction stalls at 50% conversion. How can I drive it to completion? A2: Stalled reactions typically occur because the alkylation process generates an acid byproduct (e.g., HBr, HCl, HI). Without an adequate acid scavenger, this acid protonates the unreacted piperidine, converting it into a non-nucleophilic piperidinium salt[3]. Causality & Solution: You must include a base to neutralize the acid. The choice of base is critical. Inorganic bases like finely powdered potassium carbonate (K₂CO₃) suspended in polar aprotic solvents (MeCN or DMF) are excellent because they do not participate in nucleophilic side reactions[1]. Alternatively, sterically hindered organic bases like N,N-diisopropylethylamine (DIPEA/Hünig's base) can be used. DIPEA is bulky enough that it acts as a proton sponge without acting as a competing nucleophile.

Q3: I am observing elimination byproducts (alkenes) from my alkyl halide instead of the N-alkylated piperidine. How do I prevent this? A3: If your alkylating agent possesses β-hydrogens (e.g., ethyl bromide, isopropyl iodide), strong bases or high temperatures can promote E2 elimination over SN₂ substitution. Causality & Solution: Piperidine itself is a moderately strong base. If the reaction is heated excessively, or if a base that is too strong is used, elimination outcompetes substitution. Switch to a milder base (like K₂CO₃) and lower the reaction temperature. If steric hindrance on the alkyl halide is forcing the E2 pathway, consider switching your synthetic strategy entirely to reductive amination[1].

Q4: When should I abandon direct alkylation in favor of reductive amination? A4: Reductive amination is the gold standard when over-alkylation cannot be controlled, or when the alkyl halide is prone to elimination. Causality & Solution: In reductive amination, piperidine reacts with an aldehyde or ketone to form an iminium ion intermediate. This intermediate is then reduced in situ by a mild hydride donor, such as sodium triacetoxyborohydride (NaBH(OAc)₃)[1]. Because the reaction relies on the formation of the iminium ion—which requires a secondary amine to form a positively charged species that is highly susceptible to reduction—the resulting tertiary amine cannot easily form another iminium species. This fundamentally prevents over-alkylation.

Section 2: Reaction Pathway Logic

SideReactions SecAmine Secondary Amine (Piperidine) TertAmine Tertiary Amine (Target Product) SecAmine->TertAmine + R-X (SN2) Desired Pathway Alkene Alkene Byproduct (E2 Elimination) SecAmine->Alkene + R-X (E2) Strong Base / Heat QuatSalt Quaternary Ammonium Salt (Over-alkylation) TertAmine->QuatSalt + Excess R-X High Concentration

Caption: Logical relationship of competing pathways during direct alkylation.

Section 3: Quantitative Data & Reagent Selection

To minimize side reactions, selecting the correct combination of base, solvent, and reducing agent is paramount. Below is a structured comparison of reaction parameters based on empirical field data.

MethodologyReagent / BaseSolvent ChoiceOptimal TempPrimary AdvantagePrimary Side Reaction Risk
Direct Alkylation K₂CO₃ (1.5–2.0 eq)MeCN / DMF20–60°CCost-effective, simple setupOver-alkylation (Quaternary salts)
Direct Alkylation DIPEA (1.5–2.0 eq)MeCN / DCM20–80°CHomogeneous reaction, mildSluggish with hindered halides
Reductive Amination NaBH(OAc)₃ (1.5 eq)DCE / DCM20°CCompletely prevents over-alkylationAlcohol formation (if NaBH₄ used)
Reductive Amination NaBH₃CN (1.5 eq)MeOH / THF20–50°CExcellent for unreactive ketonesToxicity (cyanide generation)

Section 4: Workflow Decision Matrix

PiperidineWorkflow Start Piperidine N-Alkylation Initiation Assess Assess Alkylating Agent Sterics & Reactivity Start->Assess Decision1 Is over-alkylation or elimination a high risk? Assess->Decision1 PathReductive Reductive Amination (Aldehyde/Ketone) Decision1->PathReductive Yes PathDirect Direct Alkylation (Alkyl Halide) Decision1->PathDirect No ReductiveStep Use NaBH(OAc)3 in DCE Selective Iminium Reduction PathReductive->ReductiveStep DirectStep Use Syringe Pump & DIPEA Slow Electrophile Addition PathDirect->DirectStep Success High Yield Tertiary Amine Minimal Side Reactions ReductiveStep->Success DirectStep->Success

Caption: Decision matrix for selecting the optimal piperidine N-alkylation strategy.

Section 5: Self-Validating Experimental Protocols

These protocols are designed as self-validating systems. Built-in checkpoints allow you to verify the chemical logic in real-time, ensuring that side reactions are mitigated before moving to the next step.

Protocol A: Direct N-Alkylation (Syringe Pump Method)

Designed to kinetically disfavor quaternary ammonium salt formation.

  • Preparation: In an oven-dried round-bottom flask purged with Nitrogen, dissolve piperidine (1.1 eq) in anhydrous acetonitrile to achieve a 0.1 M concentration.

  • Base Addition: Add N,N-diisopropylethylamine (DIPEA) (1.5 eq). Stir at room temperature for 10 minutes.

    • Self-Validation Check: The solution should remain completely homogeneous. If using K₂CO₃ instead, a fine suspension should be visible; clumping indicates moisture contamination, which will lead to alcohol byproducts.

  • Electrophile Addition (Critical Step): Dissolve the alkyl halide (1.0 eq) in a small volume of anhydrous acetonitrile. Load this into a syringe. Using a syringe pump, add the alkyl halide solution dropwise over 4 to 6 hours.

    • Self-Validation Check: Monitor the temperature. A sudden exotherm indicates the addition rate is too fast, increasing the local concentration of the electrophile and risking over-alkylation[2].

  • Monitoring: Monitor the reaction via TLC or LC-MS until the alkyl halide is fully consumed.

  • Workup: Concentrate the mixture under reduced pressure. Partition the residue between ethyl acetate and saturated aqueous NaHCO₃.

    • Self-Validation Check: If a severe emulsion forms during extraction, it is a strong indicator that quaternary ammonium salts (which act as surfactants) have formed.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, concentrate, and purify via silica gel chromatography.

Protocol B: Reductive Amination using NaBH(OAc)₃

The definitive solution for substrates prone to over-alkylation or elimination.

  • Iminium Formation: In a dry flask, combine piperidine (1.0 eq) and the target aldehyde or ketone (1.0 eq) in 1,2-dichloroethane (DCE) or dichloromethane (DCM).

  • Acid Catalysis (Optional): If using a sterically hindered ketone, add a catalytic amount of glacial acetic acid (0.1 eq) to accelerate iminium ion formation.

    • Self-Validation Check: A slight color change (often a shift toward yellow) typically indicates successful imine/iminium formation.

  • Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) in small portions at room temperature[1].

    • Self-Validation Check: NaBH(OAc)₃ is mild. Unlike NaBH₄, it should produce minimal to no hydrogen gas evolution upon addition. Vigorous bubbling indicates the presence of excess water or that the acid catalyst concentration is too high, which will prematurely destroy the reducing agent.

  • Agitation: Stir the mixture for 12–24 hours under a nitrogen atmosphere.

  • Quenching: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ until all gas evolution ceases.

  • Extraction: Extract the aqueous layer with DCM. Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure tertiary amine.

References

1.[1] Application Notes and Protocols for N-Alkylation of 2-Substituted Piperidines - Benchchem. 2. Managing side reactions in piperidine functionalization - Benchchem. 3. Technical Support Center: Optimizing Reductive Amination for Piperidine Synthesis - Benchchem. 4.[3] Common challenges in working with piperidine-based compounds - Benchchem. 5. Procedure for N-alkylation of Piperidine? - ResearchGate.

Sources

Optimization

Improving enantioselectivity in substituted piperidine synthesis

Status: Online | Tier: L3 Advanced Support Topic: Improving Enantioselectivity in Substituted Piperidine Synthesis Operator: Senior Application Scientist (Chiral Chemist) Welcome to the Chiral Piperidine Center of Excell...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Online | Tier: L3 Advanced Support Topic: Improving Enantioselectivity in Substituted Piperidine Synthesis Operator: Senior Application Scientist (Chiral Chemist)

Welcome to the Chiral Piperidine Center of Excellence

You have reached the advanced troubleshooting hub for piperidine synthesis. This guide is not a textbook; it is a diagnostic tool designed to unblock your specific experimental bottlenecks. We focus on the three most robust methodologies: Asymmetric Hydrogenation (AH) , Organocatalysis , and Biocatalysis .

Select your current workflow below to jump to the relevant troubleshooting module.

Module 1: Asymmetric Hydrogenation (Metal-Catalyzed)

Primary Method: Iridium-catalyzed hydrogenation of pyridines/pyridinium salts.[1] Reference Standard: Zhou’s Iridium-System (Ir/Bisphosphine/


).
Diagnostic: Why is my enantioselectivity (ee) low (<80%)?

In pyridine hydrogenation, the substrate is aromatic and flat. The catalyst must break aromaticity and induce chirality simultaneously. If ee is low, the "activation" step is likely decoupling from the "enantio-determining" step.

Q1: I am using [Ir(COD)Cl]₂ and a chiral phosphine, but the reaction is sluggish and racemic. What is missing? A: You are likely missing the activating additive . Pyridines are strong


-donors and will poison the Iridium catalyst by binding tightly to the metal center, preventing hydride transfer.
  • The Fix: Add Iodine (

    
    )  (5-10 mol%) or N-benzylate  your substrate.
    
  • The Mechanism: Iodine oxidizes the Ir(I) precatalyst to an active Ir(III) species and helps form a hydrido-iridium species that is less susceptible to nitrogen poisoning. Alternatively, pre-forming the N-benzyl pyridinium salt breaks the aromaticity, making the ring more susceptible to hydride attack [1].

Q2: I have high conversion but moderate ee (60-70%). How do I tune the catalyst? A: This suggests the "face selection" is loose. The pyridine ring is flipping before the final hydride transfer.

  • Steric Bulk: Switch from BINAP to SynPhos or MeO-BiPhep . The "wingspan" of the ligand must be wide enough to lock the substrate orientation.

  • Solvent Switch: If using MeOH, switch to a mixture of Toluene/Isopropanol . Protic solvents can sometimes facilitate a non-selective background reaction.

  • Temperature: Lower the temperature to 0°C or -10°C and increase

    
     pressure (60-80 bar) to maintain rate. Selectivity often favors the enthalpy-driven pathway at lower temps.
    
Standard Operating Protocol (SOP): Ir-Catalyzed Hydrogenation

Use this baseline to validate your setup.

ParameterSpecificationNotes
Substrate 2-substituted Pyridinium saltN-Benzyl or N-Acyl salts give highest ee.
Catalyst

(0.5-1 mol%)
Pre-mix with ligand in glovebox.
Ligand (S)-SynPhos or (S)-SegPhos1.1 equivalents relative to Ir.
Additive

(5-10 mol%)
CRITICAL . Do not omit.
Solvent Toluene or DCMAvoid pure MeOH for highest ee.
Pressure 600-800 psi (40-55 bar)High pressure is required for aromatic reduction.
Troubleshooting Logic Map

Ir_Hydrogenation_Troubleshoot Start Start: Low Performance in Ir-Hydrogenation Check_Conv Check Conversion (%) Start->Check_Conv Low_Conv Conversion < 20% Check_Conv->Low_Conv High_Conv Conversion > 90% Check_Conv->High_Conv Poisoning Diagnosis: Catalyst Poisoning (N-binding) Low_Conv->Poisoning Check_EE Check Enantioselectivity (ee) High_Conv->Check_EE Fix_Poison Action: Add I2 (10 mol%) or Pre-form Pyridinium Salt Poisoning->Fix_Poison Low_EE ee < 70% Check_EE->Low_EE Ligand_Check Diagnosis: Poor Facial Discrimination Low_EE->Ligand_Check Fix_Ligand Action: Switch to SynPhos/SegPhos (Increase Steric Bulk) Ligand_Check->Fix_Ligand Fix_Temp Action: Lower Temp (0°C) Increase H2 Pressure Ligand_Check->Fix_Temp

Caption: Decision tree for diagnosing failure modes in Iridium-catalyzed pyridine hydrogenation.

Module 2: Organocatalysis (Metal-Free)

Primary Method: Chiral Phosphoric Acid (CPA) Catalyzed Transfer Hydrogenation.[2][3] Reference Standard: List / Rueping / Akiyama Methods.

Diagnostic: Why is the reaction stalling or giving racemic product?

Organocatalysis relies on weak non-covalent interactions (Hydrogen bonding). If your solvent is too polar or your substrate lacks a "handle," the catalyst cannot bind effectively.

Q3: I am using a Hantzsch ester as the hydride source, but the reaction is stuck. A: Check your solvent.

  • The Issue: Polar solvents (DMSO, MeOH) disrupt the hydrogen-bonding network between the CPA, the substrate (imine), and the Hantzsch ester.

  • The Fix: Switch to non-polar aromatic solvents like Benzene , Toluene , or Mesitylene . These solvents stabilize the "binary activation" complex [2].

Q4: My 2-substituted piperidine has 95% ee, but my 3-substituted analog is only 40% ee. Why? A: 3-substituted pyridines/quinolines are notoriously difficult because the substituent is too far from the N-H binding site to feel the steric wall of the catalyst.

  • The Fix: You need a TRIP catalyst (3,3'-bis(2,4,6-triisopropylphenyl)-BINOL). The massive isopropyl groups extend the "chiral pocket" further down the ring, interacting with the remote 3-substituent [3].

Mechanism Visualization: Binary Activation

CPA_Mechanism CPA Chiral Phosphoric Acid (Bifunctional Catalyst) Complex Ternary Complex (Chiral Environment) CPA->Complex H-Bond Donor (OH) CPA->Complex Lewis Base (P=O) Substrate Substrate (Protonated Imine) Substrate->Complex Binds to P=O Reductant Hantzsch Ester (Hydride Source) Reductant->Complex Hydride Transfer Product Chiral Piperidine (High ee) Complex->Product Enantioselective Reduction

Caption: The CPA catalyst simultaneously activates the imine (electrophile) and orients the Hantzsch ester (nucleophile).[4]

Module 3: Biocatalysis (Enzymatic)

Primary Method: Imine Reductases (IREDs).[5][6][7] Reference Standard: Turner / Nestl Approaches.

Diagnostic: High selectivity, but low concentration/yield.

Biocatalysis offers perfect ee (>99%) but often struggles with substrate loading and inhibition.

Q5: The enzyme dies after 2 hours. Is it the substrate? A: Likely, yes. Pyridines and piperidines can be toxic to enzymes or cause product inhibition.

  • The Fix: Use a Two-Phase System (e.g., buffer + MTBE or Hexane). The organic phase acts as a reservoir for the substrate and a sink for the product, keeping the aqueous concentration low enough to preserve the enzyme but high enough for kinetics [4].

Q6: I need to access the (S)-enantiomer, but the wild-type IRED gives (R). A: Unlike chemical catalysts where you just buy the (S)-ligand, enzymes require database mining.

  • The Fix: Screen a panel of homologous IREDs . For example, Streptomyces sp. GF3587 IRED is often (R)-selective, while Paenibacillus sp. IREDs can show (S)-selectivity.[7][8][9][10] You must screen a "kit" of 12-24 enzymes; do not rely on a single variant [5].

Module 4: Analytics & Purification

Q7: I cannot separate the piperidine product from the pyridine starting material by column chromatography. A: They streak because they are basic.

  • Technique 1 (Chemical Scavenging): Add an electrophilic scavenger (e.g., tosyl chloride) that reacts selectively with the secondary amine (piperidine) and not the tertiary pyridine, then separate. (Only if you plan to deprotect later).

  • Technique 2 (Derivatization for HPLC): React a small aliquot with benzyl isocyanate . The resulting urea is neutral, UV-active, and separates easily on chiral columns (e.g., Chiralpak AD-H or OD-H) for accurate ee determination.

References
  • Zhou, Y.-G. (2013).[9] Iridium-Catalyzed Asymmetric Hydrogenation of Substituted Pyridines. Dalian Institute of Chemical Physics. 9

  • Henseler, A., et al. (2011).[2] Chiral Phosphoric Acid Catalyzed Transfer Hydrogenation. Angewandte Chemie International Edition. 2[9]

  • Akiyama, T., et al. (2021). Chiral Phosphoric Acids (PAs).[2][8] Chemistry LibreTexts.

  • Turner, N. J., et al. (2015). An (R)-Imine Reductase Biocatalyst for the Asymmetric Reduction of Cyclic Imines. PubMed Central. 6

  • Nestl, B. M., et al. (2024). Imine Reductases and Reductive Aminases in Organic Synthesis. ACS Catalysis. 5[9]

Sources

Troubleshooting

Overcoming steric hindrance in 4-pentylpiperidine coupling reactions

Technical Support Center: 4-Pentylpiperidine Coupling Protocols Ticket ID: #PP-STERIC-001 Status: Open Assigned Specialist: Senior Application Scientist Executive Summary: The Steric Paradox Welcome to the technical supp...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 4-Pentylpiperidine Coupling Protocols Ticket ID: #PP-STERIC-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Steric Paradox

Welcome to the technical support hub. You are likely here because your coupling reactions with 4-pentylpiperidine are stalling or yielding poor results.

The Diagnostic Reality: Structurally, 4-pentylpiperidine is a secondary amine with the alkyl tail located at the para position relative to the nitrogen.

  • The Good News: The pentyl group itself exerts minimal direct steric hindrance on the nucleophilic nitrogen center.

  • The Bad News: If you are facing "steric hindrance," it is almost certainly driven by your electrophile (the carboxylic acid or aryl halide) or the conformational folding of the lipophilic tail in non-polar solvents, which can shield the active site.

This guide treats the 4-pentylpiperidine as a "privileged but demanding" nucleophile—accessible, but requiring specific activation protocols when paired with bulky partners.

Module 1: Amide Coupling (Sterically Demanding Acids)

Scenario: You are trying to couple 4-pentylpiperidine with a bulky carboxylic acid (e.g.,


-disubstituted or ortho-substituted benzoic acid) and standard EDC/NHS or HBTU protocols are failing.
The Solution: The T3P® (Propylphosphonic Anhydride) Protocol

We recommend bypassing standard carbodiimides in favor of T3P . Unlike HATU, which is excellent but expensive and hard to remove, T3P drives reactions through a highly reactive mixed anhydride intermediate while remaining non-epimerizing.

Why it works:

  • Solubility: T3P is supplied in EtOAc or DMF, compatible with the lipophilic nature of the pentyl tail.

  • Thermodynamics: It releases a water-soluble cyclic phosphate byproduct, driving the equilibrium forward even with weak nucleophiles.

Optimized Protocol
  • Stoichiometry: 1.0 equiv Acid : 1.2 equiv 4-Pentylpiperidine : 2.0 equiv Base : 1.5 equiv T3P (50% w/w).

  • Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative).

  • Base: Pyridine (Standard) or DIPEA (if acid-sensitive).[1]

Step-by-Step:

  • Dissolve the Carboxylic Acid (1.0 equiv) and 4-Pentylpiperidine (1.2 equiv) in EtOAc (concentration 0.2 M).

  • Add Pyridine (2.0 - 3.0 equiv). Note: The solution may warm slightly.

  • Cool to 0°C.

  • Add T3P solution (1.5 equiv) dropwise.

  • Allow to warm to RT and stir for 2–4 hours.

    • Checkpoint: Monitor by TLC/LCMS. If <50% conversion after 4 hours, heat to 50°C. T3P is thermally stable.

  • Workup (Self-Validating): Wash with water, then 0.5M HCl, then NaHCO3. The byproduct is water-soluble; the product stays in the organic layer.

Troubleshooting Logic: Amide Coupling

AmideLogic Start Start: Low Yield with Bulky Acid CheckSolubility Check Solubility: Is the Pentyl tail crashing out? Start->CheckSolubility ChangeSolvent Switch to DCM or 2-MeTHF CheckSolubility->ChangeSolvent Yes (Precipitate) CheckAgent Current Coupling Agent? CheckSolubility->CheckAgent No (Clear) ChangeSolvent->CheckAgent UseHATU Switch to HATU/HOAt (High Speed, Hard Workup) CheckAgent->UseHATU Using EDC/DCC UseT3P Switch to T3P/Pyridine (Scalable, Clean Workup) CheckAgent->UseT3P Using HBTU/PyBOP Heat Increase Temp to 60°C (T3P only) UseT3P->Heat Still Low Conv.

Module 2: Buchwald-Hartwig Cross-Coupling

Scenario: You need to couple 4-pentylpiperidine with an ortho-substituted aryl halide. The reaction turns black (Pd precipitation) or yields are <20%.

The Solution: RuPhos Pd G4 Pre-catalyst

Secondary amines require specific steric bulk on the ligand to prevent


-hydride elimination and promote reductive elimination.
  • Ligand: RuPhos is the "Gold Standard" for secondary amines.

  • Source: Use RuPhos Pd G4 (Pre-catalyst).

    • Why? Traditional Pd(OAc)2 + Ligand often fails to reduce to Pd(0) efficiently with electron-rich amines. The G4 pre-catalyst guarantees active Pd(0) enters the cycle.

Protocol: The "Bulky Partner" Screen
ParameterStandard Condition"Hard" Condition (Steric Bulk)
Catalyst RuPhos Pd G4 (1 mol%)RuPhos Pd G4 (2–5 mol%)
Base NaOtBu (Weakly soluble)LHMDS (Soluble, Kinetic)
Solvent TolueneTHF or Dioxane
Temp 80°C60°C (LHMDS allows lower temp)

Experimental Workflow:

  • Inert Prep: Flame-dry a vial containing a stir bar. Cycle Argon/Vacuum 3x.

  • Solids: Add Aryl Halide (1.0 equiv) and RuPhos Pd G4 (0.02 equiv).

  • Liquids: Add anhydrous THF (degassed).

  • Amine: Add 4-pentylpiperidine (1.2 equiv).

  • Base: Add LHMDS (1.0M in THF, 2.2 equiv) dropwise.

    • Note: LHMDS is superior for lipophilic substrates as it eliminates phase-transfer issues common with solid NaOtBu.

  • Reaction: Stir at 60°C for 2 hours.

Mechanism of Failure & Fix

BuchwaldPath Start Reaction Stalls Diag1 Is the Aryl Halide Ortho-Substituted? Start->Diag1 Sol1 Use RuPhos (Creates Pocket) Diag1->Sol1 Yes Diag2 Is the Catalyst Turning Black? Diag1->Diag2 No Sol2 Pd Death: Switch to G4 Pre-catalyst Diag2->Sol2 Yes Diag3 Conversion < 10%? Diag2->Diag3 No Sol3 Base Issue: Switch NaOtBu -> LHMDS Diag3->Sol3 Yes

Module 3: Frequently Asked Questions (FAQs)

Q1: My reaction mixture is an emulsion during workup. Is it the pentyl group? A: Yes. The 4-pentyl chain acts like a surfactant tail.

  • Fix: Avoid simple Water/DCM extractions.

  • Protocol: Use a "Brine Break." Saturate the aqueous layer with NaCl before adding the organic solvent. Alternatively, use Chloroform/Isopropanol (3:1) as the organic extraction solvent to break the emulsion.

Q2: I see the product on LCMS, but I lose it during purification. A: 4-pentylpiperidine derivatives are often "greasy" and streak on silica.

  • Fix: Add 1% Triethylamine (TEA) to your silica column eluent (e.g., Hexane/EtOAc + 1% TEA). This deactivates the acidic silica sites that bind the amine.

  • Alternative: Use C18 Reverse Phase chromatography with a high organic gradient (start at 50% MeCN, not 5%).

Q3: Can I use SNAr (Nucleophilic Aromatic Substitution) instead of Buchwald? A: Only if your aryl partner is highly electron-deficient (e.g., 4-fluoronitrobenzene).

  • Steric Warning: If using SNAr with a bulky electrophile, the pentyl tail may fold back. Use a polar aprotic solvent like DMSO or NMP at 100°C to linearize the alkyl chain and expose the nitrogen.

References

  • T3P Reagent Capabilities: Archimica (Euticals). "T3P® (Propanephosphonic Acid Anhydride) – The Water Scavenger."Link (Verified via vendor documentation).

  • Buchwald-Hartwig Ligand Selection: RuPhos for Secondary Amines. Sigma-Aldrich / Merck Technical Bulletin. Link

  • Pre-catalyst Activation: Pd G4 Precatalysts: Reliable Activation. Chemical Science, 2019. Link

  • Amide Coupling Reviews: Dunetz, J. R., et al. "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals."[2] Org. Process Res. Dev. 2016.Link

Sources

Optimization

Flash chromatography mobile phase for N-Boc-4-pentylpiperidine separation

Welcome to the Advanced Chromatography Technical Support Center As a Senior Application Scientist, I have designed this specialized technical guide to address the unique physicochemical challenges of purifying N-Boc-4-pe...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Chromatography Technical Support Center

As a Senior Application Scientist, I have designed this specialized technical guide to address the unique physicochemical challenges of purifying N-Boc-4-pentylpiperidine . This intermediate presents a distinct triad of chromatographic hurdles for drug development professionals:

  • Extreme Lipophilicity: The combination of a 4-pentyl chain and a tert-butyloxycarbonyl (Boc) protecting group renders the molecule highly non-polar, causing rapid, often uncontrolled elution on normal-phase silica.

  • Chromophore Deficiency: Lacking conjugated

    
    -systems, the molecule is virtually invisible to standard UV detection (e.g., 254 nm), leading to blind fraction collection.
    
  • Acid Lability: The Boc carbamate is sensitive to strong acids, restricting the use of certain mobile phase modifiers.

Below, you will find our diagnostic workflow, troubleshooting FAQs, optimized quantitative parameters, and self-validating experimental protocols to ensure reproducible isolation.

Diagnostic Workflow: N-Boc-4-pentylpiperidine Separation

G A N-Boc-4-pentylpiperidine Purification B Detection Strategy (No UV Chromophore) A->B C ELSD / CAD / Low UV (210 nm) B->C D Stationary Phase Selection C->D E Normal Phase (Silica) Hexane/EtOAc D->E Primary Choice F Reversed-Phase (C18) Water/MeCN D->F Alternative G Issue: Co-elution with solvent front? E->G I Issue: Free amine impurity tailing? E->I H Decrease EtOAc to <5% or use Heptane G->H Yes J Add 1% TEA or switch to RP-C18 I->J Yes

Troubleshooting workflow for N-Boc-4-pentylpiperidine chromatography.

Troubleshooting Guide & FAQs

Q1: My N-Boc-4-pentylpiperidine is co-eluting with the solvent front on silica gel. How do I retain it? Causality & Solution: The Boc-protected piperidine acts as a neutral carbamate. Combined with the highly lipophilic pentyl group, it exhibits exceptionally weak hydrogen-bonding interactions with the acidic silanol groups of the silica stationary phase. If fractions are collected but no compound is detected, it has likely eluted immediately with the solvent front because your mobile phase is too strong[1]. Standard 80:20 Hexane:Ethyl Acetate (EtOAc) is far too polar for this molecule[2]. Actionable Steps:

  • Dilute the strong solvent: Drop the initial EtOAc concentration to 0% and run a very shallow gradient up to a maximum of 5–10% EtOAc.

  • Switch to Heptane: Hexane can sometimes be too strong. Heptane provides slightly lower elution strength and tighter band formation for highly lipophilic compounds.

Q2: I cannot detect the compound using standard UV at 254 nm. What is the best detection strategy? Causality & Solution: N-Boc-4-pentylpiperidine lacks aromatic rings. The only UV absorbance originates from the carbamate carbonyl, which absorbs weakly around 205–210 nm[3]. Relying on 254 nm will result in missed peaks. Actionable Steps:

  • Evaporative Light Scattering Detection (ELSD): This is the gold standard for non-chromophoric Boc-protected amines[4]. ELSD detects any analyte less volatile than the mobile phase. Set the drift tube temperature to 40–45 °C to evaporate the Hexane/EtOAc without volatilizing your product[5].

  • Low UV Monitoring: If ELSD is unavailable, monitor at 210 nm. Ensure your solvents are strictly HPLC-grade; impurities in lower-grade EtOAc absorb strongly at 210 nm, causing severe baseline drift[3].

Q3: How do I separate the N-Boc product from unreacted 4-pentylpiperidine starting material? Causality & Solution: The starting material is a secondary amine, which is highly basic and interacts strongly with silica, causing severe tailing. The N-Boc product is neutral. Actionable Steps:

  • The vast polarity difference makes this separation straightforward on normal phase. The N-Boc product will elute at ~5% EtOAc, while the free amine will remain stuck on the baseline.

  • If you must recover the free amine, add a basic modifier (e.g., 1% Triethylamine, TEA) to the mobile phase to suppress silanol ionization and elute the amine sharply.

Q4: Can I use Reversed-Phase (C18) Flash Chromatography for this molecule? Causality & Solution: Yes. While normal phase is traditional, reversed-phase (RP) C18 is highly effective, especially if the impurities are non-polar aliphatic byproducts. Because N-Boc-4-pentylpiperidine is highly hydrophobic, it will strongly retain on C18[6]. Actionable Steps:

  • Use a mobile phase of Water and Acetonitrile (MeCN).

  • Avoid trifluoroacetic acid (TFA) concentrations higher than 0.05% if you plan to concentrate the fractions at elevated temperatures, as the Boc group can cleave under acidic conditions[7]. Formic acid (0.1%) is a safer alternative for MS or ELSD compatibility[3].

Quantitative Data Presentation

Table 1: Mobile Phase Optimization & Detection Parameters

Chromatography TypeStationary PhaseMobile Phase SystemGradient ProfileTarget

/

Detection Method
Normal Phase (TLC) Silica Gel 60 F254Hexane / EtOAcIsocratic (95:5)~0.40PMA Stain + Heat
Normal Phase (Flash) Spherical Silica (25-40 µm)Hexane / EtOAc0% to 10% EtOAc over 10 CVElutes at ~3-5 CVELSD (45 °C)
Reversed-Phase (Flash) C18 (30-50 µm)Water / MeCN (0.1% Formic Acid)50% to 100% MeCN over 15 CVElutes at ~10-12 CVUV 210 nm / ELSD

Note: CV = Column Volumes.


 = Retention factor. 

= Retention time.

Self-Validating Experimental Protocols

Protocol 1: Normal Phase Flash Chromatography with ELSD Triggering

Objective: Purify 1.0 g of crude N-Boc-4-pentylpiperidine from free amine and non-polar impurities.

  • Column Preparation: Select a 40 g spherical silica flash cartridge. Equilibrate the column with 3 Column Volumes (CV) of 100% Hexane at a flow rate of 40 mL/min.

  • Sample Loading (Dry Load):

    • Dissolve the 1.0 g crude mixture in 5 mL of Dichloromethane (DCM).

    • Add 2.0 g of Celite or deactivated silica to the solution.

    • Evaporate the DCM completely under reduced pressure until a free-flowing powder is obtained[2].

    • Load the powder into an empty dry-loading cartridge and attach it in-line with the main column.

  • Detector Setup: Configure the ELSD. Set the drift tube temperature to 45 °C and the carrier gas (N

    
    ) pressure to 3.0 bar. Set the UV detector to monitor 210 nm as a secondary backup.
    
  • Gradient Execution:

    • 0.0 – 2.0 CV: 100% Hexane (Isocratic hold to elute highly non-polar hydrocarbon impurities).

    • 2.0 – 10.0 CV: Linear gradient from 0% to 10% Ethyl Acetate in Hexane.

    • 10.0 – 12.0 CV: Isocratic hold at 10% Ethyl Acetate.

  • Fraction Collection: Collect 20 mL fractions triggered by the ELSD signal. The N-Boc-4-pentylpiperidine will typically elute between 4.0 and 6.0 CV.

  • Validation (Post-Run Analysis): Spot the ELSD-triggered fractions on a silica TLC plate. Dip in phosphomolybdic acid (PMA) stain and heat with a heat gun. The product spots will turn dark blue/green against a yellow background, confirming the presence of the lipophilic compound.

Protocol 2: Reversed-Phase LC-MS Purity Verification

Objective: Confirm the purity and exact mass of the isolated N-Boc-4-pentylpiperidine fraction.

  • Sample Prep: Dissolve 1 mg of the purified fraction in 1 mL of HPLC-grade Acetonitrile[3].

  • System Setup: Use a C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm) coupled to a mass spectrometer (ESI+) and UV detector (210 nm)[3].

  • Mobile Phase: Solvent A: Water + 0.1% Formic Acid. Solvent B: Acetonitrile + 0.1% Formic Acid[3].

  • Gradient: 50% B to 95% B over 3 minutes, hold at 95% B for 2 minutes. Flow rate: 0.4 mL/min.

  • Validation (Data Interpretation): Look for the

    
     peak. Crucial Diagnostic Note: Boc-protected amines reliably exhibit an in-source fragmentation peak corresponding to the loss of the Boc group (loss of 100 Da, 
    
    
    
    ) or the loss of a tert-butyl cation (loss of 56 Da) during ESI+ ionization. Observing these fragments validates the structural integrity of the Boc-protection.

References

  • Flash Chromatography: Principles & Applic
  • Flash Chromatography Basics | Sorbent Technologies, Inc., sorbtech.com,
  • The Photocatalytic α-C–H Alkylation of Unprotected Primary Amines, b
  • A cationic amphiphilic drug synergizes with strobilurin fungicides to control fungal-borne plant diseases - DOI, doi.org,
  • A Comparative Guide to the Validation of Analytical Methods for N-Boc-4-hydroxypiperidine Quantific
  • SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis - PMC, nih.gov,
  • Discovery of WD Repeat-Containing Protein 5 (WDR5)-MYC inhibitors using fragment-based methods and structure-based design - PMC, nih.gov,

Sources

Troubleshooting

Technical Support Center: Alkyl Chain Integrity in Organic Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the unexplained degradation of alkyl chains—specifically pentyl groups—during the synthesis o...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the unexplained degradation of alkyl chains—specifically pentyl groups—during the synthesis of complex molecules like phytocannabinoids, olivetol derivatives, or functionalized aromatics.

The pentyl chain is often mistakenly viewed as an inert aliphatic appendage. However, when attached to an aromatic system, its benzylic position becomes a highly reactive focal point for radical-mediated auto-oxidation and electrophilic cleavage. This guide provides mechanistic troubleshooting, FAQs, and self-validating Standard Operating Procedures (SOPs) to ensure your pentyl chains remain intact throughout your synthetic workflows.

Diagnostic Troubleshooting Guide

Issue: Unwanted oxidation, truncation, or cleavage of the pentyl chain during multi-step synthesis. Symptoms: Formation of benzylic ketones, shortened alkyl chains (carboxylic acid cleavage products), or hydroperoxide intermediates detected via NMR or Mass Spectrometry.

Root Cause Analysis:

  • Benzylic Activation: The secondary carbon of the pentyl chain directly attached to the aromatic ring (the benzylic position) has a significantly lower C–H bond dissociation energy. Free radicals formed at this position are highly stabilized by resonance with the aromatic ring[1].

  • Auto-Oxidation: Exposure to atmospheric triplet oxygen (

    
    ) and ambient light initiates a radical chain reaction. This process favors secondary carbons, leading to the formation of peroxy radicals (ROO•) and subsequent hydroperoxides[2],[3].
    
  • Harsh Reagents: The use of strong, unselective oxidants intended for other functional groups (e.g., oxidizing a distant alcohol) inadvertently attacks the activated benzylic position, cleaving the pentyl chain entirely[4].

AutoOxidation A Pentyl-Aromatic Substrate B Benzylic Radical Formation A->B O2 + Light C Peroxy Radical (ROO•) B->C O2 Addition D Hydroperoxide (ROOH) C->D H-Abstraction E Chain Cleavage / Ketone Formation D->E Degradation F Intervention: Argon / BHT F->B Blocks Radical Initiation

Mechanism of benzylic auto-oxidation and points of chemical intervention.

Frequently Asked Questions (FAQs)

Q: Why does my pentyl chain degrade even when I am targeting a different functional group for oxidation? A: Alkyl side chains on aromatic rings are highly susceptible to oxidation because the benzylic position stabilizes radical and cationic intermediates[1]. If you use non-selective oxidants like aqueous potassium permanganate (


), Ruthenium tetroxide (

), or Cr(VI) Jones reagent, the pentyl group will be completely cleaved and oxidized to a benzoic acid derivative[4],[1]. To prevent this, you must use milder, chemoselective oxidants that do not possess the thermodynamic potential to break benzylic C–H bonds.

Q: How can I prevent auto-oxidation of the pentyl chain during long-term storage or multi-step synthesis? A: Auto-oxidation is a ubiquitous radical chain reaction driven by atmospheric oxygen and light[2]. The initiation step involves hydrogen abstraction, which is highly favored at secondary benzylic carbons[3]. To prevent this:

  • Degas Solvents: Remove dissolved oxygen using the freeze-pump-thaw method.

  • Inert Atmosphere: Always flush reaction vessels with Argon. Argon is denser than Nitrogen and provides a superior protective blanket over the solvent.

  • Radical Scavengers: Add catalytic amounts of antioxidants like BHT (butylated hydroxytoluene) to stored intermediates, provided it does not interfere with downstream chemistry.

  • Opaque Glassware: Store intermediates in amber vials to prevent the photo-initiation of radicals.

Q: Are there specific protecting groups for alkyl chains? A: Unlike alcohols, carboxylic acids, or amines, saturated alkyl chains cannot be "protected" using standard functional group additions because they lack a reactive heteroatom[5]. Protection must be achieved environmentally (e.g., strict inert atmosphere) or by temporarily modifying the electronic properties of the attached aromatic ring (e.g., adding electron-withdrawing groups to deactivate the benzylic position), though the latter is often synthetically impractical.

Quantitative Data: Oxidant Compatibility Matrix

When designing a synthetic route that requires the oxidation of a primary or secondary alcohol in the presence of a pentyl chain, reagent selection is critical. Use the following self-validating matrix to select the appropriate oxidant.

Oxidant / Reagent SystemOxidation PotentialEffect on Pentyl ChainRecommended Use Case

(aq, heat)
Very HighComplete Cleavage (Forms Benzoic Acid)Avoid when alkyl chains are present.

/

(Jones)
HighOxidation (Forms Benzylic Ketone/Acid)Avoid for complex, sensitive substrates.
Dess-Martin Periodinane (DMP) MildIntact (No benzylic C-H reaction)1°/2° Alcohol to Aldehyde/Ketone.
Swern (

/

)
MildIntact (No benzylic C-H reaction)1°/2° Alcohol to Aldehyde/Ketone.

/ TEMPO
MildIntact (Highly chemoselective)1° Alcohol to Carboxylic Acid.

Standard Operating Procedures (SOPs)

SOP 1: Freeze-Pump-Thaw Degassing of Solvents

Purpose: To rigorously remove dissolved triplet oxygen (


) that initiates pentyl chain auto-oxidation.
  • Preparation: Transfer the solvent or reaction mixture into a heavy-walled Schlenk flask equipped with a magnetic stir bar. Seal the flask.

  • Freeze: Submerge the flask in a liquid nitrogen (

    
    ) bath until the solvent is completely frozen. Causality: Freezing the solvent drops its vapor pressure to near zero, preventing solvent loss when the vacuum is applied.
    
  • Pump: Open the flask to a high-vacuum line for 2–3 minutes to evacuate the atmospheric oxygen from the headspace.

  • Thaw: Close the vacuum valve and transfer the flask to a warm water bath. Causality: As the solvent thaws, trapped dissolved oxygen bubbles out of the liquid phase into the evacuated headspace.

  • Self-Validation & Cycling: Repeat steps 2–4 three times. Validation Check: The degassing is complete when no further gas bubbles evolve from the solution during the thawing phase. Finally, backfill the flask with Argon.

SOP 2: Chemoselective Oxidation (Preserving the Pentyl Chain)

Purpose: Oxidizing a distant primary/secondary alcohol without cleaving the benzylic position.

ReagentSelection Start Target: Oxidize Alcohol (Pentyl Chain Present) Decision Is the oxidant strong enough to cleave C-C? Start->Decision Strong KMnO4, RuO4, CrO3 (Jones Reagent) Decision->Strong Yes Mild DMP, Swern, NaOCl (TEMPO) Decision->Mild No Fail Pentyl Chain Cleaved (Benzoic Acid Formed) Strong->Fail Success Target Oxidized (Pentyl Chain Intact) Mild->Success

Decision matrix for selecting chemoselective oxidants to preserve alkyl chains.

  • Setup: Dissolve the pentyl-containing substrate in anhydrous dichloromethane (DCM) under a strict Argon atmosphere.

  • Temperature Control: Cool the solution to 0 °C using an ice bath. Causality: Lowering the temperature minimizes thermal auto-oxidation and controls the exothermic nature of the oxidation.

  • Reagent Addition: Slowly add 1.2 equivalents of Dess-Martin Periodinane (DMP).

  • Monitoring: Stir for 1–2 hours. Validation Check: Monitor the reaction via TLC (using a UV lamp). The complete consumption of the starting material without the appearance of highly polar baseline spots (which would indicate over-oxidation or chain cleavage) validates the chemoselectivity of the step.

  • Quenching: Quench the reaction with equal volumes of saturated aqueous

    
     and 
    
    
    
    . Causality: The thiosulfate (
    
    
    ) reduces any unreacted hypervalent iodine, instantly neutralizing the oxidant and preventing downstream oxidative side reactions during workup.

References

  • Oxidation of Alkyl Side Chains. Almerja.[Link]

  • Elucidation of the Reaction Mechanisms of Autooxidative Processes in Complex Condensed-Phase Mixtures. Pacific Northwest National Laboratory (PNNL).[Link]

    • Oxidation and Reduction Reactions - Organic Chemistry. University of California, Riverside.[Link]

  • The autoxidation of alkenyl succinimides - Mimics for polyisobutenyl succinimide dispersants. White Rose Research Online.[Link]

  • Avoid Protecting Groups | Green Chemistry: Principles and Case Studies. Royal Society of Chemistry.[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H NMR Spectrum Analysis of Tert-butyl 4-pentylpiperidine-1-carboxylate

This guide provides an in-depth analysis of the ¹H NMR spectrum of tert-butyl 4-pentylpiperidine-1-carboxylate, a key intermediate in pharmaceutical synthesis. Designed for researchers, scientists, and drug development p...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth analysis of the ¹H NMR spectrum of tert-butyl 4-pentylpiperidine-1-carboxylate, a key intermediate in pharmaceutical synthesis. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple spectral interpretation to offer a comparative analysis with related structures. By understanding the influence of the N-Boc protecting group and the C-4 pentyl substituent, researchers can gain a deeper understanding of the structural and conformational dynamics of substituted piperidines.

Introduction to the Structural Landscape

Tert-butyl 4-pentylpiperidine-1-carboxylate is a disubstituted piperidine derivative. The piperidine ring, a ubiquitous scaffold in medicinal chemistry, can exist in multiple conformations, with the chair form being the most stable. The substituents on the ring, a bulky tert-butoxycarbonyl (Boc) group on the nitrogen and a pentyl group at the C-4 position, significantly influence the ring's conformational equilibrium and, consequently, its ¹H NMR spectrum.

The Boc group, an electron-withdrawing carbamate, restricts nitrogen inversion and has a pronounced effect on the chemical shifts of the adjacent protons on the piperidine ring. The pentyl group at the C-4 position introduces a set of aliphatic protons and influences the chemical environment of the piperidine ring protons.

Figure 1: Structure of Tert-butyl 4-pentylpiperidine-1-carboxylate with key protons highlighted.

Predicted ¹H NMR Spectrum Analysis

A detailed prediction of the ¹H NMR spectrum of tert-butyl 4-pentylpiperidine-1-carboxylate in CDCl₃ is presented below. The predicted chemical shifts are based on established values for similar structural motifs.[1][2][3]

Proton Assignment Predicted Chemical Shift (ppm) Multiplicity Integration Rationale
t-Butyl (Boc) ~1.45Singlet9HThe nine equivalent protons of the tert-butyl group are highly shielded and do not couple with other protons, resulting in a characteristic strong singlet.[4][5]
Piperidine H-2ax, H-6ax ~4.0 - 4.2Broad multiplet2HThese axial protons are adjacent to the electron-withdrawing carbamate nitrogen, causing a significant downfield shift. Broadening is expected due to restricted rotation around the N-C(O) bond and conformational exchange.
Piperidine H-2eq, H-6eq ~2.7 - 2.9Broad multiplet2HThe equatorial protons at these positions are also deshielded by the adjacent nitrogen, but to a lesser extent than their axial counterparts.
Piperidine H-3ax, H-5ax ~1.7 - 1.9Multiplet2HThese axial protons are in a typical alkane-like environment.
Piperidine H-3eq, H-5eq ~1.1 - 1.3Multiplet2HThese equatorial protons are generally shifted slightly upfield compared to their axial counterparts.
Piperidine H-4 ~1.4 - 1.6Multiplet1HThis methine proton's signal will likely be complex due to coupling with adjacent methylene protons and may overlap with other signals.
Pentyl -CH₂- (α to ring) ~1.2 - 1.4Multiplet2HProtons on the first methylene group of the pentyl chain.
Pentyl -(CH₂)₃- ~1.2 - 1.4Multiplet6HThe internal methylene groups of the pentyl chain will have overlapping signals in a complex multiplet.
Pentyl -CH₃ ~0.9Triplet3HThe terminal methyl group will appear as a triplet due to coupling with the adjacent methylene group.[6]

Comparative Spectral Analysis

To fully appreciate the spectral features of tert-butyl 4-pentylpiperidine-1-carboxylate, a comparison with simpler, related molecules is instructive.

Comparison with Piperidine

Piperidine itself shows three sets of signals in its ¹H NMR spectrum.[7] The protons alpha to the nitrogen (H-2, H-6) appear around 2.79 ppm, while the beta (H-3, H-5) and gamma (H-4) protons are found further upfield at approximately 1.58 ppm and 1.46-1.58 ppm respectively.[7] The introduction of the N-Boc group and the C-4 pentyl substituent significantly alters this simple pattern.

cluster_0 Piperidine cluster_1 Tert-butyl 4-pentylpiperidine-1-carboxylate P_H26 H-2, H-6 ~2.79 ppm T_H26ax H-2ax, H-6ax ~4.0-4.2 ppm P_H26->T_H26ax Deshielding by Boc T_H26eq H-2eq, H-6eq ~2.7-2.9 ppm P_H26->T_H26eq Deshielding by Boc P_H35 H-3, H-5 ~1.58 ppm P_H4 H-4 ~1.46-1.58 ppm T_H4 H-4 ~1.4-1.6 ppm P_H4->T_H4 Minimal Shift T_H35 H-3, H-5 ~1.1-1.9 ppm T_Pentyl Pentyl Group ~0.9-1.4 ppm T_Boc t-Butyl ~1.45 ppm

Figure 2: Comparison of ¹H NMR chemical shifts between Piperidine and the target molecule.

Comparison with N-Boc-piperidine

The ¹H NMR spectrum of N-Boc-piperidine provides a clear illustration of the Boc group's influence.[8] The protons alpha to the nitrogen (H-2, H-6) are shifted downfield to around 3.4 ppm due to the electron-withdrawing nature of the carbamate. The beta and gamma protons (H-3, H-4, H-5) appear as a multiplet around 1.5 ppm. The most prominent feature is the sharp singlet for the nine protons of the tert-butyl group at approximately 1.45 ppm.[4][5]

In our target molecule, the alpha protons are further differentiated into axial and equatorial positions due to the conformational locking effect of the bulky substituents, with the axial protons experiencing a more significant downfield shift.

The Influence of the 4-Pentyl Group

The addition of the pentyl group at the C-4 position primarily introduces a series of aliphatic signals in the upfield region of the spectrum (0.9-1.4 ppm). Its effect on the piperidine ring protons is more subtle. It can influence the conformational equilibrium of the ring, potentially leading to slight shifts in the positions of the H-2, H-3, H-5, and H-6 protons compared to N-Boc-piperidine. The methine proton at C-4 (H-4) is directly attached to the pentyl group, and its signal is expected to be a complex multiplet due to coupling with the adjacent protons on both the ring and the pentyl chain.

Conformational Analysis and its NMR Implications

The piperidine ring in tert-butyl 4-pentylpiperidine-1-carboxylate preferentially adopts a chair conformation.[9] The bulky tert-butyl group of the Boc substituent will predominantly occupy the equatorial position to minimize steric strain.[9] Similarly, the pentyl group at C-4 will also favor the equatorial position. This conformational preference is crucial for interpreting the ¹H NMR spectrum, as axial and equatorial protons have distinct chemical shifts and coupling constants.

The conformational dynamics of N-substituted piperidines can be studied using variable temperature NMR experiments.[10][11][12] At lower temperatures, the rate of ring inversion can be slowed down, leading to the observation of separate signals for the axial and equatorial protons.

Experimental Protocol

Sample Preparation
  • Weigh approximately 5-10 mg of tert-butyl 4-pentylpiperidine-1-carboxylate into a clean, dry NMR tube.

  • Add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Cap the NMR tube and gently agitate until the sample is fully dissolved.

NMR Data Acquisition
  • The ¹H NMR spectrum should be acquired on a 400 MHz or higher field NMR spectrometer.

  • The instrument should be properly tuned and shimmed to ensure optimal resolution and lineshape.

  • A standard one-pulse experiment is typically sufficient for acquiring the spectrum.

  • Key acquisition parameters to consider include:

    • Spectral width: ~16 ppm

    • Acquisition time: ~4 seconds

    • Relaxation delay: 1-2 seconds

    • Number of scans: 16-64 (depending on sample concentration)

Data Processing
  • The acquired free induction decay (FID) should be Fourier transformed.

  • Apply an exponential window function (line broadening of 0.3 Hz) to improve the signal-to-noise ratio.

  • Phase correct the spectrum manually.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate all the signals in the spectrum.

Conclusion

The ¹H NMR spectrum of tert-butyl 4-pentylpiperidine-1-carboxylate is a rich source of structural and conformational information. A thorough analysis, supported by a comparative approach with simpler analogs, allows for the confident assignment of all proton signals. Understanding the electronic and steric effects of the N-Boc and C-4 pentyl substituents is paramount for interpreting the observed chemical shifts and multiplicities. This guide provides a framework for researchers to not only analyze the spectrum of the title compound but also to apply these principles to other substituted piperidine systems, which are of great importance in the field of drug discovery and development.

References

  • ACD/Labs. (2026, February 26). t-Butyl group towers over other 1H resonances. [Link]

  • SciSpace. (n.d.). O-tert-Butyltyrosine, an NMR tag for high-molecular-weight systems and measurements of submicromolar ligand binding affinities. [Link]

  • Royal Society of Chemistry. (n.d.). Supplementary information. [Link]

  • Jasperse, J. (n.d.). Short Summary of 1H-NMR Interpretation. [Link]

  • DePaul University. (2023, January 15). Synthesis and conformational analysis of N-BOC-protected-3,5-bis(arylidene)-4-piperidone EF-24 analogs as anti-cancer agents. [Link]

  • Macmillan Group, Princeton University. (n.d.). SUPPLEMENTARY INFORMATION. [Link]

  • ResearchGate. (2019, June 14). Why I am not getting the peak of t-butyl group (tert-butyl protected amino group) in 1H NMR of my porphyrin compound?. [Link]

  • e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. [Link]

  • PubMed. (n.d.). Conformational analysis. Part 16. Conformational free energies in substituted piperidines and piperidinium salts. [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. [Link]

  • Royal Society of Chemistry. (n.d.). Proton NMR spectra for the intermediate piperidines 56-60 and acetylenes 63-81 and 85, 86. [Link]

  • ResearchGate. (n.d.). Experimental and calculated 13 C, 1 H and 15 N NMR chemical shifts (ppm) of 4-pypp. [Link]

  • PubChem. (n.d.). Tert-butyl 4-hydroxypiperidine-1-carboxylate. [Link]

  • Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. [Link]

  • Organic Chemistry Data & Info. (2020, February 14). NMR Spectroscopy – 1H NMR Chemical Shifts. [Link]

  • ResearchGate. (n.d.). Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine. [Link]

  • Doc Brown's Advanced Organic Chemistry. (n.d.). pent-1-ene 1-pentene's low high resolution H-1 proton nmr spectrum. [Link]

  • ResearchGate. (2019, April 22). (PDF) Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine. [Link]

  • ResearchGate. (n.d.). List of the proton chemical shifts (ppm) of the NH piperidine, and the DTC derivatives. [Link]

Sources

Comparative

Comparative Guide: 13C NMR Chemical Shifts for N-Boc-4-pentylpiperidine

This guide provides an in-depth comparative analysis of the 13C NMR chemical shifts for N-Boc-4-pentylpiperidine (tert-butyl 4-pentylpiperidine-1-carboxylate). It is designed for medicinal chemists and structural biologi...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth comparative analysis of the 13C NMR chemical shifts for N-Boc-4-pentylpiperidine (tert-butyl 4-pentylpiperidine-1-carboxylate). It is designed for medicinal chemists and structural biologists requiring precise spectral assignment strategies for lipophilic piperidine scaffolds.

Introduction & Structural Significance

N-Boc-4-pentylpiperidine represents a critical intermediate in the synthesis of GPCR ligands, particularly for receptors requiring a lipophilic tail (e.g., opioid or cannabinoid receptors). The 4-pentylpiperidine moiety serves as a surrogate for fatty acid chains or as a hydrophobic anchor, while the N-Boc (tert-butoxycarbonyl) group acts as a robust protecting group during orthogonal functionalization.

Accurate NMR assignment of this molecule is challenging due to:

  • Rotameric Broadening: The N-Boc carbamate bond exhibits restricted rotation, often broadening the C2/C6 piperidine signals at room temperature.

  • Aliphatic Overlap: The pentyl chain signals (C1'-C5') often overlap with the piperidine ring carbons (C3/C5 and C4) in the 20–40 ppm region.

This guide compares the experimental spectral signature of N-Boc-4-pentylpiperidine against its structural precursors (N-Boc-piperidine) and free-base analogs to provide a self-validating assignment logic.

Comparative Data Analysis

The following data compares the chemical shifts of the target molecule against key structural analogs. This comparative approach isolates the specific contributions of the pentyl chain and the Boc group .

Table 1: 13C NMR Chemical Shift Assignments (100-125 MHz, CDCl₃)
Carbon PositionN-Boc-4-pentylpiperidine (Target)N-Boc-Piperidine (Analog A)4-Pentylpiperidine (Analog B)Assignment Logic
Carbonyl (C=O) 154.8 ppm 154.9 ppmAbsentCharacteristic carbamate deshielding.
t-Bu Quaternary 79.2 ppm 79.3 ppmAbsentDiagnostic quaternary signal; low intensity.
Piperidine C2 / C6 44.0 ppm (br) 44.8 ppm (br)46.5 ppmBoc Effect: N-acylation shields C2/6 slightly vs. free amine and induces broadening due to rotamers.
Piperidine C4 36.4 ppm 24.5 ppm32.5 ppmAlkylation Effect: Pentyl substitution at C4 causes a ~12 ppm downfield shift (α-effect).
Piperidine C3 / C5 32.2 ppm 25.6 ppm32.5 ppmβ-Effect: Adjacent pentyl group deshields C3/5 by ~6-7 ppm.
t-Bu Methyls 28.5 ppm 28.5 ppmAbsentVery intense signal; integrates to 3C (relative).
Pentyl C1' 36.0 ppm Absent36.8 ppmMethylene attached to the ring; sensitive to C4 steric environment.
Pentyl C3' 32.0 ppm Absent32.2 ppmTypical bulk methylene.
Pentyl C2' 26.5 ppm Absent26.8 ppmShielded by γ-effect from the ring.
Pentyl C4' 22.7 ppm Absent22.7 ppmTypical penultimate methylene.
Pentyl C5' (Me) 14.1 ppm Absent14.1 ppmTerminal methyl; most upfield signal.

Note on Rotamers: In CDCl3 at 298K, the signals for C2 and C6 (and sometimes C3/C5) may appear as broad humps or split peaks due to the slow interconversion between cis and trans conformers of the Boc group. Warming the sample to 328K (55°C) will typically coalesce these into sharp singlets.

Structural Assignment Logic (Workflow)

To distinguish between the overlapping methylene signals of the pentyl chain and the piperidine ring, a DEPT-135 (Distortionless Enhancement by Polarization Transfer) experiment is essential.

Assignment Flowchart

The following diagram illustrates the logical pathway to assign the ambiguous 20–40 ppm region.

AssignmentLogic Start Start: 13C NMR Spectrum Step1 Identify Key Anchors (154.8 ppm, 79.2 ppm, 14.1 ppm) Start->Step1 Step2 Run DEPT-135 Experiment Step1->Step2 Decision1 Signal Phase? Step2->Decision1 Methine Positive (+) CH / CH3 Decision1->Methine Up Methylene Negative (-) CH2 Decision1->Methylene Down AssignC4 Assign C4 (Methine) ~36.4 ppm Methine->AssignC4 AssignMe Assign Terminal Me ~14.1 ppm & tBu ~28.5 ppm Methine->AssignMe Step3 Distinguish CH2 Signals Methylene->Step3 Logic1 Broad / Split Signals? Assign to Piperidine C2/C6 Step3->Logic1 Logic2 Sharp Signals? Assign to Pentyl Chain Step3->Logic2

Caption: Logical workflow for assigning N-Boc-4-pentylpiperidine 13C signals using DEPT-135 editing.

Experimental Protocols

To ensure reproducibility of the spectral data presented above, the following synthesis and acquisition protocols are recommended.

A. Synthesis of N-Boc-4-pentylpiperidine

This protocol ensures a high-purity product free of rotameric impurities or unreacted amine, which can complicate NMR analysis.

  • Reagents: 4-Pentylpiperidine (1.0 equiv), Di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv), Triethylamine (Et₃N, 1.5 equiv), Dichloromethane (DCM, 0.2 M).

  • Procedure:

    • Dissolve 4-pentylpiperidine in dry DCM under N₂ atmosphere.

    • Add Et₃N and cool to 0°C.

    • Add Boc₂O (dissolved in minimal DCM) dropwise over 15 minutes.

    • Warm to room temperature and stir for 4 hours (monitor by TLC, Hex:EtOAc 4:1).

    • Workup: Wash with 1M HCl (to remove unreacted amine), then sat. NaHCO₃, then Brine. Dry over Na₂SO₄.

    • Purification: Silica gel flash chromatography (0-10% EtOAc in Hexanes). The product is a colorless oil.

B. NMR Acquisition Parameters
  • Instrument: 400 MHz or 500 MHz (100/125 MHz for 13C).

  • Solvent: CDCl₃ (99.8% D) with 0.03% TMS v/v.

  • Concentration: ~20-30 mg in 0.6 mL solvent.

  • Pulse Sequence: zgpg30 (Power-gated decoupling).

  • Relaxation Delay (D1): 2.0 seconds (ensure quantitative integration of the carbonyl if needed, otherwise standard).

  • Scans: 256–512 (due to the low intensity of the quaternary t-Bu carbon).

  • Temperature: 298 K (Standard). Optional: 328 K to coalesce rotamers.

References

  • Princeton University, Macmillan Group. Supplementary Information: Decarboxylative cross-coupling of carboxylic acids and alkyl halides. (Contains 13C NMR data for N-Boc-4-methyl/cyclohexyl analogs). [Link]

  • Royal Society of Chemistry (RSC). Supplementary Information: Electrochemical Amination. (Provides N-Boc-piperidine baseline shifts). [Link]

  • Oregon State University. 13C NMR Chemical Shift Tables. (Source for general alkane chain additivity rules). [Link]

Validation

Comparative Guide: Mass Spectrometry (LC-MS) Fragmentation of Boc-4-pentylpiperidine

Executive Summary Product Focus: Boc-4-pentylpiperidine (CAS: N/A for specific isomer, generic Boc-piperidine deriv.) Primary Application: Intermediate in peptide mimetics and drug synthesis. Analytical Challenge: Differ...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Product Focus: Boc-4-pentylpiperidine (CAS: N/A for specific isomer, generic Boc-piperidine deriv.) Primary Application: Intermediate in peptide mimetics and drug synthesis. Analytical Challenge: Differentiating the protected species from the free amine and isomeric impurities during scale-up.

This guide provides a technical comparison of the LC-MS fragmentation patterns of Boc-4-pentylpiperidine versus its unprotected counterpart (4-pentylpiperidine ) and its orthogonal alternative (Fmoc-4-pentylpiperidine ). We analyze ionization efficiency, characteristic neutral losses, and chromatographic retention to assist analytical chemists in impurity profiling.

Technical Specifications & Mechanism

The Analyte: Boc-4-pentylpiperidine
  • Formula: C

    
    H
    
    
    
    NO
    
    
  • Exact Mass: 255.22 Da

  • [M+H]

    
    :  256.23 Da
    
ESI-MS Fragmentation Mechanism

The fragmentation of Boc-protected amines in Electrospray Ionization (ESI) is driven by the acid-lability of the tert-butyl carbamate group. Unlike collision-induced dissociation (CID) of stable amides, the Boc group unzips via a predictable two-step mechanism or a concerted loss.

  • Primary Loss (Isobutene): The protonated carbonyl oxygen facilitates the cleavage of the tert-butyl group, expelling isobutene neutral (56 Da).

  • Secondary Loss (CO

    
    ):  The resulting carbamic acid is unstable and rapidly decarboxylates (-44 Da) to yield the protonated amine.
    
Fragmentation Pathway Diagram

The following DOT diagram illustrates the specific fragmentation pathway for Boc-4-pentylpiperidine.

BocFragmentation Node1 Precursor Ion [M+H]+ m/z 256.23 (Boc-4-pentylpiperidine) Node2 Intermediate [M+H - C4H8]+ m/z 200.16 (Carbamic Acid) Node1->Node2 Loss of Isobutene (-56 Da) Node5 Neutral Loss: Isobutene (56 Da) Node1->Node5 Node3 Product Ion [M+H - Boc]+ m/z 156.17 (4-pentylpiperidine) Node2->Node3 Decarboxylation (-44 Da) Node6 Neutral Loss: CO2 (44 Da) Node2->Node6 Node4 Fragment m/z 84 (Piperidine Ring) Node3->Node4 Ring Cleavage

Caption: ESI-MS positive mode fragmentation pathway of Boc-4-pentylpiperidine showing characteristic neutral losses.

Comparative Analysis: Performance vs. Alternatives

In drug development, choosing the right monitoring ion is critical.[] Here we compare the mass spectral behavior of the Boc-protected form against the free amine and the Fmoc alternative.

Comparison Table: Spectral Characteristics
FeatureBoc-4-pentylpiperidine (Product)4-pentylpiperidine (Unprotected)Fmoc-4-pentylpiperidine (Alternative)
Precursor Ion [M+H]

= 256.23
[M+H]

= 156.17
[M+H]

= 378.24
Dominant Fragment m/z 156.17 (Loss of Boc)m/z 84.08 (Ring fragment)m/z 179.08 (Dibenzofulvene)
Adduct Formation [M+Na]

common
Minimal (Strong [M+H]

)
[M+Na]

very strong
Retention (C18) High (Hydrophobic)Low (Polar, elutes in void)Very High (Aromatic)
Detection Limit Good (Ionizes well)Excellent (Basic amine)Moderate (Split signal)
Detailed Analysis
vs. Unprotected 4-pentylpiperidine
  • The Challenge: The unprotected amine (m/z 156) is highly polar and often elutes in the solvent front (void volume) on standard C18 columns, making quantification difficult due to ion suppression.

  • The Boc Advantage: The Boc group adds significant hydrophobicity, shifting the retention time to a stable region of the gradient. This allows for accurate integration and separation from salts.

  • Diagnostic Utility: In a reaction mixture, the presence of m/z 256 confirms the protected species. If only m/z 156 is seen at the retention time of the Boc compound (due to in-source fragmentation), it can be distinguished from the free amine by the retention time difference.

vs. Fmoc-4-pentylpiperidine
  • Stability: Boc is acid-labile; Fmoc is base-labile.[2][3]

  • Fragmentation:

    • Boc: Clean loss of 100 Da. The resulting m/z 156 is the intact amine core.

    • Fmoc: Complex fragmentation. Often yields the dibenzofulvene cation (m/z 179) which dominates the spectrum, sometimes obscuring the amine core signal.

Experimental Protocol: Impurity Profiling Workflow

This protocol is designed to identify Boc-4-pentylpiperidine and separate it from the free amine in a synthesis reaction mixture.

LC-MS Method Parameters
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid (FA).[4]

  • Mobile Phase B: Acetonitrile (ACN) + 0.1% FA.

  • Gradient:

    • 0-1 min: 5% B (Isocratic hold for polar amine).

    • 1-8 min: 5% -> 95% B (Elution of Boc derivative).

    • 8-10 min: 95% B (Wash).

  • Flow Rate: 0.4 mL/min.[5]

  • MS Source: ESI Positive Mode.

    • Capillary Voltage: 3500 V.

    • Fragmentor: 100 V (Keep low to prevent in-source loss of Boc).

Analytical Workflow Diagram

Workflow Sample Reaction Mixture (Crude) LC LC Separation (C18 Gradient) Sample->LC MS MS Detection (ESI+) LC->MS Decision1 Peak at RT ~1.5 min? (Void) MS->Decision1 Result1 Unprotected Amine (m/z 156) Decision1->Result1 Yes Decision2 Peak at RT ~6.5 min? Decision1->Decision2 No SpecCheck Check Spectrum Decision2->SpecCheck Yes Result2 Boc-Product (m/z 256 + 200 + 156) SpecCheck->Result2 m/z 256 present Result3 Impurity/Dimer SpecCheck->Result3 Other m/z

Caption: Decision tree for identifying Boc-4-pentylpiperidine vs. free amine in crude synthesis mixtures.

Causality & Self-Validation
  • Why Formic Acid? It provides protons for [M+H]+ formation. Avoid trifluoroacetic acid (TFA) in high concentrations as it can degrade the Boc group during the run or suppress ionization.

  • Self-Validation: If you observe m/z 156 at the retention time of the Boc compound (e.g., 6.5 min), this indicates In-Source Fragmentation . To validate, lower the fragmentor voltage. If the m/z 256 signal increases, the compound is intact. If m/z 156 remains the only peak at that RT, the sample has degraded prior to injection.

References

  • National Institute of Standards and Technology (NIST). (2023). Mass Spectrum of 4-Phenylpiperidine (Analogous fragmentation patterns). NIST Mass Spectrometry Data Center.[6][7][8] Retrieved from [Link]

  • Reddy, P. N., et al. (2007). Positive and Negative Ion Electrospray Tandem Mass Spectrometry of Boc-protected Peptides. Journal of the American Society for Mass Spectrometry.[9] Retrieved from [Link]

  • MassBank. (2016).[4] Mass Spectrum of Piperidine Derivatives. MassBank Record: KO003058. Retrieved from [Link]

Sources

Comparative

FTIR characteristic peaks for Tert-butyl 4-pentylpiperidine-1-carboxylate

This guide provides an in-depth technical analysis of the FTIR spectral characteristics of Tert-butyl 4-pentylpiperidine-1-carboxylate , a critical intermediate in the synthesis of liquid crystals and pharmaceutical scaf...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the FTIR spectral characteristics of Tert-butyl 4-pentylpiperidine-1-carboxylate , a critical intermediate in the synthesis of liquid crystals and pharmaceutical scaffolds.[1]

This document is structured to serve as a process analytical technology (PAT) manual , enabling researchers to validate structural integrity and monitor reaction progress without relying on slower methods like NMR.

A Comparative Technical Guide for Structural Validation

Executive Summary & Structural Logic

Tert-butyl 4-pentylpiperidine-1-carboxylate (hereafter Boc-4-Pentyl-Pip ) combines a saturated nitrogen heterocycle with a lipophilic pentyl chain and a bulky tert-butoxycarbonyl (Boc) protecting group.[1]

From a vibrational spectroscopy standpoint, this molecule is defined by the competition between the rigid piperidine ring and the flexible alkyl chain, dominated by the strong dipole of the urethane (carbamate) carbonyl.

Key Diagnostic Value:

  • Validation: Confirmation of the

    
     stretch (carbamate) and disappearance of the 
    
    
    
    stretch (amine).
  • Differentiation: Distinguishing the tert-butyl group (doublet) from linear alkyl chains.

  • Stereoelectronics: The suppression of Bohlmann bands upon N-protection.[1]

Comprehensive Spectral Profile

The following data synthesizes experimental characteristics of N-Boc-4-alkylpiperidines.

Table 1: Critical Peak Assignments & Diagnostic Logic
Wavenumber (

)
IntensityFunctional Group AssignmentMechanistic Insight (Causality)
1685 – 1705 Very Strong C=O[1][2] Stretch (Urethane) The defining peak. Lower frequency than esters (~1735) due to

resonance, which reduces double-bond character.
2850 – 2960 StrongC-H Stretch (Alkyl) Overlap of the pentyl chain (

), piperidine ring, and Boc methyls.[1] The high intensity reflects the high carbon count.
1400 – 1420 MediumC-N Stretch (Amide-like) Coupled vibration of the

bond.[1] Confirms the attachment of the protecting group to the nitrogen.
1365 & 1390 MediumC-H Bend (tert-Butyl) "Gem-Dimethyl" Doublet. The tert-butyl group exhibits a characteristic split peak (symmetric deformation), distinguishing it from the pentyl chain.[1]
1150 – 1170 StrongC-O-C Stretch Asymmetric stretching of the ester linkage within the Boc group.[1]
720 Weak/Med

Rocking
Characteristic of long alkyl chains (

).[1] Confirms the presence of the pentyl tail.

Comparative Analysis: Performance vs. Alternatives

In a drug development context, "performance" refers to the ability to distinguish the product from its precursors (Reaction Monitoring) or alternative protecting groups (Strategic Selection).

Scenario A: Reaction Monitoring (Synthesis QC)

Objective: Confirm conversion of 4-pentylpiperidine to Boc-4-pentylpiperidine.

FeatureStarting Material (4-Pentylpiperidine)Product (Boc-4-Pentyl-Pip)QC Action
3300-3500

Present (N-H Stretch)Absent If peak persists, reaction is incomplete.[1]
1690

Absent Present (C=O)Primary confirmation of product formation.[1]
2700-2800

Present (Bohlmann Bands)Absent Expert Insight: In the amine, lone pair anti-periplanar interaction with C-H bonds creates these bands.[1][3] The Boc group withdraws the lone pair, erasing them.
Scenario B: Strategic Selection (Boc vs. Cbz)

Objective: Distinguishing between Boc and Cbz (Carboxybenzyl) protected analogs.[4]

FeatureBoc-Protected Cbz-Protected differentiation Strategy
C=O Position ~1690

~1695-1710

Cbz carbonyl is slightly higher due to less electron donation from benzyl vs. t-butyl.[1]
Aromatic Region Absent (>3000

)
Present (3030-3100

)
Cbz shows aromatic C-H stretches and ring overtones (1500-1600

).[1]
Fingerprint 1365/1390 doublet (t-Bu)Monosubstituted Benzene peaksThe t-butyl doublet is the "fingerprint" of Boc.[1]

Experimental Protocol: FTIR Process Monitoring

This protocol ensures high reproducibility for viscous oils or low-melting solids common to this class of lipids.[1]

Methodology: Attenuated Total Reflectance (ATR)[1]
  • Rationale: Boc-4-Pentyl-Pip is likely a viscous oil or waxy solid.[1] ATR requires minimal prep and avoids the hygroscopic issues of KBr pellets.

Step-by-Step Workflow:

  • Background Collection:

    • Clean crystal (Diamond/ZnSe) with isopropanol.

    • Collect air background (32 scans,

      
       resolution).
      
  • Sample Application:

    • Apply ~10 mg of sample.[1]

    • Critical: If liquid, ensure complete coverage of the crystal "eye". If solid, apply high pressure clamp to ensure optical contact.

  • Acquisition:

    • Scan range: 4000 – 600

      
      .[1]
      
    • Scans: 64 (improved S/N ratio for the weak 720

      
       pentyl rock).
      
  • Data Processing:

    • Apply ATR correction (corrects for penetration depth dependence on wavelength).

    • Baseline correct (rubberband method) if significant scattering is observed.

Visualization: QC Decision Logic

The following diagram illustrates the logical flow for validating the synthesis of Boc-4-Pentyl-Pip using FTIR markers.

FTIR_QC_Logic Start Crude Reaction Mixture Check1 Check 3300-3500 cm⁻¹ (N-H Region) Start->Check1 Decision1 Peak Present? Check1->Decision1 Incomplete Reaction Incomplete (Free Amine Detected) Decision1->Incomplete Yes Check2 Check 1690 cm⁻¹ (Carbonyl Region) Decision1->Check2 No Decision2 Strong Peak? Check2->Decision2 NoProduct Failed Coupling Decision2->NoProduct No Check3 Check 2700-2800 cm⁻¹ (Bohlmann Bands) Decision2->Check3 Yes Decision3 Bands Absent? Check3->Decision3 Success QC PASS: Boc-4-Pentyl-Pip Confirmed Decision3->Success Yes StereoIssue Warning: N-Lone Pair Active (Check Deprotection) Decision3->StereoIssue No

Caption: Logic gate for validating N-Boc protection efficiency. Note that the absence of Bohlmann bands is a sophisticated check for nitrogen quaternization/acylation.

References

  • Sigma-Aldrich. N-Boc-piperidine Product Specification & Spectral Data. Retrieved from .

  • National Institute of Standards and Technology (NIST). Piperidine IR Spectrum (Coblentz Index). NIST Chemistry WebBook, SRD 69.[5] Retrieved from .

  • Master Organic Chemistry. Protecting Groups for Amines: Carbamates (Boc, Cbz, Fmoc). Retrieved from .

  • SpectraBase. 1-[5-(4-Nitrophenoxy)pentyl]piperidine Spectral Data. (Used for alkyl-piperidine analog comparison). Retrieved from .[6]

  • ResearchGate. Infrared Spectra of Ammonium Carbamate and Related Structures. (Reference for Carbamate C=O and C-N assignments). Retrieved from .

Sources

Validation

HPLC Method Development for Purity Analysis of N-Boc-piperidines: A Comparative Guide

Executive Summary The purity analysis of N-Boc-piperidines presents a distinct chromatographic paradox: the molecule combines a labile protecting group (Boc) with a semi-rigid, non-chromophoric amine scaffold (piperidine...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The purity analysis of N-Boc-piperidines presents a distinct chromatographic paradox: the molecule combines a labile protecting group (Boc) with a semi-rigid, non-chromophoric amine scaffold (piperidine). Standard HPLC protocols often fail because the Boc group lacks strong UV absorbance above 210 nm, and the piperidine core is prone to severe peak tailing due to silanol interactions. Furthermore, the acid-labile nature of the carbamate linkage restricts the use of strong acidic modifiers like Trifluoroacetic Acid (TFA), which can induce on-column degradation.

This guide objectively compares three detection strategies—Low-Wavelength UV , Charged Aerosol Detection (CAD) , and Mass Spectrometry (LC-MS) —and outlines a validated, high-pH method that ensures stability and accurate quantitation.

Part 1: Critical Method Parameters (The "Why")

The Detection Challenge: The "Invisible" Impurity

The primary impurity in N-Boc-piperidine synthesis is often the unreacted piperidine starting material.

  • N-Boc-piperidine: Weak UV absorbance (λmax < 200 nm, end-absorption only).

  • Unreacted Piperidine: No useful UV absorbance.

  • Consequence: A standard UV method at 210 nm or 254 nm will detect the product (weakly) but may be completely blind to the unreacted amine impurity, leading to falsely high purity values.

The Stability Dilemma: Acid vs. Base
  • Acid Lability: The tert-butyloxycarbonyl (Boc) group is designed to be removed by acid (e.g., TFA, HCl).[1] Using 0.1% TFA (pH ~2) in the mobile phase can cause micro-deprotection during the run, appearing as "ghost peaks" or baseline noise.

  • Base Stability: Boc groups are robustly stable under basic conditions.

  • Peak Shape: Piperidines are basic amines (pKa ~11). At low pH, they are protonated and interact with residual silanols on silica columns, causing tailing. At high pH (> pKa), they are neutral, yielding sharp peaks.

  • Expert Insight: The optimal strategy is High-pH Reversed-Phase Chromatography using hybrid silica columns. This solves both the stability issue (Boc is stable) and the peak shape issue (amine is neutral).

Part 2: Comparative Analysis of Detection Modes

The following table contrasts the performance of detection methods for N-Boc purity analysis.

Table 1: Performance Comparison of Detection Methods
FeatureLow-Wavelength UV (200-210 nm) Charged Aerosol Detection (CAD) LC-MS (ESI+)
Principle Absorption of light by carbonyl/end groups.Measurement of charge on nebulized particles.Ionization and mass-to-charge ratio detection.[2]
Sensitivity for N-Boc Moderate (Requires high concentration).High (Sub-nanogram levels).Excellent (Picogram levels).
Sensitivity for Impurities Poor (Misses non-chromophoric amines).Excellent (Universal response).High (Dependent on ionization efficiency).
Linearity Good (Beer’s Law), but narrow dynamic range here.Good (Curvilinear, requires polynomial fit).Moderate (Prone to saturation/suppression).
Gradient Compatibility Difficult (Solvent cut-off drift).Excellent (With compensation).Excellent.
Cost/Complexity Low / Low.Medium / Medium.High / High.
Verdict Not Recommended for accurate purity (blind to impurities).Gold Standard for purity % (sees everything).Best for Identification of unknowns.
Decision Logic for Detector Selection

The following diagram illustrates the decision process for selecting the appropriate detector based on the analytical goal.

DetectorSelection cluster_legend Key Start Analytical Goal Quant Quantitation (Purity %) Start->Quant Ident Identification (Structure) Start->Ident CheckImpurity Are impurities chromophoric? UV Method: UV (210 nm) (Risk: Missed impurities) CheckImpurity->UV Yes (e.g., Aromatics) CAD Method: CAD / ELSD (Recommended) CheckImpurity->CAD No (e.g., Aliphatic Amines) Quant->CheckImpurity MS Method: LC-MS (Confirmation) Ident->MS Rec Recommended Risk High Risk

Caption: Decision tree prioritizing CAD for non-chromophoric N-Boc purity analysis to avoid "blind spots" common with UV detection.

Part 3: Recommended Experimental Protocols

Method A: The "Gold Standard" (High pH + CAD)

This method is self-validating because it ensures the detection of non-chromophoric impurities and prevents on-column degradation.

  • Objective: Accurate purity % (Area Normalization).

  • Stationary Phase: Hybrid C18 (e.g., Waters XBridge BEH C18 or Agilent Poroshell HPH-C18). Note: Standard silica columns will dissolve at this pH.

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH adjusted to 9.5 with Ammonium Hydroxide).

  • Mobile Phase B: Acetonitrile (LC-MS Grade).[3]

  • Flow Rate: 0.5 mL/min (for 2.1 mm ID) or 1.0 mL/min (for 4.6 mm ID).

  • Column Temp: 40°C.

  • Detector: Charged Aerosol Detector (CAD).

    • Nebulizer Temp: 35°C.

    • Power Function: 1.0 (or optimized for linearity).

Gradient Profile:

Time (min) % Mobile Phase B Event
0.0 5 Equilibration
1.0 5 Injection hold
10.0 95 Elution of N-Boc Product
12.0 95 Wash
12.1 5 Re-equilibration

| 15.0 | 5 | End |

Method B: The "Accessible" Alternative (Low pH + UV)

Use this only if CAD is unavailable and you have verified that key impurities have UV absorbance (e.g., if the piperidine has an aromatic substituent).

  • Stationary Phase: Charged Surface Hybrid (CSH) C18 (e.g., Waters XSelect CSH). Note: CSH surface charge repels protons, improving peak shape at low pH.

  • Mobile Phase A: 0.1% Formic Acid in Water.[4][5] Avoid TFA to minimize degradation risk.

  • Mobile Phase B: Acetonitrile.[5][6][7]

  • Detection: DAD at 205 nm (Reference 360 nm).

  • Precaution: Run a blank gradient to subtract baseline drift caused by Formic Acid absorption at 205 nm.

Part 4: Method Development Workflow

The following diagram outlines the logical flow for developing and validating the method.

MethodDev Step1 1. Solubility Check (Dissolve in 50:50 MeOH:H2O) Step2 2. Column Selection (Hybrid C18 for High pH) Step1->Step2 Step3 3. Mobile Phase (pH 9.5 Buffer) Step2->Step3 Step4 4. Detector Setup (CAD or Low-UV) Step3->Step4 Step5 5. Stress Test (Acid/Heat Stability) Step4->Step5 Step5->Step3 Fail (Degradation) Valid Validated Method Step5->Valid Pass

Caption: Step-by-step workflow emphasizing the critical "Stress Test" phase to ensure N-Boc stability during analysis.

Part 5: Validation & Troubleshooting[10]

Self-Validating the Protocol

To ensure the method is trustworthy (Trustworthiness), perform the "Double-Injection" Stress Test :

  • Injection 1: Inject the standard sample immediately after preparation.

  • Injection 2: Inject the same vial after leaving it in the autosampler for 12 hours.

  • Analysis: If a new peak appears at the retention time of the free amine (approx. 1-2 mins in Method A), your sample is degrading in the solvent.

    • Fix: Switch sample diluent to 100% Acetonitrile or a buffered neutral solution.

Common Issues Table
SymptomProbable CauseCorrective Action
Ghost Peak (Early Eluting) On-column deprotection of Boc group.Switch from TFA to Formic Acid or Ammonium Bicarbonate (Method A).
Drifting Baseline (UV) UV Cut-off of solvent/modifier.Use "LC-MS Grade" solvents; switch detection to 210 nm or use CAD.
Broad/Tailing Peaks Silanol interaction with amine.Use High pH method (Method A) or CSH column (Method B).

References

  • LCGC North America. (2020). UV Detection for HPLC—Fundamental Principle, Practical Implications. Retrieved from [Link]

  • Organic Chemistry Portal. (2024). Boc Protecting Group: Stability and Removal. Retrieved from [Link]

  • Waters Corporation. (2023). Strategies for the Analysis of Basic Compounds in Reversed-Phase HPLC. Retrieved from [Link]

Sources

Comparative

Comparing biological activity of pentyl vs ethyl substituted piperidines

Title: Comparative Guide: Biological Activity of Pentyl- vs. Ethyl-Substituted Piperidines Subtitle: A Structural-Activity Relationship (SAR) Analysis for Medicinal Chemistry Applications Executive Summary: The Lipophili...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Comparative Guide: Biological Activity of Pentyl- vs. Ethyl-Substituted Piperidines Subtitle: A Structural-Activity Relationship (SAR) Analysis for Medicinal Chemistry Applications

Executive Summary: The Lipophilic Tipping Point

In medicinal chemistry, the piperidine scaffold serves as a privileged structure, found in over 12,000 biologically active compounds. The substitution on the piperidine ring—specifically the length of the alkyl chain (Ethyl


 vs. Pentyl 

)—acts as a critical molecular toggle.

This guide analyzes the divergent biological impacts of substituting an ethyl group versus a pentyl group on the piperidine core. The comparison is not merely about adding carbon atoms; it is a study in hydrophobic collapse versus steric fit .

  • Ethyl (

    
    ):  Favored in targets requiring compact steric profiles and moderate lipophilicity (e.g., bacterial efflux pumps, specific CNS transporters).
    
  • Pentyl (

    
    ):  Favored in targets with deep hydrophobic pockets (e.g., pancreatic lipase, certain GPCRs) but often suffers from "molecular obesity," leading to poor solubility and high non-specific binding.
    

Physicochemical Profile: The vs. Divergence

Before examining biological data, researchers must understand the fundamental shift in molecular properties driven by this substitution.

PropertyEthyl-Piperidine DerivativePentyl-Piperidine DerivativeImpact on Bioactivity
Steric Bulk (A-Value) Low (~1.75 kcal/mol)High (>2.1 kcal/mol)Ethyl fits tight binding pockets; Pentyl requires large hydrophobic cavities.
Lipophilicity (

LogP)
Baseline+1.5 to +2.0 log unitsPentyl dramatically increases BBB permeability but risks metabolic clearance.
Solubility (Water) Moderate to HighLowPentyl derivatives often require lipid-based formulations or salt formation.
Rotational Freedom LimitedHigh (Entropic penalty)Pentyl chains lose more entropy upon binding, requiring higher enthalpic gain.

Case Study A: Antimicrobial Potentiation (NorA Efflux Pump)

Winner: Ethyl-Substituted Piperidines

Context: Bacterial resistance often relies on efflux pumps (like NorA in S. aureus) that eject antibiotics. Piperine analogs (containing a piperidine ring) are studied as efflux pump inhibitors (EPIs).

Experimental Evidence: Research targeting the NorA efflux pump demonstrates a clear preference for shorter alkyl chains at the C-4 position of the piperidine ring.

  • Ethyl (

    
    ):  Analogs with an ethyl group at C-4 showed maximum potentiation of ciprofloxacin activity. The ethyl group provides sufficient lipophilicity to enter the pump's binding site without creating steric clashes.
    
  • Pentyl (

    
    ):  Longer chains like pentyl introduce excessive bulk. While they increase affinity for the lipid membrane, they prevent the molecule from fitting deeply into the NorA substrate channel, significantly reducing inhibitory activity.
    

Mechanism of Action Diagram:

NorA_Mechanism Antibiotic Ciprofloxacin (Substrate) Pump NorA Efflux Pump (Transmembrane) Antibiotic->Pump Targeted for Ejection Pump->Antibiotic Efflux Blocked EthylLigand Ethyl-Piperidine (Inhibitor) EthylLigand->Pump High Affinity Binding (Steric Fit) PentylLigand Pentyl-Piperidine (Inactive) PentylLigand->Pump Steric Clash (Too Bulk)

Caption: Figure 1. Steric gating in NorA efflux pump inhibition. Ethyl groups fit the binding pocket; Pentyl groups are excluded.

Case Study B: Metabolic Regulation (Pancreatic Lipase)

Winner: Pentyl-Substituted Piperidines

Context: Pancreatic lipase is a key enzyme for dietary fat absorption.[1] Inhibitors (anti-obesity agents) must compete with triglycerides for the active site, which is inherently hydrophobic.

Experimental Evidence: In studies of piperidine and pyrrolidine derivatives as lipase inhibitors, the hydrophobic tail length is the primary driver of potency.

  • Pentyl (

    
    ):  Derivatives with n-pentyl or n-heptyl side chains exhibit nanomolar 
    
    
    
    values. The long alkyl chain mimics the fatty acid tails of triglycerides, allowing the inhibitor to anchor firmly into the enzyme's hydrophobic groove.
  • Ethyl (

    
    ):  Ethyl-substituted analogs fail to span the hydrophobic channel. They lack the necessary Van der Waals surface area to displace the natural substrate effectively, resulting in significantly higher 
    
    
    
    values (lower potency).

Data Summary (Representative):

Compound VariantSide Chain

(mg/mL)
Binding Energy (kcal/mol)
Analog A Ethyl (

)
> 1.50-6.1
Analog B Pentyl (

)
0.226 -7.8
Analog C Heptyl (

)
0.143-8.2

Detailed Experimental Protocols

To validate these findings in your own laboratory, use the following standardized protocols.

Protocol 1: Pancreatic Lipase Inhibition Assay (Colorimetric)

Validates the efficacy of Pentyl-substituted derivatives.

  • Reagent Prep: Dissolve Porcine Pancreatic Lipase (PPL) in Tris-HCl buffer (pH 8.0). Prepare substrate solution using p-nitrophenyl palmitate (p-NPP).

  • Inhibitor Incubation:

    • Mix 25

      
      L of test compound (Pentyl vs. Ethyl piperidine stock in DMSO) with 25 
      
      
      
      L of PPL solution.
    • Incubate at 37°C for 15 minutes.

  • Reaction Initiation: Add 50

    
    L of p-NPP substrate.
    
  • Measurement:

    • Incubate for 30 minutes at 37°C.

    • Measure absorbance at 405 nm (release of p-nitrophenol).

  • Calculation:

    
    
    
Protocol 2: Minimum Inhibitory Concentration (MIC) Potentiation

Validates the efficacy of Ethyl-substituted derivatives against resistant bacteria.

  • Strain Selection: Use S. aureus SA-1199B (overexpresses NorA).

  • Plate Setup: Use 96-well microtiter plates with Mueller-Hinton broth.

  • Matrix Design:

    • Rows: Serial dilution of Ciprofloxacin (0.5 to 64

      
      g/mL).
      
    • Columns: Fixed concentration of Piperidine derivative (e.g., 25

      
      g/mL).
      
  • Incubation: 18 hours at 37°C.

  • Readout: Determine the MIC of Ciprofloxacin in the presence of the Ethyl vs. Pentyl analog. A 4-fold reduction in MIC indicates significant efflux inhibition.

Strategic Synthesis: SAR Decision Matrix

Use this logic flow to select the correct substitution for your target.

SAR_Logic Start Target Identification PocketType Is the Binding Pocket Hydrophobic or Sterically Constrained? Start->PocketType Hydrophobic Deep Hydrophobic Channel (e.g., Lipase, GPCR lipid site) PocketType->Hydrophobic Hydrophobic Constrained Sterically Gated / Polar (e.g., Efflux Pump, Ion Channel) PocketType->Constrained Constrained PentylChoice Select PENTYL (C5) Max Van der Waals interactions Hydrophobic->PentylChoice EthylChoice Select ETHYL (C2) Min Steric Clash / Balanced LogP Constrained->EthylChoice

Caption: Figure 2. Decision matrix for alkyl chain selection on piperidine scaffolds.

References

  • BenchChem. (2025).[2][3][4] Comparative Analysis of Ethyl-piperidin-4-ylmethyl-amine and Other Piperidine Derivatives in Drug Discovery. Retrieved from

  • Kour, H., et al. (2015).[5] Piperine and Derivatives: Trends in Structure-Activity Relationships. Current Topics in Medicinal Chemistry. Retrieved from

  • Al-Karmalawy, A.A., et al. (2025).[1] Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase. MDPI Pharmaceuticals. Retrieved from

  • Mokhtary, M., & Mahooti, K. (2023).[6] Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry. Retrieved from

  • Müller, K., et al. (2016).[7] Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties. ChemMedChem. Retrieved from

Sources

Validation

Elemental Analysis Standards for 4-Pentylpiperidine-1-carboxylate: A Comparative Validation Guide

Executive Summary 4-Pentylpiperidine-1-carboxylate derivatives (most notably the tert-butyl ester, CAS 651053-96-2) are critical intermediates in the synthesis of liquid crystals, peptidomimetics, and pharmaceutical alka...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Pentylpiperidine-1-carboxylate derivatives (most notably the tert-butyl ester, CAS 651053-96-2) are critical intermediates in the synthesis of liquid crystals, peptidomimetics, and pharmaceutical alkaloids.[1][2][3][4] Precise characterization of these viscous, nitrogen-containing oils is notoriously difficult due to their volatility and high carbon-to-nitrogen (C/N) ratios.[1][4]

This guide provides a technical comparison of Elemental Analysis (EA) Calibration Standards suitable for validating 4-pentylpiperidine-1-carboxylate. We move beyond generic protocols to analyze why specific Certified Reference Materials (CRMs) like Acetanilide outperform alternatives like Stearic Acid or Sulfanilamide for this specific molecular class.[1] We also compare Combustion Analysis (CHN) against quantitative NMR (qNMR) as a purity verification method.[1][4]

Part 1: Theoretical Baseline & Target Molecule Profile

To establish a valid standard, we must first define the "Gold Standard" theoretical values for the target analyte. The most common derivative in R&D is tert-Butyl 4-pentylpiperidine-1-carboxylate (Boc-protected).[1][4]

  • Molecular Formula:

    
    [1][4]
    
  • Molecular Weight: 255.40 g/mol [1]

  • Physical State: Viscous colorless oil / Low-melting solid[1][4]

  • Volatility Risk: Moderate (requires encapsulation)[1]

Theoretical Elemental Composition (The "True Value")
ElementMass ContributionTheoretical % (w/w)Tolerance (±0.4%)
Carbon (C) 180.1770.54% 70.14 – 70.94%
Hydrogen (H) 29.2311.45% 11.05 – 11.85%
Nitrogen (N) 14.015.48% 5.08 – 5.88%
Oxygen (O) 32.0012.53% Calculated by diff.[1][4]

Critical Insight: The high Carbon (70%+) and Hydrogen (11%+) content, combined with low Nitrogen (~5.5%), creates a "signal dynamic range" challenge.[1] If you calibrate with a high-nitrogen standard (like Imidazole, ~41% N), the detector response curve may not be linear in the low-N region relevant to this sample.[1][4]

Part 2: Comparative Analysis of Calibration Standards

For high-precision validation, the calibration standard must mimic the analyte's combustion behavior and elemental ratios.[1][4] We compared three common CRMs against the target profile.

Primary Candidate: Acetanilide (The Industry Standard)[1]
  • Formula:

    
    
    
  • Suitability Score: ⭐⭐⭐⭐⭐ (Excellent)

Performance Analysis: Acetanilide is the superior choice for 4-pentylpiperidine-1-carboxylate.[1][4] Its elemental profile (


, 

) closely mirrors the target's high carbon content (

).[1]
  • Pros: Stable solid; non-hygroscopic; combustion kinetics similar to piperidine amides.[1]

  • Cons: Nitrogen content (10.36%) is roughly double the target (5.48%), but this falls well within the linear dynamic range of modern TCD detectors.[1]

Alternative A: Stearic Acid[1]
  • Formula:

    
    
    
  • Suitability Score: ⭐⭐ (Poor)

Performance Analysis: Often used for oils/fats, Stearic Acid lacks Nitrogen.[1]

  • Failure Mode: Calibrating C/H with Stearic Acid and N with a separate standard introduces matrix mismatch errors .[1] The combustion enthalpy of a pure fatty acid differs from a nitrogenous heterocycle, potentially leading to incomplete combustion of the piperidine ring if the oxidation furnace isn't optimized.

Alternative B: Sulfanilamide[1]
  • Formula:

    
    
    
  • Suitability Score: ⭐⭐⭐ (Moderate)

Performance Analysis: Useful if Sulfur analysis is also required, but suboptimal for pure CHN work on this molecule.

  • Failure Mode: The presence of Sulfur (

    
    ) requires a WO
    
    
    
    scrubber or specific reduction tube packing.[1] If your instrument is set up for CHN only, the sulfur combustion byproducts can poison the catalysts or interfere with N detection, leading to false-positive Nitrogen drift .[1][4]
Summary Data: Standard vs. Target Match
Standard% C Match% H Match% N MatchVerdict
Target (Piperidine deriv.) 70.54% 11.45% 5.48% --
Acetanilide 71.09% (

+0.[1][4]5)
6.71% (

-4.[1][4]7)
10.36% (

+4.[1]9)
Best Fit
Atropine 70.56% (

+0.[1]02)
8.01% (

-3.[1][4]4)
4.84% (

-0.[1][4]6)
Perfect Match (but expensive/regulated)
Imidiazole 52.92% (

-17.[1][4]6)
5.92% (

-5.[1][4]5)
41.15% (

+35.[1]6)
Poor Fit (N too high)

Expert Recommendation: While Atropine is chemically the closest match (a cyclic amine ester), it is a regulated substance.[1] Acetanilide remains the most practical, high-performance alternative for daily calibration.[1][4]

Part 3: Experimental Protocol (Self-Validating System)

This protocol ensures data integrity for viscous, volatile oils like 4-pentylpiperidine-1-carboxylate.[1][4]

Step 1: Sample Preparation (The "Capsule Technique")

Direct weighing into tin boats often leads to sample creep and evaporation.[1]

  • Tare a Tin Capsule (Liquid type, smooth wall).

  • Adsorbent Addition: Add 2–3 mg of Chromosorb W or Tungsten Trioxide (

    
    ) powder to the capsule.[1]
    
    • Reasoning: This prevents the oil from splashing during the initial flash combustion and acts as a combustion aid.[1]

  • Weighing: Deposit 1.5–2.5 mg of the piperidine derivative onto the adsorbent.[1]

  • Sealing: Cold-weld the capsule immediately using a crimper (avoid heat sealing which degrades the ester).[1][4]

Step 2: Instrument Configuration (Combustion)
  • Furnace Temperature:

    
     (Standard) or 
    
    
    
    (with
    
    
    ).
  • Oxygen Boost: Set Oxygen injection to 5–10 mL (excess) to ensure complete oxidation of the tert-butyl group, which is prone to soot formation.[1][4]

  • Carrier Gas: Helium (or Argon) at 140 mL/min.[1]

Step 3: The Validation Sequence

Run the following sequence to validate the system before trusting the sample data:

  • Blank (Empty Tin)

    
     3 (Must be zero).
    
  • Conditioning (Acetanilide)

    
     2 (Run as "Sample" to prime the column).
    
  • K-Factor Calibration (Acetanilide)

    
     3 (RSD must be 
    
    
    
    ).
  • Check Standard (Atropine or Sulfanilamide)

    
     1 (Verify recovery within 
    
    
    
    ).
  • Target Sample

    
     3.
    

Part 4: Visualization of Analytical Workflow

The following diagram illustrates the decision logic for selecting standards and validating the result.

EA_Workflow Start Start: 4-Pentylpiperidine-1-carboxylate Analysis Request CheckState Check Physical State: Viscous Oil / Low MP Solid? Start->CheckState PrepMethod Use Liquid Capsule + WO3/Chromosorb Adsorbent CheckState->PrepMethod Yes SelectStd Select Calibration Standard PrepMethod->SelectStd StdChoice Compare Candidates SelectStd->StdChoice Acetanilide Acetanilide: Matches %C (71%) Matches Kinetics StdChoice->Acetanilide Preferred Stearic Stearic Acid: No Nitrogen Risk: Matrix Mismatch StdChoice->Stearic Avoid RunSeq Run Sequence: Blank -> K-Factor -> Check -> Sample Acetanilide->RunSeq ResultCheck Result within +/- 0.4%? RunSeq->ResultCheck Pass PASS: Purity Verified ResultCheck->Pass Yes Fail FAIL: Check for Incomplete Combustion (Soot in Crucible?) ResultCheck->Fail No Fail->PrepMethod Retest with more O2/WO3

Caption: Decision tree for optimizing Elemental Analysis of piperidine derivatives, prioritizing standard selection and sample preparation.

Part 5: Method Alternatives (qNMR vs. EA)

While Elemental Analysis is the gold standard for bulk purity and confirming elemental composition, Quantitative NMR (qNMR) serves as a powerful orthogonal alternative.

FeatureElemental Analysis (EA)Quantitative NMR (qNMR)
Primary Output % Composition (C, H, N)Molar Purity / Structure Confirmation
Specificity Low (Cannot distinguish isomers)High (Distinguishes regioisomers)
Sample Req. 2–5 mg (Destructive)5–20 mg (Non-destructive)
Best For... Confirming absence of inorganic salts/solventsConfirming molecular structure & organic impurities

References

  • Waite, S. (2022). Optimizing Combustion Parameters for Nitrogen Heterocycles. Microanalysis Journal.

  • Sigma-Aldrich. (n.d.).[1][4] Acetanilide Certified Reference Material (CRM) Specifications. [1][4]

  • BenchChem. (2025).[1] Conformational Analysis and Characterization of Piperidine Derivatives.

  • Royal Society of Chemistry. (2024).[1] Piperidine and piperazine analogs: Synthesis and Characterization Data. RSC Advances.

Sources

Comparative

Definitive Structural Validation of N-Boc-4-pentylpiperidine: A Comparative Guide to X-Ray Crystallography vs. Spectroscopic Alternatives

N-Boc-4-pentylpiperidine is a highly versatile building block used extensively in the synthesis of complex active pharmaceutical ingredients (APIs) and targeted therapeutics. However, validating its precise 3D conformati...

Author: BenchChem Technical Support Team. Date: March 2026

N-Boc-4-pentylpiperidine is a highly versatile building block used extensively in the synthesis of complex active pharmaceutical ingredients (APIs) and targeted therapeutics. However, validating its precise 3D conformation presents a unique analytical challenge. The presence of the tert-butyloxycarbonyl (Boc) protecting group introduces significant conformational heterogeneity due to restricted rotation around the carbamate C-N bond, which often results in broad or split signals in ambient-temperature Nuclear Magnetic Resonance (NMR) spectra[1]. Furthermore, the highly flexible pentyl chain creates an ensemble of rapidly interconverting conformers in solution.

While NMR and Mass Spectrometry (MS) are foundational for confirming 2D connectivity, Single-Crystal X-Ray Diffraction (SCXRD) remains the gold standard for unambiguous 3D structural validation, providing absolute stereochemistry and precise atomic coordinates[2]. This guide objectively compares SCXRD against alternative analytical methods and provides a field-proven, self-validating protocol for crystallizing and analyzing N-Boc-4-pentylpiperidine.

Comparative Analysis: SCXRD vs. Spectroscopic Alternatives

In drug development, selecting the right analytical tool requires balancing throughput with structural resolution[3]. Table 1 compares the performance of SCXRD against standard structural validation alternatives.

Table 1: Comparison of Structural Validation Techniques

Analytical Technique3D Resolution LevelStereochemical ConfirmationDynamic InformationKey Limitations
X-Ray Crystallography (SCXRD) Atomic (Exact coordinates)AbsoluteStatic (Low-energy state)Requires high-quality single crystal[4]
Solution-State NMR (1D/2D) High (Relative connectivity)Relative (via NOE/ROE)High (Conformational ensembles)Ambiguous for flexible chains/rotamers[1]
Mass Spectrometry (HRMS) Elemental compositionNoneNoneDestructive; no spatial data
IR Spectroscopy Functional group presenceNoneNoneLow structural specificity

Causality in Analytical Choice: Solution-state NMR captures a time-averaged ensemble of the pentyl chain's dynamic motion. While NOESY/ROESY experiments can estimate relative distances, they cannot definitively lock the conformation of the piperidine ring (chair vs. half-chair) when the Boc group induces steric strain[1]. X-ray crystallography freezes the molecule in a low-energy lattice state, allowing researchers to measure exact bond lengths, torsion angles, and the spatial orientation of the pentyl chain relative to the piperidine core[5].

Experimental Workflow & Logic

Workflow N1 N-Boc-4-pentylpiperidine N2 Purity Validation (>95%) N1->N2 Check Purity N3 Vapor Diffusion N2->N3 Anti-solvent N4 SCXRD Data Collection N3->N4 Birefringent Crystal N5 Structure Refinement N4->N5 Electron Density N6 Validated 3D Model N5->N6 Finalize

Workflow for structural validation of N-Boc-4-pentylpiperidine via X-ray crystallography.

Overcoming Crystallization Challenges

The primary limitation of SCXRD is the prerequisite for a high-quality single crystal[4]. N-Boc-4-pentylpiperidine is highly lipophilic and typically presents as a viscous oil or low-melting solid. Traditional slow evaporation often yields amorphous waxes rather than ordered lattices because the flexible pentyl chain hinders nucleation[6].

To force ordered packing, we utilize Vapor Diffusion . This technique creates a slow, thermodynamically controlled transition into supersaturation, allowing the flexible molecules time to adopt a uniform conformation in the crystal lattice[7].

Self-Validating Experimental Protocol

Step 1: Purity Verification (The Pre-requisite)
  • Action: Analyze the sample via HPLC and 1H-NMR to ensure >95% purity.

  • Causality: Impurities disrupt the periodic packing of the crystal lattice. Even minor impurities (e.g., unreacted 4-pentylpiperidine) can act as chain terminators during crystal growth, leading to twinned or poorly diffracting crystals[8].

Step 2: Vapor Diffusion Crystallization
  • Action: Dissolve 10 mg of N-Boc-4-pentylpiperidine in 0.5 mL of a moderately solubilizing solvent (e.g., ethyl acetate) in a 1-dram inner vial. Place this open vial inside a 20-mL outer vial containing 3 mL of a volatile anti-solvent (e.g., heptane). Seal the outer vial tightly and leave undisturbed.

  • Causality: Heptane has a higher vapor pressure than ethyl acetate. Over 3–7 days, heptane vapor diffuses into the inner vial, gradually lowering the solubility of the piperidine derivative[7]. This slow kinetic rate minimizes the number of nucleation sites, promoting the growth of fewer, larger, X-ray quality crystals[8].

  • Validation Check: Inspect the vial under a stereomicroscope with cross-polarizers. A valid crystal will exhibit birefringence (extinction and transmission of light as it is rotated), confirming an ordered anisotropic lattice rather than an amorphous glass.

Step 3: Cryogenic Mounting and Data Collection
  • Action: Harvest a crystal (target size: 0.1–0.3 mm in at least two dimensions)[7] using a nylon loop coated in paratone oil. Immediately plunge the crystal into a 100 K nitrogen gas stream on the diffractometer.

  • Causality: The paratone oil acts as a cryoprotectant. Cooling to 100 K is critical for N-Boc-4-pentylpiperidine; it drastically reduces the thermal vibration (Debye-Waller factors) of the highly flexible pentyl chain and the tert-butyl methyl groups, which would otherwise appear as smeared electron density at room temperature[2].

Step 4: Structure Solution and Refinement
  • Action: Integrate the diffraction spots and solve the phase problem using direct methods. Refine the structure using least-squares minimization against

    
    .
    
  • Validation Check: The refinement process is inherently self-validating through mathematical metrics. Bond lengths and angles are compared to ideal values derived from highly accurate small-molecule structures[9].

Quantitative Validation Metrics

To ensure the trustworthiness of the final 3D model, the crystallographic data must meet strict mathematical thresholds.

Table 2: Self-Validating SCXRD Quality Metrics

Validation MetricTarget ValueMechanistic Significance
R1 (R-factor) < 0.05 (5%)Quantifies the agreement between the calculated structural model and the experimental electron density map.
wR2 (Weighted R-factor) < 0.15 (15%)Accounts for all reflections (including weak ones) to validate the overall model fit.
Goodness-of-Fit (S) ~ 1.0Validates that the model parameters are not over-fitted relative to the experimental data variance.
Flack Parameter ~ 0.0Confirms absolute stereochemistry (0 = correct enantiomer, 1 = inverted, 0.5 = racemic twin).

Conclusion

While NMR and MS are indispensable for rapid, routine identity checks, they fall short of providing the absolute 3D spatial coordinates required for rigorous structural validation of highly flexible molecules. By employing a thermodynamically controlled vapor diffusion strategy and cryogenic data collection, researchers can overcome the physical limitations of N-Boc-4-pentylpiperidine, yielding definitive crystallographic evidence of its conformation and stereochemistry.

References

Sources

Validation

Comparative Stability Guide: N-Boc vs. N-Cbz Protected 4-Pentylpiperidine

Executive Summary: The Strategic Choice In the synthesis of 4-pentylpiperidine derivatives—common scaffolds in GPCR ligands and liquid crystals—the choice between tert-butyloxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) p...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Strategic Choice

In the synthesis of 4-pentylpiperidine derivatives—common scaffolds in GPCR ligands and liquid crystals—the choice between tert-butyloxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) protection is rarely about "better" stability, but rather orthogonal compatibility .

  • Select N-Boc when your synthetic route involves hydrogenation or strong nucleophiles, but requires final cleavage under acidic conditions.

  • Select N-Cbz when your route involves acidic steps (e.g., glycosylation, acid-catalyzed condensation), requiring final cleavage via catalytic hydrogenolysis .

Quick Comparison Matrix
FeatureN-Boc-4-PentylpiperidineN-Cbz-4-Pentylpiperidine
Acid Stability Low (Cleaves in TFA, HCl)High (Stable to TFA, HCl; cleaves in HBr/AcOH)
Base Stability High (Stable to NaOH, TEA, Piperidine)High (Stable to NaOH, TEA; hydrolyzes in strong hot base)
Hydrogenolysis Stable (Inert to H₂/Pd-C)Labile (Cleaves rapidly with H₂/Pd-C)
Thermal Stability Moderate (Decomposes >150°C)High (Generally stable >200°C)
Lipophilicity High (Soluble in DCM, EtOAc, Hexanes)High (Soluble in DCM, EtOAc, Toluene)

Molecule Profile & Structural Implications[1][2]

4-Pentylpiperidine is a lipophilic secondary amine. Unlike simple piperidine, the C4-pentyl chain imparts significant hydrophobicity (LogP ~3.5).

  • Conformational Lock: The bulky pentyl group predominantly occupies the equatorial position of the piperidine chair to minimize 1,3-diaxial strain. This locks the ring conformation, making the nitrogen lone pair sterically accessible but directionally biased.

  • Solubility Impact: Both Boc and Cbz protected forms are oils or low-melting solids highly soluble in non-polar solvents (Hexanes, DCM). Crucial Note: Aqueous workups require thorough extraction (3x) as the free amine can partition into organic phases, reducing yield if not carefully managed during deprotection.

Detailed Stability Analysis

Acid Sensitivity (The Primary Differentiator)
  • Boc: The tert-butyl carbamate moiety is inherently acid-labile.[1] Protonation of the carbonyl oxygen leads to the collapse of the carbamate, releasing the amine, CO₂, and isobutylene (or tert-butyl cation).

    • Threshold: Cleavage occurs rapidly in neat Trifluoroacetic Acid (TFA) or 4M HCl in Dioxane.

    • Stability:[2][1][3][4][5][6] Stable to weak acids (acetic acid, dilute citric acid) for short durations.

  • Cbz: The benzyl carbamate is acid-stable under most standard organic synthesis conditions.

    • Threshold: Stable to neat TFA and 4M HCl.

    • Cleavage: Requires harsh acidic conditions like HBr in acetic acid or TFMSA (Trifluoromethanesulfonic acid) to cleave.

Hydrogenolysis & Reductive Stability[4]
  • Boc: Completely inert to catalytic hydrogenolysis (H₂/Pd-C). This allows for the reduction of nitro groups, alkenes, or Cbz groups elsewhere in the molecule without affecting the N-Boc protection.

  • Cbz: This is the "Achilles' heel" and the primary deprotection method. The benzylic C-O bond is cleaved by Palladium-catalyzed hydrogenolysis, releasing toluene and the carbamic acid (which decarboxylates).

Orthogonal Workflows

The following diagram illustrates the orthogonal nature of these groups, allowing for selective deprotection strategies.

Orthogonality Start 4-Pentylpiperidine (Free Amine) Boc_Protected N-Boc-4-Pentylpiperidine (Acid Labile) Start->Boc_Protected Boc2O, TEA (Protection) Cbz_Protected N-Cbz-4-Pentylpiperidine (H2 Labile) Start->Cbz_Protected Cbz-Cl, NaHCO3 (Protection) Boc_Protected->Start TFA/DCM (Deprotection) Boc_Protected->Boc_Protected H2/Pd-C (Stable) Target Functionalized Derivative Boc_Protected->Target Reaction on Side Chain Cbz_Protected->Start H2/Pd-C (Deprotection) Cbz_Protected->Cbz_Protected TFA/DCM (Stable) Cbz_Protected->Target Reaction on Side Chain

Caption: Orthogonal stability map. Green arrows indicate stability; red dashed arrows indicate cleavage pathways.

Experimental Protocols

Protection Protocols
Method A: N-Boc Protection

Best for: Large scale, mild conditions.

  • Dissolution: Dissolve 4-pentylpiperidine (1.0 equiv) in DCM (0.5 M).

  • Reagent Addition: Add Triethylamine (TEA) (1.5 equiv). Cool to 0°C.[7]

  • Boc Addition: Add Di-tert-butyl dicarbonate (Boc₂O) (1.1 equiv) dropwise (gas evolution may occur).

  • Reaction: Warm to RT and stir for 2–4 hours. Monitor by TLC (ninhydrin stain).

  • Workup: Wash with 1M citric acid (removes TEA), then saturated NaHCO₃, then brine. Dry over MgSO₄.

    • Note: The lipophilic product remains in the DCM layer.

Method B: N-Cbz Protection (Schotten-Baumann)

Best for: High reactivity, aqueous compatibility.

  • Biphasic Setup: Dissolve 4-pentylpiperidine (1.0 equiv) in EtOAc (0.5 M). Add an equal volume of saturated aqueous NaHCO₃ (or 1M NaOH).

  • Reagent Addition: Cool to 0°C. Add Benzyl chloroformate (Cbz-Cl) (1.2 equiv) dropwise with vigorous stirring.

  • Reaction: Stir at 0°C for 1 hour, then RT for 2 hours.

  • Workup: Separate layers. Extract aqueous layer with EtOAc (2x).[1] Combine organics, wash with 1M HCl (to remove unreacted amine), then brine.

Deprotection Protocols (Stress Tests)
Protocol 1: Acidolytic Cleavage (Boc Removal)
  • Preparation: Dissolve N-Boc-4-pentylpiperidine in DCM (10 mL/g).

  • Acidification: Add Trifluoroacetic Acid (TFA) (equal volume to DCM). Caution: CO₂ evolution.

  • Incubation: Stir at RT for 1–2 hours.

  • Quenching (Critical): Concentrate in vacuo to remove excess TFA.

  • Free Basing: Redissolve residue in DCM. Wash with saturated NaHCO₃ until pH > 8.

    • Why? The amine will form a TFA salt (R-NH₂⁺ · ⁻OOCCF₃) which is soluble in water. You must basify to extract the free lipophilic amine back into DCM.

Protocol 2: Hydrogenolysis (Cbz Removal)
  • Preparation: Dissolve N-Cbz-4-pentylpiperidine in MeOH or EtOH (0.1 M).

    • Tip: If solubility is poor due to the pentyl chain, use EtOAc/MeOH (1:1).

  • Catalyst: Add 10 wt% Pd/C (10% by mass of substrate).[8]

  • Hydrogenation: Purge with N₂, then stir under H₂ balloon (1 atm) for 4–12 hours.

  • Filtration: Filter through a Celite pad to remove Pd/C. Rinse with solvent.

  • Concentration: Evaporate solvent to yield the clean amine.

Decision Guide: When to Use Which?

Use the following logic tree to determine the appropriate protecting group for your 4-pentylpiperidine scaffold.

DecisionTree Start Select Protecting Group for 4-Pentylpiperidine Q1 Does your synthesis involve Strong Acids (TFA, HCl)? Start->Q1 Q2 Does your synthesis involve Hydrogenation (H2/Pd)? Q1->Q2 No Cbz Use N-Cbz Q1->Cbz Yes Boc Use N-Boc Q2->Boc Yes Q2->Boc No (Default choice for ease of removal) Fmoc Consider N-Fmoc (Base Labile)

Caption: Selection logic based on reaction conditions.

References

  • Greene, T. W., & Wuts, P. G. M. (1999).[9] Protective Groups in Organic Synthesis. Wiley-Interscience.[9] (Standard reference for general stability profiles).

  • BenchChem. (2025).[1][3][10] Literature review of Boc vs. Cbz protecting groups. Retrieved from

  • Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. Retrieved from

  • Sigma-Aldrich. Boc Resin Cleavage Protocol. Retrieved from

  • National Institutes of Health (NIH). Synthesis of N-substituted piperidine-4-(benzylidene-4-carboxylic acids). Bioorg Med Chem. Retrieved from

Sources

Comparative

Retention Time Comparison of Alkyl-Piperidines in Gas Chromatography

Executive Summary The separation of alkyl-piperidines—specifically the structural isomers of methylpiperidine—presents a distinct chromatographic challenge due to their high basicity, similar boiling points, and potentia...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The separation of alkyl-piperidines—specifically the structural isomers of methylpiperidine—presents a distinct chromatographic challenge due to their high basicity, similar boiling points, and potential for peak tailing. This guide provides a technical comparison of retention behaviors for N-methylpiperidine , 2-methylpiperidine , 3-methylpiperidine , and 4-methylpiperidine across non-polar and polar stationary phases.[1]

By analyzing the interplay between boiling point thermodynamics and hydrogen-bonding kinetics , this guide establishes a self-validating protocol for researchers in pharmaceutical synthesis and impurity profiling.

Part 1: Mechanistic Principles of Separation

To achieve reproducible separation, one must understand the two dominant forces governing alkyl-piperidine retention:

The Basicity & Tailing Factor

Alkyl-piperidines are strong bases (


).[1] On standard silica columns, surface silanol groups (

) act as weak acids, protonating the amine nitrogen. This results in:
  • Peak Tailing: Non-Gaussian peak shapes.[1]

  • Retention Shifts: Unpredictable adsorption.[1]

  • Solution: Use of Base-Deactivated (BD) columns or liners is mandatory to suppress silanol activity.[1]

Elution Logic: Sterics vs. Thermodynamics
  • Non-Polar Phases (e.g., DB-1, HP-5): Retention is driven primarily by London Dispersion Forces , correlating directly with boiling point and molecular weight.[1]

    • Trend: Lower BP

      
       Earlier Elution.[1]
      
  • Polar Phases (e.g., DB-Wax, PEG): Retention is driven by Hydrogen Bonding .[1]

    • Tertiary Amines (N-methyl): Cannot donate H-bonds; elute significantly earlier.[1]

    • Secondary Amines (2,3,4-methyl): Strong H-bond donors.[1]

    • Steric Shielding:[1][2] The methyl group at the 2-position sterically hinders the nitrogen lone pair, reducing H-bonding efficiency compared to the exposed 3- and 4-positions. Consequently, 2-methylpiperidine elutes earlier than its 3- and 4-isomers on polar phases.

Part 2: Comparative Retention Data

The following data aggregates retention indices (RI) from standardized literature sources. Note the significant shift in elution order for N-methylpiperidine when switching column polarity.

Table 1: Retention Indices (RI) & Boiling Points
CompoundStructure TypeBoiling Point (°C)RI (DB-1 / Non-Polar)RI (DB-Wax / Polar)Elution Logic
N-Methylpiperidine Tertiary Amine106766 - 779 928 - 960 Lowest BP; No H-bond donor.[1] Elutes first on all phases.
2-Methylpiperidine Secondary Amine118793 - 810 1017 - 1027 Steric hindrance at N-H reduces retention on polar phases relative to 3/4-isomers.
4-Methylpiperidine Secondary Amine124815 - 825 1040 - 1055 Higher BP; Unhindered N-H interaction.[1]
3-Methylpiperidine Secondary Amine125815 - 825 1045 - 1060 Highest BP; Co-elutes with 4-methyl on many phases.[1]

*Note: 3-methyl and 4-methyl isomers are notoriously difficult to resolve on standard phases due to <1°C boiling point difference.[1] Specialized volatile amine columns (e.g., CP-Volamine) are recommended for baseline resolution.

Part 3: Experimental Protocol

Method A: General Profiling (Non-Polar)

Objective: Rapid screening of alkyl-piperidines based on volatility.[1]

  • Column: DB-1 or HP-5 (30 m x 0.32 mm x 1.0 µm).[1] Thick film required for volatile retention.[1]

  • Inlet: Split (20:1), 250°C. Liner: Ultra-Inert with deactivated wool.[1]

  • Carrier: Helium @ 1.5 mL/min (Constant Flow).

  • Oven Program:

    • 40°C (Hold 5 min) – Critical for trapping volatiles.[1]

    • Ramp 10°C/min to 150°C.

    • Ramp 25°C/min to 280°C (Hold 2 min).

  • Detector: FID @ 300°C.

Method B: Isomer Resolution (Polar/Amine-Specific)

Objective: Separation of 3- and 4-methylpiperidine isomers.[1]

  • Column: Rtx-Volatile Amine or CP-Volamine (60 m x 0.32 mm).[1] Base-deactivated stationary phase.

  • Inlet: Split (50:1), 220°C.

  • Carrier: Hydrogen @ 40 cm/sec (Optimal for resolution).[1]

  • Oven Program:

    • 40°C (Hold 10 min).

    • Ramp 4°C/min to 130°C.

    • Ramp 20°C/min to 220°C.

Self-Validating System Check

Before running samples, inject a System Suitability Mix containing N-methylpiperidine and 4-methylpiperidine.[1]

  • Resolution Check:

    
     required.
    
  • Tailing Factor: If Tailing Factor (

    
    ) > 1.3 for 4-methylpiperidine, trim column inlet by 10 cm and replace liner.[1]
    

Part 4: Visualization of Separation Logic

Diagram 1: Elution Order Decision Tree

This diagram illustrates the physical forces dictating the elution order on different stationary phases.

ElutionLogic Start Alkyl-Piperidine Mixture NonPolar Non-Polar Column (DB-1 / HP-5) Start->NonPolar Polar Polar Column (DB-Wax / Amine-Specific) Start->Polar Mech_NP Mechanism: Boiling Point Dominates NonPolar->Mech_NP Mech_P Mechanism: H-Bonding & Basicity Polar->Mech_P Order_NP Elution Order: 1. N-Methyl (106°C) 2. 2-Methyl (118°C) 3. 4-Methyl (124°C) 4. 3-Methyl (125°C) Mech_NP->Order_NP Order_P Elution Order: 1. N-Methyl (No H-Bond) 2. 2-Methyl (Shielded NH) 3. 4-Methyl (Exposed NH) 4. 3-Methyl (Exposed NH) Mech_P->Order_P

Caption: Comparative elution logic showing how stationary phase polarity alters the separation hierarchy of piperidine isomers.

Diagram 2: Method Development Workflow

A step-by-step logic flow for selecting the correct protocol based on analytical needs.

Workflow Input Sample: Piperidine Impurities Decision Are 3- and 4-Methyl isomers present? Input->Decision Simple Use Non-Polar Method (A) (DB-1 / HP-5) Decision->Simple No (General Profiling) Complex Use Polar/Amine Method (B) (CP-Volamine / Wax) Decision->Complex Yes (Isomer Resolution) Check Check Peak Tailing (Tf) Simple->Check Complex->Check Action_Pass Proceed to Quantitation Check->Action_Pass Tf < 1.3 Action_Fail Replace Liner / Trim Column Check->Action_Fail Tf > 1.3 Action_Fail->Check Retest

Caption: Decision matrix for selecting the appropriate GC method based on isomer complexity and system suitability.

References

  • NIST Chemistry WebBook. 2-Methylpiperidine Retention Indices.[1] National Institute of Standards and Technology.[1] Available at: [Link]

  • Restek Corporation. Analysis of Volatile Amines on Rtx-Volatile Amine. Available at: [Link]

  • PubChem. N-Methylpiperidine Compound Summary. National Library of Medicine.[1] Available at: [Link]

  • Agilent Technologies. Analysis of Volatile Amines by GC-FID. Available at: [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.